Mebenil

• CAS: 7055-03-0

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of Mebenil (Mebendazole) on Tubulin Polymerization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mebenil, the brand name for the anthelmintic drug Mebendazole, has garnered significant interest for its potent anti-cancer properties, which are primarily attributed to its disruptive effects on microtubule dynamics. This technical guide provides a comprehensive overview of the molecular mechanism by which Mebenil inhibits tubulin polymerization, a critical process for cell division and intracellular transport. This document details the binding kinetics, downstream cellular consequences, and standardized experimental protocols to study these effects, serving as a valuable resource for researchers in oncology and drug development.

Introduction: Microtubules as a Therapeutic Target

Microtubules are highly dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers. Their ability to undergo rapid polymerization and depolymerization is fundamental to various cellular processes, including the formation of the mitotic spindle during cell division, intracellular trafficking, and the maintenance of cell structure.[1] The critical role of microtubule dynamics in cell proliferation has made them a prime target for the development of anti-cancer therapeutics.[2] Agents that interfere with tubulin polymerization can be broadly categorized as microtubule-stabilizing or microtubule-destabilizing agents. Mebenil falls into the latter category, exerting its effects by inhibiting the formation of microtubules.[3]

Mechanism of Action of Mebenil on Tubulin Polymerization

The primary mechanism through which Mebenil exerts its anti-proliferative effects is the inhibition of tubulin polymerization. This action leads to the disruption of microtubule formation, resulting in cell cycle arrest and subsequent apoptosis.[3][4]

Binding to the Colchicine Site on β-Tubulin

Mebenil selectively binds to the colchicine-binding site on the β-tubulin subunit of the tubulin heterodimer.[3][4][5] This binding event is a critical step in its mechanism of action. By occupying this site, Mebenil introduces a conformational change in the tubulin dimer that renders it incapable of polymerizing into microtubules.[5] This non-covalent interaction prevents the longitudinal association of tubulin dimers, thereby halting the elongation of microtubule filaments.

Disruption of Microtubule Dynamics

The binding of Mebenil to β-tubulin disrupts the delicate equilibrium between tubulin polymerization and depolymerization. This leads to a net decrease in the cellular pool of microtubules. The consequences of this disruption are most profound during mitosis, where a functional mitotic spindle is essential for proper chromosome segregation. The inability to form a stable spindle apparatus due to Mebenil treatment leads to mitotic arrest at the G2/M phase of the cell cycle.[4][6]

Downstream Cellular Effects

The prolonged mitotic arrest triggered by Mebenil-induced microtubule disruption ultimately culminates in programmed cell death, or apoptosis.[3][6] The cell's internal surveillance mechanisms detect the abnormal spindle formation and initiate the apoptotic cascade.[7] In addition to its direct impact on tubulin, Mebenil has also been reported to modulate other signaling pathways involved in cancer progression, including the inhibition of angiogenesis and the MEK-ERK pathway.[1][8]

Caption: Mechanism of Mebenil Action on Tubulin Polymerization.

Quantitative Data on Mebenil's Effect on Tubulin Polymerization

The inhibitory potency of Mebenil on tubulin polymerization and cancer cell proliferation has been quantified in numerous studies. The half-maximal inhibitory concentration (IC50) is a key parameter used to assess the efficacy of a compound.

Cell Line/System	Assay Type	IC50 Value (µM)	Reference
Non-small cell lung cancer	Cell Proliferation	~0.1	[3]
Ovarian Cancer (OVCAR3)	Cell Proliferation (72h)	~0.312	[6]
Ovarian Cancer (OAW42)	Cell Proliferation (72h)	~0.625	[6]
Purified Bovine Tubulin	In vitro Polymerization	Not specified	[9]
Melanoma	Cell Proliferation	0.32	[10]

Detailed Experimental Protocol: In Vitro Tubulin Polymerization Assay

This protocol outlines a standard turbidimetric assay to measure the effect of Mebenil on the polymerization of purified tubulin in vitro. Light scattering increases as tubulin monomers polymerize into microtubules, which can be measured spectrophotometrically.

Materials and Reagents

• Purified tubulin (e.g., bovine brain tubulin, >99% pure)

• Mebenil stock solution (e.g., 10 mM in DMSO)

• G-PEM Buffer (General Tubulin Buffer): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP stock solution (100 mM)

• Glycerol

• Positive control (e.g., Nocodazole or Colchicine)

• Vehicle control (DMSO)

• 96-well, half-area, clear bottom microplates

• Temperature-controlled spectrophotometer capable of reading at 340 nm

Experimental Workflow

Caption: Experimental Workflow for Tubulin Polymerization Assay.

Step-by-Step Procedure

• Preparation of Reagents:

  • Thaw purified tubulin, GTP stock solution, and Mebenil stock solution on ice.

  • Prepare the Polymerization Buffer (G-PEM) and supplement it with 1 mM GTP and 10% (v/v) glycerol. Keep this buffer on ice.[11][12]

  • Prepare serial dilutions of Mebenil in the Polymerization Buffer. A suggested concentration range is 0.1 µM to 100 µM.

  • Prepare a vehicle control (DMSO) at the same final concentration as in the highest Mebenil dilution.

  • Prepare a positive control, such as Nocodazole, at a concentration known to inhibit polymerization (e.g., 10 µM).

• Assay Setup:

  • Pre-warm the spectrophotometer to 37°C.

  • In a pre-chilled 96-well plate on ice, add the appropriate volumes of the Mebenil dilutions, vehicle control, and positive control to their respective wells.

  • Prepare the tubulin polymerization mix on ice. For a final concentration of 3 mg/mL tubulin, dilute the tubulin stock accordingly in the cold Polymerization Buffer.[12]

• Initiation and Measurement:

  • To initiate the polymerization reaction, add the cold tubulin polymerization mix to each well of the 96-well plate.

  • Immediately place the plate in the pre-warmed 37°C spectrophotometer.

  • Measure the absorbance at 340 nm every 60 seconds for a duration of 60 minutes.[8]

Data Analysis

• Background Correction: Subtract the initial absorbance reading (at time 0) from all subsequent readings for each well.

• Plotting the Data: Plot the change in absorbance (y-axis) against time (x-axis) for each concentration of Mebenil and the controls.

• Determining Vmax: The maximum rate of polymerization (Vmax) is determined from the slope of the linear portion of the polymerization curve (the growth phase).

• Calculating IC50: Plot the Vmax values against the logarithm of the Mebenil concentration. Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of Mebenil that inhibits the Vmax by 50%.

Conclusion

Mebenil's mechanism of action, centered on the inhibition of tubulin polymerization via binding to the colchicine site on β-tubulin, provides a strong rationale for its investigation as an anti-cancer agent. Its ability to disrupt microtubule dynamics, leading to mitotic arrest and apoptosis, underscores its potential in oncology. The experimental protocols detailed in this guide offer a standardized approach for researchers to further investigate the effects of Mebenil and other tubulin-targeting compounds. A thorough understanding of these molecular interactions and cellular consequences is paramount for the continued development of novel and effective cancer therapies.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Graphviz [graphviz.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The anthelmintic drug mebendazole induces mitotic arrest and apoptosis by depolymerizing tubulin in non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mebendazole is unique among tubulin-active drugs in activating the MEK–ERK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Interaction of Colchicine-Site Ligands With the Blood Cell-Specific Isotype of β-Tubulin—Notable Affinity for Benzimidazoles [frontiersin.org]
• 10. In vitro anti‐tubulin effects of mebendazole and fenbendazole on canine glioma cells | Semantic Scholar [semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. interchim.fr [interchim.fr]

An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-N-phenylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-N-phenylbenzamide, a substituted aromatic amide, serves as a valuable scaffold in organic synthesis and medicinal chemistry. Its structural features, including the amide linkage, a methylated phenyl ring, and a second phenyl group, impart a unique combination of steric and electronic properties that influence its reactivity, physical characteristics, and potential biological activity. This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Methyl-N-phenylbenzamide, complete with detailed experimental protocols and logical workflows to aid in its synthesis and characterization.

Core Physicochemical Properties

The fundamental physicochemical data for 2-Methyl-N-phenylbenzamide are summarized in the table below. These properties are crucial for its handling, purification, and application in various research and development settings.

Property	Value	Source
Chemical Structure
Molecular Formula	C₁₄H₁₃NO	[1]
Molecular Weight	211.26 g/mol	[1]
Melting Point	125 °C	[1]
Boiling Point	No experimental data found. Estimated based on the isomer N-methyl-N-phenylbenzamide to be approximately 341.3 °C at 760 mmHg.	[2]
Solubility	Specific quantitative data is not readily available. Generally, amides with significant hydrocarbon content exhibit low solubility in water but are soluble in many organic solvents.[3][4] Based on its structure, it is expected to be soluble in solvents like ethanol, diethyl ether, and dichloromethane.[3]
pKa	No experimental data found. The predicted pKa of the isomeric N-methyl-N-phenylbenzamide is approximately 0.41, suggesting 2-Methyl-N-phenylbenzamide is a very weak base.[5] Amides are generally neutral in aqueous solution.

Experimental Protocols

The following sections detail the methodologies for the synthesis of 2-Methyl-N-phenylbenzamide and the experimental determination of its key physicochemical properties.

Synthesis of 2-Methyl-N-phenylbenzamide

A plausible and common method for the synthesis of N-aryl amides is the reaction of an acyl chloride with an amine. In this case, 2-methylbenzoyl chloride would be reacted with aniline.

Materials:

• 2-Methylbenzoyl chloride

• Aniline

• Anhydrous diethyl ether or dichloromethane (DCM)

• Triethylamine or pyridine (as a base)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve aniline (1.0 equivalent) and a base such as triethylamine (1.1 equivalents) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 2-methylbenzoyl chloride (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the cooled aniline solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure 2-Methyl-N-phenylbenzamide.

References

• 1. 2-methyl-N-phenylbenzamide [stenutz.eu]
• 2. Benzamide,N-methyl-N-phenyl- | CAS#:1934-92-5 | Chemsrc [chemsrc.com]
• 3. moorparkcollege.edu [moorparkcollege.edu]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. biosynce.com [biosynce.com]

Mebenil (Mebendazole): An In-depth Technical Guide to its Anthelmintic Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mebenil, with the active pharmaceutical ingredient mebendazole, is a broad-spectrum benzimidazole anthelmintic agent with a long history of use in human and veterinary medicine. Its primary mechanism of action involves the disruption of microtubule polymerization in helminths, leading to impaired glucose uptake and eventual parasite death. This technical guide provides a comprehensive overview of the anthelmintic spectrum of Mebenil, with a focus on its efficacy against nematodes, cestodes, and trematodes. Detailed quantitative data from preclinical and clinical studies are presented in tabular format for comparative analysis. Furthermore, this guide outlines the experimental protocols commonly employed to evaluate the efficacy of Mebenil and visualizes its mechanism of action and experimental workflows through detailed diagrams.

Introduction

Helminth infections remain a significant global health concern, affecting a substantial portion of the world's population, particularly in regions with limited access to sanitation and clean water. Mebenil (mebendazole) has been a cornerstone in the mass drug administration programs for the control of soil-transmitted helminthiasis. Its efficacy, favorable safety profile, and low cost have made it an essential tool in public health. This guide aims to provide a detailed technical resource for researchers and drug development professionals on the full range of Mebenil's anthelmintic activity, its molecular mechanism, and the methodologies used to assess its efficacy.

Mechanism of Action

The primary anthelmintic effect of mebendazole is achieved through its high-affinity binding to the β-tubulin subunit of microtubules in helminth intestinal and absorptive cells. This binding action inhibits the polymerization of tubulin dimers, leading to a cascade of downstream effects that are detrimental to the parasite.

The disruption of the microtubule cytoskeleton has several critical consequences for the parasite:

• Impaired Glucose Uptake: Microtubules are essential for the intracellular transport of secretory vesicles containing enzymes and other molecules necessary for nutrient absorption. By disrupting this transport system, mebendazole effectively blocks the uptake of glucose, the primary energy source for most helminths.[1][2]

• Depletion of Glycogen Stores: With glucose uptake inhibited, the parasite is forced to utilize its stored energy reserves, primarily glycogen. Prolonged inhibition leads to the depletion of these stores, resulting in a state of energy deprivation.

• Inhibition of Cell Division and Maintenance: Microtubules are fundamental components of the mitotic spindle, which is essential for cell division. Mebendazole's interference with microtubule dynamics arrests cell division, hindering growth and reproduction. It also affects the maintenance of cell structure and integrity.

• Induction of Apoptosis: Recent studies suggest that mebendazole can induce apoptosis (programmed cell death) in helminth cells. The disruption of microtubule function is a known trigger for apoptotic pathways.[3][4][5]

The selectivity of mebendazole for helminth β-tubulin over mammalian tubulin is a key factor in its favorable safety profile.[6]

Signaling Pathway of Mebendazole's Action

The following diagram illustrates the proposed signaling pathway of mebendazole's anthelmintic activity.

Mebendazole's Mechanism of Action Pathway

Anthelmintic Spectrum of Activity: Quantitative Data

Mebenil exhibits a broad spectrum of activity against various helminth species. The following tables summarize the quantitative efficacy data from numerous studies. Efficacy is typically measured by Cure Rate (CR), the percentage of subjects who become egg-negative after treatment, and Egg Reduction Rate (ERR), the percentage reduction in the number of eggs per gram of feces.

Nematodes (Roundworms)

Mebenil is highly effective against a wide range of intestinal nematodes.

Nematode Species	Common Name	Dosage Regimen	Cure Rate (%)	Egg Reduction Rate (%)	Reference(s)
Ascaris lumbricoides	Giant Roundworm	100 mg twice daily for 3 days	86.8 - 100	>99	[6]
Trichuris trichiura	Whipworm	100 mg twice daily for 3 days	86.0 - 94	>99	[6]
Necator americanus / Ancylostoma duodenale	Hookworms	100 mg twice daily for 3 days	82 - 85.7	>99	[6]
Enterobius vermicularis	Pinworm	100 mg single dose, repeated after 2 weeks	High (not specified)	Not applicable	[2]
Capillaria hepatica	-	Not specified	Effective in reducing egg count	Not specified	[7]

Cestodes (Tapeworms)

Mebenil has demonstrated efficacy against several cestode species, although higher doses and longer treatment durations are often required compared to nematode infections.

Cestode Species	Common Name	Dosage Regimen	Efficacy Metric	Result	Reference(s)
Taenia solium / Taenia saginata	Pork/Beef Tapeworm	300 mg twice daily for 3 days	Expulsion of proglottids	Observed in most patients	[8]
Hymenolepis nana	Dwarf Tapeworm	10 mg/kg for 5 days	Mean egg count reduction	97.6% (day 10), 100% (day 20)	[9][10]
Echinococcus granulosus (protoscoleces)	Hydatid Worm	150 µg/L (in vitro)	Mortality rate	99.9% (in combination with albendazole)	[11]
Echinococcus granulosus (cysts)	Hydatid Worm	25 mg/kg daily for 14 days (mice)	Cyst weight reduction	>80%	[12]

Trematodes (Flukes)

The efficacy of Mebenil against trematodes is variable and generally requires higher doses. It is not typically the first-line treatment for most fluke infections.

Trematode Species	Common Name	Dosage Regimen	Efficacy Metric	Result	Reference(s)
Fasciola hepatica	Sheep Liver Fluke	4 g/day for 3 weeks (human case)	Clinical and serological normalization	Successful treatment	[13]

Experimental Protocols

The evaluation of anthelmintic efficacy relies on standardized and reproducible experimental protocols. The following sections detail the key methodologies cited in the assessment of Mebenil's activity.

In Vivo Efficacy Assessment in Humans and Animals

The Kato-Katz thick smear technique is a widely used method for quantifying helminth eggs in fecal samples.

• Objective: To determine the number of eggs per gram (EPG) of feces before and after treatment.

• Procedure:

  • A small amount of fecal sample is pressed through a fine mesh screen to remove large debris.

  • A standardized volume of the sieved feces (typically 41.7 mg) is placed on a microscope slide using a template.

  • The fecal sample is covered with a cellophane strip soaked in a glycerol-malachite green solution.

  • The slide is inverted and pressed firmly to spread the fecal sample.

  • After a clearing period (30-60 minutes), the entire smear is examined under a microscope, and all helminth eggs are counted and identified by species.

  • The EPG is calculated by multiplying the total egg count by a factor corresponding to the weight of the fecal sample (e.g., for a 41.7 mg sample, the multiplication factor is 24).

The FECRT is the standard method for assessing anthelmintic efficacy in vivo.

• Objective: To calculate the percentage reduction in fecal egg counts after treatment.

• Procedure:

  • Pre-treatment sampling: Collect fecal samples from a group of infected individuals.

  • Fecal Egg Count (FEC) determination: Determine the EPG for each individual using a standardized technique (e.g., Kato-Katz).

  • Treatment: Administer the anthelmintic drug at the specified dosage. A control group receiving a placebo is often included.

  • Post-treatment sampling: Collect fecal samples from the same individuals at a predetermined time point after treatment (e.g., 14-21 days).

  • Post-treatment FEC determination: Determine the post-treatment EPG for each individual.

  • Calculation of ERR: The ERR is calculated using the following formula: ERR (%) = [1 - (Mean EPG post-treatment / Mean EPG pre-treatment)] x 100

Experimental Workflow for FECRT

Fecal Egg Count Reduction Test (FECRT) Workflow

In Vitro Efficacy Assessment

In vitro assays are valuable for high-throughput screening of anthelmintic compounds and for studying their mechanism of action.

• Objective: To assess the effect of mebendazole on the motility of helminth larvae.

• Procedure:

  • Helminth larvae (e.g., third-stage larvae of hookworms) are hatched and collected.

  • A known number of larvae are placed in the wells of a microtiter plate containing culture medium.

  • Mebendazole is added to the wells at various concentrations. Control wells contain the drug solvent only.

  • The plates are incubated at an appropriate temperature (e.g., 37°C).

  • Larval motility is scored at different time points under a microscope. Motility can be scored on a scale (e.g., 0 = no movement, 1 = intermittent movement, 2 = active movement).

  • The concentration of mebendazole that inhibits motility by 50% (IC50) can be determined.

• Objective: To determine the viability of Echinococcus granulosus protoscolices after exposure to mebendazole.

• Procedure:

  • Protoscolices are aseptically collected from hydatid cysts.

  • The viability of the protoscolices is initially assessed using a vital stain (e.g., 0.1% eosin), where dead protoscolices take up the stain.

  • Viable protoscolices are incubated in a culture medium containing different concentrations of mebendazole.

  • At various time points, an aliquot of protoscolices is removed, and their viability is reassessed using the vital stain.

  • The percentage of dead protoscolices is calculated for each concentration and time point.

Conclusion

Mebenil (mebendazole) remains a potent and broad-spectrum anthelmintic with well-established efficacy against a wide range of nematodes and notable activity against certain cestodes and trematodes. Its primary mechanism of action, the disruption of microtubule polymerization, leads to a cascade of metabolic and cellular disruptions that are fatal to the parasite. The standardized experimental protocols outlined in this guide are essential for the continued evaluation of Mebenil's efficacy, particularly in the context of emerging drug resistance. For researchers and drug development professionals, a thorough understanding of Mebenil's spectrum of activity and the methodologies for its assessment is crucial for the development of new anthelmintic strategies and the effective management of helminth infections globally.

References

• 1. Mebendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mebendazole (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 3. Mebendazole induces apoptosis and inhibits migration via the reactive oxygen species-mediated STAT3 signaling downregulation in non-small cell lung cancer - Liang - Journal of Thoracic Disease [jtd.amegroups.org]
• 4. The anthelmintic drug mebendazole induces mitotic arrest and apoptosis by depolymerizing tubulin in non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gosset.ai [gosset.ai]
• 7. Effect of mebendazole and ivermectin in experimental hepatic capillariasis: parasitological, scanning electron microscopy and immunological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mebendazole in the treatment of taeniasis solium and taeniasis saginata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mebendazole in the treatment of Hymenolepis nana infections in the captive ring-tailed lemur (Lemur catta), China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. archrazi.areeo.ac.ir [archrazi.areeo.ac.ir]
• 12. Establishment and application of unbiased in vitro drug screening assays for the identification of compounds against Echinococcus granulosus sensu stricto - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Human fascioliasis: cure by mebendazole? A case report - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the In Vitro Antifungal Activity of Mebendazole

This guide provides a comprehensive overview of the in vitro antifungal activity of Mebendazole, a benzimidazole anthelmintic that has demonstrated significant potential as a repurposed antifungal agent. The information is intended for researchers, scientists, and drug development professionals.

Quantitative Data on Antifungal Activity

The in vitro efficacy of Mebendazole has been evaluated against a range of pathogenic fungi. The following tables summarize the Minimum Inhibitory Concentrations (MICs) and Minimum Fungicidal Concentrations (MFCs) reported in various studies.

Table 1: Minimum Inhibitory Concentration (MIC) of Mebendazole against Various Fungal Species

Fungal Species	Strain(s)	MIC Range (µM)	MIC Range (µg/mL)	Reference
Histoplasma capsulatum	10 different strains	0.08 - 5.0	Not Specified	[1]
Cryptococcus neoformans	Not Specified	0.3125 - 1.25	Not Specified	[2][3]
Candida spp.	Clinical isolates	Not Specified	0.5 - 256	[4]
Aspergillus spp.	Not Specified	Not Specified	16 - 256	[4]
Dermatophytes	Not Specified	Not Specified	0.5 - 256	[4]

Table 2: Minimum Fungicidal Concentration (MFC) of Mebendazole against Histoplasma capsulatum

Strain	MFC (µM)	MFC/MIC Ratio	Interpretation	Reference
7 strains	> MIC	> 2	Fungistatic	[1]
4 strains	≤ 2 x MIC	≤ 2	Fungicidal	[1]

Experimental Protocols

The determination of the in vitro antifungal activity of Mebendazole involves standardized methodologies to ensure reproducibility and comparability of data.

1. Broth Microdilution Method for MIC Determination

This is a common method used to determine the minimum inhibitory concentration of an antifungal agent.

• Fungal Inoculum Preparation: Fungal isolates are cultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar for Candida, Potato Dextrose Agar for Aspergillus) at 35°C for 24-48 hours.[5] Colonies are then suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.[5] For dimorphic fungi like Histoplasma capsulatum, yeast-like cells are prepared in sterile saline after incubation on appropriate media at 37°C.[1]

• Drug Dilution: A stock solution of Mebendazole is prepared in a suitable solvent, such as Dimethyl Sulfoxide (DMSO).[5] Serial two-fold dilutions of the compound are then prepared in a liquid medium, typically RPMI-1640, within a 96-well microtiter plate.[5]

• Incubation: A standardized fungal inoculum is added to each well of the microtiter plate containing the drug dilutions. The plates are incubated at 35°C for 24-48 hours.[5]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that results in a significant inhibition of visible fungal growth compared to a drug-free control well.[5]

2. Determination of Minimum Fungicidal Concentration (MFC)

The MFC is determined to assess whether an antifungal agent is fungistatic (inhibits growth) or fungicidal (kills the fungus).

• Procedure: Following the MIC determination, an aliquot from the wells showing no visible growth is subcultured onto an agar plate that does not contain the antifungal agent.

• Incubation: The plates are incubated at an appropriate temperature and duration to allow for the growth of any viable fungal cells.

• MFC Determination: The MFC is the lowest concentration of the antifungal agent that results in no growth or a significant reduction (e.g., ≥98%) in the number of colonies compared to the initial inoculum.[4] The MFC/MIC ratio is often calculated, where a ratio of ≤ 2 is typically considered indicative of fungicidal activity.[1]

Mechanism of Action and Signaling Pathways

Mebendazole exerts its antifungal effects through multiple mechanisms, primarily by disrupting fundamental cellular processes in fungi.

Proteomic analyses of fungal cells treated with Mebendazole have revealed significant alterations in key metabolic pathways.[1][6] The drug has been shown to inhibit oxidative metabolism and disrupt the cytoskeleton.[1] Furthermore, it affects proteins related to the tricarboxylic acid (TCA) cycle, ribosomes, and nitrogen, sulfur, and pyrimidine metabolism.[1] In Paracoccidioides brasiliensis, Mebendazole was found to strongly affect pathways related to energy production, including glycolysis and the electron transport chain, leading to increased oxidative stress.[6]

Below is a diagram illustrating the proposed signaling pathways affected by Mebendazole.

Caption: Proposed mechanism of action of Mebendazole in fungal cells.

Experimental Workflow Visualization

The following diagram outlines the general workflow for determining the in vitro antifungal activity of a compound like Mebendazole.

Caption: General workflow for in vitro antifungal susceptibility testing.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | The Anti-helminthic Compound Mebendazole Has Multiple Antifungal Effects against Cryptococcus neoformans [frontiersin.org]
• 3. The Anti-helminthic Compound Mebendazole Has Multiple Antifungal Effects against Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Exposure of Paracoccidioides brasiliensis to Mebendazole Leads to Inhibition of Fungal Energy Production - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Target Identification of Mebenil

For Researchers, Scientists, and Drug Development Professionals

Abstract: Mebenil (2-methyl-N-phenylbenzamide) is a benzanilide fungicide whose specific biological target has not been extensively documented in publicly available literature.[1][2] This guide provides a comprehensive framework for the identification and validation of Mebenil's molecular target, leveraging established methodologies and the known mechanisms of structurally related benzanilide fungicides. The primary hypothesized target for Mebenil is Succinate Dehydrogenase (SDH), or Complex II, within the mitochondrial electron transport chain, a common target for this class of fungicides.[3][4][5] This document outlines a systematic approach encompassing computational prediction, in vitro enzymatic and cellular assays, and biophysical validation techniques to elucidate the precise mechanism of action of Mebenil. Detailed experimental protocols and data presentation formats are provided to guide researchers in this endeavor.

Introduction: The Benzanilide Fungicides and the Case of Mebenil

Benzanilides are a class of fungicides known for their efficacy against a variety of fungal pathogens.[3][4] A significant subset of this class, the Succinate Dehydrogenase Inhibitors (SDHIs), exert their antifungal activity by disrupting cellular respiration.[3][4][5] Mebenil, chemically identified as 2-methyl-N-phenylbenzamide, belongs to this structural family.[1][2] While commercial information on Mebenil is available, detailed scientific studies on its specific biological target are limited. This guide proposes a structured, multi-faceted approach to de-orphanize Mebenil and definitively identify its molecular target(s).

The central hypothesis is that Mebenil, like other benzanilide fungicides such as Benodanil, functions as an SDHI.[3][4][5] This involves the inhibition of Succinate Dehydrogenase (Complex II) in the mitochondrial electron transport chain, leading to a halt in cellular energy production and eventual fungal cell death. The following sections will detail the methodologies to test this hypothesis and identify the biological target of Mebenil.

Hypothesized Signaling Pathway and Mechanism of Action

The proposed mechanism of action for Mebenil is the inhibition of the mitochondrial electron transport chain at Complex II (Succinate Dehydrogenase). This disruption interferes with the Krebs cycle and oxidative phosphorylation, leading to a depletion of ATP and ultimately, fungal cell death.

Caption: Hypothesized mechanism of Mebenil as a Succinate Dehydrogenase inhibitor.

A Step-by-Step Workflow for Target Identification

A systematic approach is crucial for the accurate identification and validation of a small molecule's biological target. The proposed workflow integrates computational, biochemical, and cellular methodologies.

Caption: A logical workflow for the biological target identification of Mebenil.

Experimental Protocols

This section provides detailed methodologies for the key experiments proposed in the target identification workflow.

In Silico Target Prediction

• Objective: To computationally predict the binding affinity of Mebenil to fungal Succinate Dehydrogenase and other potential off-targets.

• Methodology:

  • Homology Modeling: If the crystal structure of the target fungus's SDH is unavailable, build a homology model using a known template from a related species.

  • Molecular Docking:

    • Prepare the 3D structure of Mebenil and the receptor (SDH).

    • Define the binding site on SDH, typically the ubiquinone binding pocket.

    • Perform molecular docking using software like AutoDock or Glide to predict the binding pose and score of Mebenil.

    • Compare the predicted binding mode to that of known SDHIs.

  • Pharmacophore Screening:

    • Develop a pharmacophore model based on the chemical features of known SDHI fungicides.

    • Screen Mebenil against this model to assess its fit.

Biochemical Assays: SDH Inhibition

• Objective: To quantitatively measure the inhibitory effect of Mebenil on the enzymatic activity of Succinate Dehydrogenase.

• Methodology:

  • Isolation of Mitochondria: Isolate mitochondria from the target fungal species through differential centrifugation.

  • SDH Activity Assay:

    • Use a spectrophotometric assay to measure the reduction of an artificial electron acceptor (e.g., DCPIP or MTT) by SDH.

    • Incubate isolated mitochondria with varying concentrations of Mebenil.

    • Initiate the reaction by adding succinate.

    • Monitor the change in absorbance over time to determine the reaction rate.

  • IC50 Determination:

    • Plot the percentage of SDH inhibition against the logarithm of Mebenil concentration.

    • Fit the data to a dose-response curve to calculate the IC50 value (the concentration of Mebenil that inhibits 50% of SDH activity).

Cellular Assays: Fungal Growth and Respiration

• Objective: To assess the effect of Mebenil on fungal growth and cellular respiration.

• Methodology:

  • Fungal Growth Inhibition (EC50):

    • Culture the target fungus in a suitable liquid or solid medium containing a serial dilution of Mebenil.

    • Measure fungal growth (e.g., mycelial dry weight, optical density, or colony diameter) after a defined incubation period.

    • Calculate the EC50 value (the effective concentration that inhibits 50% of fungal growth).

  • Cellular Respiration Assay:

    • Use an oxygen-sensing system (e.g., a Seahorse XF Analyzer or a Clark-type oxygen electrode) to measure the oxygen consumption rate (OCR) of intact fungal cells.

    • Treat the cells with different concentrations of Mebenil and monitor the change in OCR. A decrease in OCR would be consistent with mitochondrial respiration inhibition.

Target Validation: Direct Binding Assays

• Objective: To confirm the direct physical interaction between Mebenil and its putative target protein.

• Methodology:

  • Affinity Chromatography:

    • Synthesize a Mebenil-linked affinity resin.

    • Incubate the resin with a fungal cell lysate.

    • Wash away non-specifically bound proteins.

    • Elute the proteins that specifically bind to Mebenil.

    • Identify the eluted proteins using mass spectrometry.

  • Cellular Thermal Shift Assay (CETSA):

    • Treat intact fungal cells or cell lysate with Mebenil.

    • Heat the samples across a range of temperatures.

    • Separate soluble and aggregated proteins by centrifugation.

    • Analyze the amount of soluble target protein (SDH) at each temperature by Western blot. Ligand binding is expected to increase the thermal stability of the target protein.

Data Presentation: Quantitative Summary

For a clear comparison of results, all quantitative data should be organized into structured tables.

Table 1: In Vitro and In Vivo Efficacy of Mebenil

Assay Type	Target Organism	Parameter	Value (e.g., µM)
SDH Enzyme Inhibition	Sclerotinia sclerotiorum	IC50	Experimental Value
Fungal Growth Inhibition	Sclerotinia sclerotiorum	EC50	Experimental Value
Cellular Respiration	Sclerotinia sclerotiorum	OCR Inhibition (IC50)	Experimental Value
SDH Enzyme Inhibition	Botrytis cinerea	IC50	Experimental Value
Fungal Growth Inhibition	Botrytis cinerea	EC50	Experimental Value
Cellular Respiration	Botrytis cinerea	OCR Inhibition (IC50)	Experimental Value

Table 2: Biophysical Validation of Mebenil-Target Interaction

Technique	Putative Target	Parameter	Value
Cellular Thermal Shift Assay	Succinate Dehydrogenase	ΔTm (°C)	Experimental Value
Affinity Chromatography	Succinate Dehydrogenase	Binding Confirmation	Yes/No

Conclusion

The systematic approach detailed in this guide provides a robust framework for the definitive identification of Mebenil's biological target. By combining computational predictions with rigorous biochemical, cellular, and biophysical experiments, researchers can elucidate its mechanism of action. The strong structural similarity of Mebenil to other benzanilide fungicides points towards Succinate Dehydrogenase as the primary target. The successful execution of the described protocols will not only confirm this hypothesis but also provide valuable insights for the development of novel fungicides and the management of potential resistance. This in-depth understanding is critical for the effective and sustainable use of Mebenil in agricultural applications.

References

• 1. medkoo.com [medkoo.com]
• 2. 2-methyl-N-phenylbenzamide [stenutz.eu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Benodanil (Ref: BAS 3170) [sitem.herts.ac.uk]

Mebenil Solubility in Common Laboratory Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Qualitative Solubility Profile

Mebenil is a crystalline solid that is generally described as being soluble in a range of organic solvents and insoluble in water.[1] This solubility profile is consistent with its chemical structure, which features a non-polar aromatic framework.

Table 1: Qualitative Solubility of Mebenil

Solvent Category	Common Laboratory Solvents	Qualitative Solubility
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble[1]
Dimethylformamide (DMF)	Soluble[1]
Acetone	Soluble[1]
Polar Protic	Methanol	Soluble[1]
Ethanol	Soluble[1]
Nonpolar	Water	Insoluble[1]

Illustrative Quantitative Solubility of a Structurally Related Compound

To provide a quantitative perspective, the following table presents solubility data for Mepronil (3'-isopropoxy-2-methylbenzanilide), a structurally similar benzanilide fungicide. It is important to note that this data is from an unverified source and should be treated as illustrative. The substitution on the benzanilide core will influence the solubility profile.

Table 2: Unverified Quantitative Solubility of Mepronil

Organic Solvent	Temperature (°C)	Solubility (mg/L)
Acetone	20	380,000
Methanol	20	380,000
Toluene	20	160,000
n-Hexane	20	1,370

Disclaimer: The data in this table is for a structurally related compound and is from an unverified source. It should be used for illustrative purposes only.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of Mebenil's solubility in various laboratory solvents, based on the widely used shake-flask method.

1. Materials and Equipment:

• Mebenil (analytical standard)

• Selected laboratory solvents (e.g., water, ethanol, methanol, DMSO, DMF, acetone) of appropriate purity (e.g., HPLC grade)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Constant temperature shaker or orbital incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another validated analytical method for quantification.

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Mebenil to a series of vials, each containing a known volume of a specific solvent. The excess solid is crucial to ensure that the solution reaches saturation.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Shake the vials for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium. The time required for equilibrium should be determined empirically.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Filter the collected supernatant through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Quantification:

  • Dilute the filtered solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted solution using a validated HPLC method or another appropriate analytical technique to determine the concentration of Mebenil.

  • Prepare a calibration curve using standard solutions of Mebenil of known concentrations to accurately quantify the amount in the experimental samples.

3. Data Analysis:

• Calculate the solubility of Mebenil in each solvent by multiplying the measured concentration by the dilution factor.

• Express the solubility in appropriate units, such as mg/mL or g/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Mebenil solubility.

Caption: Experimental workflow for determining Mebenil solubility.

References

• 1. researchgate.net [researchgate.net]

Toxicological Profile of Mebendazole in Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: Mebendazole (MBZ), a benzimidazole anthelmintic agent, has demonstrated significant cytotoxic and anti-proliferative effects against a wide range of cancer cell lines. Its primary mechanism of action involves the disruption of microtubule polymerization by binding to the colchicine-binding site on the β-tubulin subunit. This interference with microtubule dynamics leads to mitotic arrest, cell cycle disruption, and subsequent induction of apoptosis. Beyond its effects on tubulin, Mebendazole also modulates key signaling pathways involved in cell survival and death, including the inactivation of the anti-apoptotic protein Bcl-2 and the activation of caspase cascades. This document provides a comprehensive overview of the toxicological profile of Mebendazole in vitro, summarizing key quantitative data, detailing common experimental protocols, and visualizing the core signaling pathways involved in its cytotoxic effects.

Quantitative Cytotoxicity Data

Mebendazole exhibits potent cytotoxic activity across various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function. The data below, compiled from multiple studies, illustrates the IC50 values of Mebendazole following continuous exposure.

Table 1: IC50 Values of Mebendazole in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
M-14	Chemoresistant Melanoma	~0.32 (average)	Not Specified	[1]
SK-Mel-19	Chemoresistant Melanoma	~0.32 (average)	Not Specified	[1]
Jurkat	Adult T-cell Leukemia/Lymphoma	10	72
NCI-H209	Small Cell Lung Carcinoma	Effective at 0.5 - 2.0	24	[2][3]
Various	Malignant Meningioma	0.26 - 0.42	Not Specified

| Chang Liver Cells| Human Liver | >0.008 mg/L (~0.027 µM) | 42 |[4] |

Note: Direct comparison of IC50 values should be done with caution due to variations in experimental conditions, such as exposure time and specific assay used.

Core Mechanism of Action: Microtubule Disruption and Apoptosis Induction

The principal anticancer effect of Mebendazole is its ability to disrupt microtubule formation, a critical process for cell division and structural integrity.[5][6]. This action triggers a cascade of events leading to programmed cell death (apoptosis).

Microtubule Depolymerization

Mebendazole binds to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules.[5]. This disruption leads to the failure of mitotic spindle formation, causing cells to arrest in the G2/M phase of the cell cycle, a hallmark of microtubule-targeting agents.[7][8].

Induction of Apoptosis

Following mitotic arrest, cancer cells treated with Mebendazole undergo apoptosis.[7]. This process is mediated through both intrinsic and extrinsic pathways, characterized by the activation of specific cellular machinery.

• Intrinsic Pathway: Mebendazole has been shown to induce the intrinsic apoptotic pathway through the phosphorylation and subsequent inactivation of the anti-apoptotic protein Bcl-2.[1]. This inactivation prevents Bcl-2 from sequestering the pro-apoptotic protein Bax, allowing Bax to promote the release of cytochrome c from the mitochondria.[7].

• Caspase Activation: The release of cytochrome c initiates the activation of a cascade of cysteine proteases known as caspases. Studies have demonstrated that Mebendazole treatment leads to a significant increase in the levels of initiator caspases (caspase-8, caspase-9) and the executioner caspase (caspase-3).[2][3]. Activated caspase-3 is responsible for cleaving key cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.

The diagram below illustrates the primary mechanism of Mebendazole-induced apoptosis.

Mebendazole's primary mechanism of action leading to apoptosis.

Experimental Protocols

The toxicological effects of Mebendazole are typically evaluated using a suite of standardized in vitro assays. The methodologies for key experiments are detailed below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

• Objective: To determine the concentration-dependent cytotoxic effect of Mebendazole and calculate the IC50 value.

• Methodology:

  • Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

  • Treatment: The culture medium is replaced with fresh medium containing serial dilutions of Mebendazole (and a vehicle control, e.g., DMSO). Cells are incubated for a specified period (e.g., 24, 48, or 72 hours).[5].

  • MTT Addition: A sterile solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[5].

  • Incubation: The plate is incubated for 2-4 hours to allow viable cells with active mitochondrial dehydrogenases to reduce the yellow MTT to a purple formazan product.

  • Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.[5].

  • Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically ~570 nm).[5].

  • Analysis: The absorbance values are normalized to the vehicle control to determine the percentage of cell viability. The IC50 value is calculated by plotting viability against the logarithm of the drug concentration and fitting the data to a dose-response curve.

The general workflow for a cell viability assay is depicted below.

References

• 1. Mebendazole induces apoptosis via Bcl-2 inactivation in chemoresistant melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abis-files.cumhuriyet.edu.tr [abis-files.cumhuriyet.edu.tr]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity of mebendazole against established cell lines from the human, rat, and mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. What is the mechanism of Mebendazole? [synapse.patsnap.com]
• 7. The anthelmintic drug mebendazole induces mitotic arrest and apoptosis by depolymerizing tubulin in non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Mebendazole elicits a potent antitumor effect on human cancer cell lines both in vitro and in vivo. | Semantic Scholar [semanticscholar.org]

Mebenil: A Technical History and Synthesis Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebenil, a systemic fungicide, belongs to the benzanilide class of chemical compounds. First developed by BASF, it was used to control a variety of fungal pathogens in crops. This document provides a detailed overview of the history of Mebenil and a comprehensive guide to its original chemical synthesis.

History and Development

Mebenil was identified by the experimental code BAS 3050F during its development phase at BASF. It was recognized for its efficacy against various fungal diseases. However, like many early fungicides, it has largely been superseded by newer generations of products with improved efficacy, broader spectrums of activity, and more favorable toxicological and environmental profiles. As a result, Mebenil is now considered an obsolete fungicide.[1]

Original Synthesis of Mebenil

The original synthesis of Mebenil (2-methyl-N-phenylbenzamide) is based on the formation of an amide bond between an o-toluic acid derivative and aniline. Two primary synthetic routes have been described for this transformation. The most common and industrially viable method involves the reaction of 2-methylbenzoyl chloride with aniline. An alternative method involves the direct condensation of 2-methylbenzoic acid (o-toluic acid) and aniline, a process that typically requires high temperatures and the removal of water.

Experimental Protocol: Synthesis via Acyl Chloride

This protocol is a representative method for the synthesis of Mebenil, adapted from established procedures for the synthesis of N-phenylbenzamides.

Reaction Scheme:

Materials:

• 2-Methylbenzoyl chloride (o-toluoyl chloride)

• Aniline

• Anhydrous diethyl ether (or a similar inert solvent like dichloromethane)

• Aqueous sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate or sodium sulfate

• Hydrochloric acid (for salt formation, if needed for purification)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer, and a reflux condenser with a drying tube, dissolve aniline in anhydrous diethyl ether.

• Addition of Acyl Chloride: Cool the aniline solution in an ice bath. Slowly add a stoichiometric equivalent of 2-methylbenzoyl chloride, also dissolved in anhydrous diethyl ether, from the dropping funnel with vigorous stirring. A white precipitate of aniline hydrochloride may form.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 1-2 hours to ensure the reaction goes to completion.

• Work-up:

  • Filter the reaction mixture to remove any aniline hydrochloride precipitate.

  • Transfer the filtrate to a separatory funnel and wash it sequentially with dilute hydrochloric acid (to remove unreacted aniline), water, and then a 5% aqueous sodium bicarbonate solution (to remove any unreacted 2-methylbenzoyl chloride and hydrochloric acid).

  • Wash the organic layer again with water until the washings are neutral.

• Drying and Solvent Removal: Dry the ethereal solution over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and evaporate the solvent using a rotary evaporator.

• Purification: The crude Mebenil can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield a crystalline solid.

Quantitative Data

Parameter	Value
Molecular Formula	C14H13NO
Molecular Weight	211.26 g/mol
Theoretical Yield	Dependent on starting material quantities
Melting Point	125-130 °C
Appearance	White to off-white crystalline solid

Note: The actual yield will vary depending on the specific reaction conditions and the purity of the reagents.

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Mebenil via the acyl chloride route.

Caption: Workflow for the synthesis of Mebenil.

Chemical Structures

The following diagram shows the chemical structures of the reactants and the final product, Mebenil.

Caption: Chemical structures of reactants and Mebenil.

References

• 1. EP0001480A1 - Benzanilide derivative, its production and use as a fungicide and acaricide - Google Patents [patents.google.com]

Mebenil and the Therapeutic Potential of Benzanilides: A Technical Whitepaper

Disclaimer: Mebenil (also known as 2-Toluanilide or 2-Methylbenzanilide) is an obsolete fungicide and is not approved for therapeutic use in humans.[1][2][3] There is a significant lack of preclinical and clinical data regarding any potential medical applications for Mebenil itself. This document, therefore, serves as a technical guide exploring the potential therapeutic applications of the broader class of compounds to which Mebenil belongs: benzanilides . The information presented herein is based on the observed biological activities of various benzanilide derivatives in research settings and is intended for an audience of researchers, scientists, and drug development professionals.

Introduction to Mebenil and the Benzanilide Scaffold

Mebenil is a chemical compound with the formula C₁₄H₁₃NO.[2][4] It was historically used as a fungicide to control pathogens on cereals and seed potatoes.[3] Chemically, it is a member of the benzamide family, characterized by a core benzanilide structure.[1][2] While Mebenil itself has not been explored for therapeutic purposes, the benzanilide scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active molecules.[5] This guide will synthesize findings on various benzanilide derivatives to hypothesize potential therapeutic avenues.

Table 1: Physicochemical Properties of Mebenil

Property	Value	Reference
IUPAC Name	2-methyl-N-phenylbenzamide	[3]
Molecular Formula	C₁₄H₁₃NO	[2][4]
Molecular Weight	211.26 g/mol	[2][3][4]
CAS Number	7055-03-0	[2]
Appearance	Solid powder	[2]

Potential Therapeutic Applications of Benzanilide Derivatives

Research into various substituted benzanilides has revealed a spectrum of biological activities, suggesting several potential therapeutic applications for this class of compounds.

Antimicrobial and Antifungal Activity

Certain benzanilide derivatives have demonstrated notable antibacterial and antifungal properties.[1][6][7] Studies have shown that these compounds can inhibit the growth of various bacterial species, including Bacillus spp and Escherichia coli, as well as fungal strains like Aspergillus spp.[1] This suggests a potential application in developing new antibiotics or antifungal agents, particularly in the context of rising drug resistance.[6] The mechanism for antifungal action in some azole derivatives containing a benzanilide fragment involves the inhibition of fungal lanosterol 14-α-demethylase (CYP51), an essential enzyme in fungal cell membrane synthesis.[6]

Table 2: Summary of In Vitro Antimicrobial Activity of Selected Benzanilide Derivatives

Compound Class	Target Organism	Activity Measure	Result	Reference
Substituted Benzanilides	Bacillus spp	Zone of Inhibition (ZOI)	6.3 - 10.3 mm	[1]
Substituted Benzanilides	Escherichia coli	Zone of Inhibition (ZOI)	6.8 - 10.1 mm	[1]
N-(3,5-bis(trifluoromethyl)phenyl) benzamide	Aspergillus spp	Zone of Inhibition (ZOI)	7.1 mm	[1]
Benzanilide-containing Azoles	Fluconazole-resistant Candida albicans	Antifungal Activity	Potent activity observed	[6]
2-Hydroxythiobenzanilides	Mycobacterium spp	Antimycobacterial Activity	Demonstrated activity	[7]

Cardiovascular Applications: Vasodilation

A novel series of substituted benzanilides has been identified as potent smooth muscle relaxants, exhibiting significant vasodilating activity.[8] These effects were studied in vitro using isolated rat aortic rings. The mechanism of action appears to involve the opening of large-conductance calcium-activated potassium channels (BK channels), as the vasodilation was inhibited by known BK channel blockers.[8] This points to a potential therapeutic use in conditions characterized by vasoconstriction, such as hypertension.

Caption: Putative mechanism of benzanilide-induced vasodilation via BK channel activation.

Oncology: Tyrosine Kinase Inhibition

The benzanilide structure is a key component of several potent tyrosine kinase inhibitors (TKIs), such as ponatinib and nilotinib, which are used in cancer therapy. These drugs target kinases like Abl1, which are often dysregulated in certain cancers.[9] Research has demonstrated that synthetic benzanilide derivatives can bind to the Abl1 tyrosine kinase with nanomolar affinity, inhibiting its activity.[9] This highlights the potential for developing novel benzanilide-based compounds as targeted anticancer agents.

Caption: Mechanism of Abl1 Tyrosine Kinase inhibition by a benzanilide-based compound.

Other Potential Applications

• Spasmolytic Activity: Certain benzanilide derivatives have shown spasmolytic (smooth muscle relaxing) effects on guinea pig ileum preparations, suggesting potential use in treating gastrointestinal spasms. One compound demonstrated an IC₅₀ of 3.25 μM.[10]

• Endocrine Activity: Some derivatives have been synthesized as dual-acting agents with alpha-1 adrenoceptor antagonistic action and steroid 5-alpha reductase inhibitory activity, indicating potential for conditions like benign prostatic hyperplasia.[11]

Key Experimental Protocols

This section provides detailed methodologies for the key in vitro experiments cited in the exploration of benzanilide derivatives' biological activities.

Protocol: Antibacterial Susceptibility Testing (Kirby-Bauer Disk Diffusion Method)

This method assesses the susceptibility of bacteria to the test compounds.[1][9][10][11][12]

• Inoculum Preparation:

  • Select 3-4 isolated bacterial colonies from a pure overnight culture.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[9][12]

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized bacterial suspension, removing excess liquid by pressing it against the inside of the tube.[9]

  • Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a confluent lawn of bacteria. This is typically done by streaking in three directions, rotating the plate 60 degrees after each streaking.[10][12]

  • Allow the plate to dry for 3-5 minutes.[9]

• Disk Application:

  • Using sterile forceps, place paper disks impregnated with a known concentration of the benzanilide test compound onto the inoculated agar surface.[9]

  • Ensure disks are placed at least 24 mm apart and are pressed gently to ensure full contact with the agar.[9]

• Incubation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours.[9][11]

• Interpretation:

  • Measure the diameter of the "zone of inhibition" (the clear area around the disk where bacterial growth is inhibited) in millimeters using a ruler or caliper.[12] The size of the zone correlates with the susceptibility of the bacterium to the compound.

Caption: Experimental workflow for the Kirby-Bauer disk diffusion assay.

Protocol: In Vitro Vasodilation Assay (Isolated Rat Aortic Rings)

This ex vivo method is used to determine the vasodilatory or vasoconstrictive effects of compounds on blood vessels.[8][13][14]

• Tissue Preparation:

  • Humanely euthanize a rat and carefully excise the thoracic aorta, placing it in cold Krebs-Henseleit buffer.[8][13]

  • Under a dissecting microscope, clean the aorta of adhering connective and adipose tissue.

  • Cut the aorta into rings of 2-4 mm in width.[8][14]

• Mounting and Equilibration:

  • Suspend the aortic rings in an organ bath containing Krebs-Henseleit buffer at 37°C, continuously gassed with 95% O₂ / 5% CO₂.[2][13]

  • Apply a resting tension of 1.5 g and allow the rings to equilibrate for 60-90 minutes, replacing the buffer every 15-20 minutes.[8][13]

• Viability and Endothelium Integrity Check:

  • Induce a sustained contraction with a vasoconstrictor agent (e.g., 1 µM Phenylephrine or 60-70 mM KCl).[8][13]

  • Once the contraction stabilizes, add 1-10 µM Acetylcholine to assess endothelium integrity. A relaxation of over 80% confirms a healthy, intact endothelium.[8]

  • Wash the rings with buffer to return to baseline tension.

• Compound Testing:

  • Induce a stable submaximal contraction again with the vasoconstrictor.

  • Add the benzanilide test compound in a cumulative manner (e.g., from 1 nM to 100 µM), allowing the response to stabilize at each concentration.[8]

  • Record the relaxation response as a percentage of the pre-contraction induced by the vasoconstrictor.

• Data Analysis:

  • Plot the concentration-response curve to determine parameters like EC₅₀ (half-maximal effective concentration).

Caption: Experimental workflow for the isolated aortic ring vasodilation assay.

Protocol: Abl1 Tyrosine Kinase Inhibition Assay

This biochemical assay measures the ability of a compound to inhibit the enzymatic activity of the Abl1 kinase.[5][6][15][16] A common method is the ADP-Glo™ Kinase Assay.

• Reagent Preparation:

  • Prepare Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA).[15]

  • Dilute the Abl1 enzyme, the specific peptide substrate (e.g., Abltide), and ATP to desired concentrations in the kinase buffer.[6][15][16]

  • Prepare a serial dilution of the benzanilide test compound in buffer with a small percentage of DMSO.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the test compound or vehicle (DMSO control).[6]

  • Add 2 µL of the Abl1 enzyme solution.

  • Add 2 µL of the ATP/Substrate mixture to initiate the reaction.

  • Incubate at room temperature for 60 minutes.[6][15]

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[6][15]

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and produce a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.[6][15]

• Data Acquisition and Analysis:

  • Record the luminescence signal using a plate reader.

  • The luminescent signal is proportional to the amount of ADP formed and thus to the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the control and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[6]

Conclusion and Future Directions

While Mebenil itself is an obsolete fungicide with no therapeutic history, its core benzanilide structure is a versatile and valuable scaffold in drug discovery. Derivatives of benzanilide have demonstrated a wide array of promising biological activities, including antimicrobial, vasodilatory, and anti-cancer effects. The evidence suggests that further exploration of benzanilide chemical space could lead to the development of novel therapeutics for a variety of diseases. Future research should focus on synthesizing and screening libraries of Mebenil-related compounds to identify derivatives with potent and selective activity for specific biological targets, optimizing them for drug-like properties, and advancing the most promising candidates into preclinical and, eventually, clinical development.

References

• 1. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 2. Nitric-Oxide-Mediated Vasodilation of Bioactive Compounds Isolated from Hypericum revolutum in Rat Aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guinea Pig Ileum [sheffbp.co.uk]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. promega.com [promega.com]
• 6. Experiments on isolated vascular rings | PPTX [slideshare.net]
• 7. benchchem.com [benchchem.com]
• 8. microbenotes.com [microbenotes.com]
• 9. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 10. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 11. asm.org [asm.org]
• 12. A Review of Endothelium-Dependent and -Independent Vasodilation Induced by Phytochemicals in Isolated Rat Aorta [mdpi.com]
• 13. reprocell.com [reprocell.com]
• 14. promega.com [promega.com]
• 15. ABL1 tyrosine kinase assay [bio-protocol.org]
• 16. media.cellsignal.com [media.cellsignal.com]

Protocols & Analytical Methods

Application Notes and Protocols: Mebenil In Vitro Tubulin Polymerization Assay

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are critical components of the cytoskeleton, playing a pivotal role in cell division, intracellular transport, and the maintenance of cell shape. The dynamic instability of microtubules, characterized by phases of polymerization and depolymerization, is fundamental to their cellular function. Consequently, tubulin has emerged as a key target for the development of anticancer therapeutics. Agents that disrupt microtubule dynamics can arrest the cell cycle, leading to apoptosis. Mebenil, a benzimidazole derivative, is one such agent that inhibits tubulin polymerization. This document provides a detailed protocol for conducting an in vitro tubulin polymerization assay to characterize the inhibitory effects of Mebenil.

Mebenil belongs to the class of microtubulin inhibitors that bind to the colchicine site on β-tubulin, thereby preventing the polymerization of tubulin into microtubules. Understanding the precise mechanism and quantifying the inhibitory potential of Mebenil is crucial for its development as a therapeutic agent. The in vitro tubulin polymerization assay is a fundamental method for this characterization, which can be monitored through changes in turbidity or fluorescence.

Principle of the Assay

The in vitro tubulin polymerization assay is based on the principle that the polymerization of purified tubulin into microtubules can be monitored by an increase in light scattering (turbidity) or by an increase in fluorescence of a reporter dye that preferentially binds to microtubules. Polymerization is initiated by raising the temperature to 37°C in the presence of GTP. The rate and extent of polymerization can be measured over time using a spectrophotometer or a fluorometer. The effect of an inhibitor like Mebenil is quantified by its ability to reduce the rate and/or the extent of tubulin polymerization.

Data Presentation

The inhibitory effect of Mebenil and other benzimidazole compounds on tubulin polymerization can be summarized by their half-maximal inhibitory concentration (IC50) values. While a specific IC50 for Mebenil in a tubulin polymerization assay is not widely published, its binding affinity (Kd) to tubulin is reported to be approximately 1 µM, similar to that of nocodazole.[1] The following table presents representative IC50 values for various benzimidazole derivatives against tubulin polymerization, providing a comparative context for Mebenil's expected activity.

Compound	IC50 (µM)	Cell Line/Assay Condition
Mebenil (Reference)	~1 (Kd)	Fluorescence-based binding assay to chicken erythrocyte tubulin[1]
Nocodazole	~2.5 - 5	In vitro tubulin polymerization (turbidity)[2]
Benzimidazole Derivative 1	2.55 - 17.89	Cytotoxicity against SK-Mel-28 cells[3]
Benzimidazole Derivative 2	0.042 - 0.76	Cytotoxicity against MCF7, PC3, and A549 cells[3]
Benzimidazole Derivative 3	2.9	In vitro tubulin polymerization inhibition[4]

Experimental Protocols

A. Turbidity-Based Tubulin Polymerization Assay

This protocol describes a method to monitor tubulin polymerization by measuring the increase in absorbance at 340 nm.[5]

1. Materials and Reagents:

• Lyophilized tubulin (>99% pure)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP stock solution (100 mM)

• Glycerol

• Mebenil stock solution (in DMSO)

• Positive control: Nocodazole or Colchicine

• Negative control: DMSO (vehicle)

• Pre-chilled 96-well half-area plates

2. Assay Procedure:

• Preparation of Reagents:

  • Reconstitute lyophilized tubulin to a concentration of 10 mg/mL in ice-cold GTB. Keep on ice.

  • Prepare a 10 mM GTP working solution in GTB.

  • Prepare a tubulin polymerization mix on ice: For a final tubulin concentration of 3 mg/mL, mix the appropriate volume of reconstituted tubulin with GTB containing 1 mM GTP and 10% glycerol.[3][5]

  • Prepare serial dilutions of Mebenil and control compounds (e.g., Nocodazole) in GTB to achieve 10x the final desired concentrations.

• Reaction Setup:

  • Pipette 10 µL of the 10x compound dilutions (Mebenil, controls) or vehicle (DMSO in GTB) into the wells of a pre-warmed 96-well plate.

  • To initiate the polymerization reaction, add 90 µL of the cold tubulin polymerization mix to each well.[3]

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.[5]

3. Data Analysis:

• Subtract the initial absorbance reading (time 0) from all subsequent readings for each well to correct for background.

• Plot the change in absorbance versus time for each concentration of Mebenil and the controls.

• Determine the maximum rate of polymerization (Vmax) and the plateau absorbance (extent of polymerization).

• Calculate the percentage of inhibition for each Mebenil concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the Mebenil concentration and fit the data to a dose-response curve to determine the IC50 value.[3]

B. Fluorescence-Based Tubulin Polymerization Assay

This protocol utilizes a fluorescent reporter that binds to polymerized microtubules, resulting in an increase in fluorescence intensity.

1. Materials and Reagents:

• All reagents from the turbidity-based assay.

• Fluorescent reporter dye (e.g., DAPI at a final concentration of 10 µM).[6]

• Black, opaque 96-well plates.

2. Assay Procedure:

• Preparation of Reagents:

  • Follow the same preparation steps as the turbidity-based assay.

  • When preparing the tubulin polymerization mix, add the fluorescent reporter dye to the final concentration.

• Reaction Setup and Data Acquisition:

  • The assay setup is identical to the turbidity-based assay, using a black, opaque 96-well plate.

  • Measure the fluorescence intensity (e.g., Excitation: 360 nm, Emission: 450 nm for DAPI) every 60 seconds for 60 minutes at 37°C.[3][6]

3. Data Analysis:

• Data analysis is analogous to the turbidity-based assay, using fluorescence intensity instead of absorbance to determine the IC50 value.

Mandatory Visualizations

Caption: Experimental workflow for the in vitro tubulin polymerization assay.

Caption: Proposed mechanism of action for Mebenil.

References

• 1. Frontiers | Interaction of Colchicine-Site Ligands With the Blood Cell-Specific Isotype of β-Tubulin—Notable Affinity for Benzimidazoles [frontiersin.org]
• 2. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drugs That Target Dynamic Microtubules: A New Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Developing a Fungicide Sensitivity Assay for Mebenil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebenil is a benzanilide fungicide that functions as a succinate dehydrogenase inhibitor (SDHI).[1] This class of fungicides targets Complex II of the mitochondrial respiratory chain, a critical enzyme for cellular respiration in fungi.[2][3] By inhibiting succinate dehydrogenase, Mebenil disrupts the electron transport chain, leading to a cessation of ATP synthesis and ultimately, fungal cell death.[2][4] These application notes provide detailed protocols for developing a robust in vitro fungicide sensitivity assay for Mebenil, enabling researchers to determine its efficacy against various fungal pathogens and to monitor for the development of resistance.

Principle of the Assay

The fungicide sensitivity assay for Mebenil is based on the principle of determining the concentration of the compound that inhibits fungal growth by 50% (Effective Concentration 50 or EC50). This is achieved by exposing fungal isolates to a range of Mebenil concentrations in a suitable growth medium and measuring the resulting mycelial growth or spore germination. The data is then used to generate a dose-response curve from which the EC50 value is calculated. Two primary methods are described: the agar dilution method and the broth microdilution method.[5][6]

Data Presentation

Quantitative data from the fungicide sensitivity assays should be summarized in clearly structured tables for easy comparison of the efficacy of Mebenil against different fungal isolates or species.

Table 1: Example of EC50 Values for Mebenil against Various Fungal Pathogens

Fungal Isolate ID	Fungal Species	EC50 (µg/mL) of Mebenil	95% Confidence Interval	Resistance Factor (RF)*
FP-001	Fusarium graminearum	0.75	0.68 - 0.82	1.0
FP-002	Fusarium graminearum	1.52	1.41 - 1.64	2.0
BC-001	Botrytis cinerea	0.52	0.47 - 0.58	1.0
BC-002	Botrytis cinerea	5.80	5.50 - 6.12	11.2
AN-001	Aspergillus niger	>100	-	-

*Resistance Factor (RF) is calculated by dividing the EC50 value of a test isolate by the EC50 value of a known sensitive (wild-type) isolate.

Table 2: Example of Mycelial Growth Inhibition Data for a Single Isolate

Mebenil Concentration (µg/mL)	Mean Mycelial Diameter (mm) ± SD	Percent Inhibition (%)
0 (Control)	85.2 ± 2.1	0
0.1	72.5 ± 1.8	14.9
0.5	48.1 ± 2.5	43.5
1.0	25.6 ± 1.5	70.0
5.0	5.3 ± 0.8	93.8
10.0	0	100

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of Mebenil as a succinate dehydrogenase inhibitor.

Caption: General workflow for the Mebenil fungicide sensitivity assay.

Experimental Protocols

Materials

• Mebenil (analytical grade)

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA) or Potato Dextrose Broth (PDB)

• Sterile petri dishes (90 mm)

• Sterile 96-well microtiter plates

• Fungal isolates of interest

• Sterile distilled water

• Micropipettes and sterile tips

• Spectrophotometer (for broth microdilution)

• Incubator

Protocol 1: Agar Dilution Method

This method is suitable for filamentous fungi that grow well on solid media.[5]

• Preparation of Mebenil Stock Solution:

  • Dissolve Mebenil in a minimal amount of DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Further dilute the stock solution with sterile distilled water to create working solutions. The final concentration of DMSO in the agar should not exceed 1% (v/v) as it can inhibit fungal growth.

• Preparation of Fungicide-Amended Agar:

  • Prepare PDA according to the manufacturer's instructions and autoclave.

  • Cool the molten agar to 45-50°C in a water bath.

  • Add the appropriate volume of Mebenil working solution to the molten PDA to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with PDA and the same concentration of DMSO used in the treatment plates.

  • Mix thoroughly by swirling and pour approximately 20 mL of the amended agar into each sterile petri dish.

  • Allow the plates to solidify at room temperature.

• Inoculation:

  • From the edge of an actively growing fungal colony on a PDA plate, take a 5-mm mycelial plug using a sterile cork borer.

  • Place the mycelial plug, mycelium-side down, in the center of each Mebenil-amended and control plate.

• Incubation:

  • Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C) in the dark.

  • Incubate until the fungal growth in the control plate has reached the edge of the plate.

• Data Collection and Analysis:

  • Measure the diameter of the fungal colony in two perpendicular directions for each plate.

  • Calculate the average diameter for each concentration.

  • Calculate the percentage of mycelial growth inhibition for each concentration using the following formula:

    • Percent Inhibition = [(Diameter of control - Diameter of treatment) / Diameter of control] x 100

  • Plot the percent inhibition against the log-transformed concentration of Mebenil.

  • Use a suitable statistical software (e.g., R with the 'drc' package, GraphPad Prism) to perform a non-linear regression analysis and determine the EC50 value.[7][8]

Protocol 2: Broth Microdilution Method

This method is suitable for both filamentous fungi and yeasts and allows for higher throughput testing.[6]

• Preparation of Mebenil Solutions:

  • Prepare a series of 2x concentrated Mebenil solutions in PDB. The final concentration of DMSO should not exceed 1% (v/v).

• Preparation of Fungal Inoculum:

  • For filamentous fungi, grow the fungus on PDA plates. Flood the plate with sterile distilled water containing 0.05% Tween 80 and gently scrape the surface to release spores. Filter the suspension through sterile cheesecloth and adjust the spore concentration to 1 x 10^5 spores/mL using a hemocytometer.

  • For yeasts, grow in PDB and adjust the cell density to 1 x 10^5 cells/mL.

• Assay Setup:

  • In a sterile 96-well microtiter plate, add 100 µL of the 2x Mebenil solutions to the appropriate wells.

  • Add 100 µL of the fungal inoculum to each well.

  • Include control wells containing 100 µL of PDB with DMSO and 100 µL of inoculum (positive control), and wells with 200 µL of PDB only (negative control/blank).

• Incubation:

  • Incubate the plate at the optimal temperature for the fungus for 48-72 hours, or until visible growth is observed in the positive control wells.

• Data Collection and Analysis:

  • Measure the optical density (OD) of each well at a suitable wavelength (e.g., 600 nm) using a microplate reader.

  • Subtract the OD of the negative control (blank) from the OD of all other wells.

  • Calculate the percentage of growth inhibition for each concentration using the following formula:

    • Percent Inhibition = [(OD of positive control - OD of treatment) / OD of positive control] x 100

  • Determine the EC50 value as described in the agar dilution method.

Conclusion

The provided protocols offer a comprehensive framework for establishing a reliable and reproducible fungicide sensitivity assay for Mebenil. The choice between the agar dilution and broth microdilution method will depend on the fungal species being tested and the desired throughput.[5][6] Consistent application of these methods will generate valuable data for understanding the efficacy of Mebenil and for managing the potential development of fungicide resistance.

References

• 1. Crop Protection Network [cropprotectionnetwork.org]
• 2. benchchem.com [benchchem.com]
• 3. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 8. Guidelines for accurate EC50/IC50 estimation | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for In Vitro Anthelmintic Efficacy Testing of Mebenil (Mebendazole)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in vitro evaluation of the anthelmintic efficacy of Mebenil (mebendazole). Mebenil, a broad-spectrum benzimidazole anthelmintic, is widely used for the treatment of various parasitic worm infestations.[1][2] Its primary mechanism of action involves the disruption of microtubule polymerization in helminth cells, leading to impaired glucose uptake and eventual parasite death.[1][3][4][5] This document outlines key in vitro assays to quantify the efficacy of Mebenil against different developmental stages of helminths.

Mechanism of Action

Mebenil exerts its anthelmintic effect by binding to the β-tubulin subunit of the microtubules in the intestinal cells of parasites.[1][3][4] This binding action inhibits the polymerization of tubulin dimers, which are essential for the formation and maintenance of the microtubule cytoskeleton.[3][4] The disruption of microtubules interferes with vital cellular processes, including cell division, intracellular transport, and the absorption of essential nutrients like glucose.[3] This ultimately leads to the paralysis, immobilization, and death of the helminth.[1][3] Mebenil is effective against both adult and larval stages of nematodes and can also be ovicidal, killing the eggs of species like roundworm and whipworm.[1][2]

Mebenil's mechanism of action targeting helminth tubulin.

Data Presentation

The following tables summarize the reported in vitro efficacy of mebendazole and other benzimidazoles against various helminth species. EC50/IC50 values represent the concentration of the drug required to inhibit 50% of the measured activity (e.g., egg hatching, larval motility).

Helminth Species	Assay Type	Anthelmintic	EC50/IC50	Reference
Ascaris suum	Larval Migration Inhibition	Mebendazole	2.3-4.3 nM	[6]
Ascaris suum	Larval Migration Inhibition	Fenbendazole	4.9-13.9 nM	[6]
Ascaris suum	Larval Migration Inhibition	Thiabendazole	74-150 nM	[6]
Ascaridia galli	In-ovo Larval Development	Fenbendazole	0.071 µg/ml	[7][8]
Ascaridia galli	In-ovo Larval Development	Thiabendazole	0.084 µg/ml	[7][8]
Ascaridia galli	Larval Migration Inhibition	Fenbendazole	6.32 nM	[7][8]
Ascaridia galli	Larval Migration Inhibition	Thiabendazole	105.9 nM	[7][8]
Trichuris muris	L1 Motility Assay	Mebendazole	>50 µg/mL (no effect)	[9]
Trichuris muris	L1 Motility Assay	Oxantel pamoate	0.05 µg/mL	[9]
Trichuris muris	L1 Motility Assay	Levamisole	1.75 µg/mL	[9]
Trichuris muris	L1 Motility Assay	Nitazoxanide	4.43 µg/mL	[9]

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below. It is crucial to adapt these protocols based on the specific helminth species and laboratory conditions.

Egg Hatch Assay (EHA)

This assay assesses the ovicidal activity of Mebenil by quantifying the inhibition of egg hatching.

Materials:

• Freshly collected helminth eggs (e.g., from fecal samples)

• Mebenil stock solution (dissolved in a suitable solvent like DMSO)

• Culture medium (e.g., sterile water, agar plates)

• 96-well microtiter plates

• Incubator

• Inverted microscope

Protocol:

• Egg Isolation and Sterilization: Isolate helminth eggs from fecal samples using a standard flotation method. Wash the eggs multiple times with sterile water to remove debris.

• Drug Preparation: Prepare serial dilutions of the Mebenil stock solution in the culture medium. Include a vehicle control (medium with the same concentration of DMSO used for the drug stock) and a negative control (medium only).

• Assay Setup: Add approximately 100-200 eggs to each well of a 96-well plate. Add the different concentrations of Mebenil and the controls to the respective wells.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28°C) for a period sufficient for hatching in the control group (typically 24-72 hours).

• Data Collection: After incubation, count the number of hatched larvae and unhatched eggs in each well using an inverted microscope.

• Data Analysis: Calculate the percentage of egg hatch inhibition for each Mebenil concentration relative to the negative control. Determine the EC50 value by plotting the inhibition percentage against the drug concentration.

Workflow for the Egg Hatch Assay (EHA).

Larval Development Assay (LDA)

This assay evaluates the effect of Mebenil on the development of helminth larvae from one stage to another (e.g., L1 to L3).

Materials:

• Synchronized population of first-stage larvae (L1)

• Mebenil stock solution

• Culture medium supplemented with a food source (e.g., E. coli for C. elegans)

• 96-well microtiter plates

• Incubator

• Microscope

Protocol:

• Larval Preparation: Obtain a synchronized population of L1 larvae by hatching eggs in the absence of food.

• Drug Preparation: Prepare serial dilutions of Mebenil in the culture medium.

• Assay Setup: Add a defined number of L1 larvae (e.g., 20-50) to each well of a 96-well plate. Add the drug dilutions and controls.

• Incubation: Incubate the plates at an appropriate temperature for a period that allows for larval development to the desired stage (e.g., L3) in the control group (typically 3-7 days).

• Data Collection: Assess larval development in each well using a microscope. This can be done by observing morphological changes or by using vital stains.

• Data Analysis: Determine the percentage of larvae that failed to develop to the target stage for each Mebenil concentration. Calculate the IC50 value.

Workflow for the Larval Development Assay (LDA).

Larval Motility/Migration Inhibition Assay

This assay measures the ability of Mebenil to inhibit the movement or migration of helminth larvae.

Materials:

• Third-stage larvae (L3) or other motile larval stage

• Mebenil stock solution

• Culture medium (e.g., RPMI-1640)

• 24- or 96-well plates

• Optional: Agarose for migration assay

• Incubator

• Microscope or automated motility meter

Protocol:

• Larval Collection: Collect and wash the desired larval stage.

• Drug Preparation: Prepare serial dilutions of Mebenil in the culture medium.

• Assay Setup:

  • Motility Assay: Add a known number of larvae to each well of a microtiter plate, followed by the drug dilutions and controls.

  • Migration Assay: A common setup involves placing a small amount of agar in the center of a well, with the larvae and drug solution surrounding it. Motile larvae will migrate into the agar.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for a defined period (e.g., 24-72 hours).

• Data Collection:

  • Motility Assay: Visually score the motility of the larvae under a microscope (e.g., on a scale of 0-5, where 0 is no movement and 5 is vigorous movement) or use an automated system to quantify movement.

  • Migration Assay: Count the number of larvae that have migrated into the agar.

• Data Analysis: Calculate the percentage of motility or migration inhibition for each Mebenil concentration compared to the control. Determine the EC50 value.

Workflow for the Larval Motility/Migration Inhibition Assay.

References

• 1. Mebendazole - Wikipedia [en.wikipedia.org]
• 2. Mebendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Mebendazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. An in vitro larval migration assay for assessing anthelmintic activity of different drug classes against Ascaris suum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cambridge.org [cambridge.org]
• 8. Evaluation of in vitro methods of anthelmintic efficacy testing against Ascaridia galli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of an in vitro drug sensitivity assay for Trichuris muris first-stage larvae - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mebenil in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mebenil, also known as 2-methyl-N-phenylbenzamide, is a compound for which detailed public data on solubility and specific biological effects are limited. The following protocols and information are based on the known properties of structurally similar compounds, such as N-phenylbenzamides and benzimidazole derivatives. Researchers should perform small-scale solubility and cytotoxicity tests to validate and optimize these protocols for their specific cell lines and experimental conditions.

Introduction

Mebenil (CAS: 7055-03-0), with the IUPAC name 2-methyl-N-phenylbenzamide, is a small molecule whose biological activities are an area of active investigation. Structurally related N-phenylbenzamide and benzimidazole compounds have shown a range of biological effects, including anticancer and antifungal properties, often through the disruption of microtubule polymerization. These application notes provide a general protocol for dissolving Mebenil and utilizing it in cell-based assays to explore its potential therapeutic effects.

Data Presentation: Solubility of Mebenil

Due to the hydrophobic nature of its N-phenylbenzamide core structure, Mebenil is predicted to have low aqueous solubility.[1] The use of an organic solvent is necessary to prepare a stock solution, which can then be diluted to the final working concentration in cell culture media.

Table 1: Solubility and Stock Solution Recommendations for Mebenil

Parameter	Recommendation	Notes
Primary Solvents	Dimethyl sulfoxide (DMSO), Ethanol	DMSO is a common solvent for dissolving hydrophobic compounds for in vitro assays due to its high solubilizing capacity and miscibility with aqueous media.[2] Ethanol is a viable alternative.[3]
Stock Solution Concentration	10-50 mM in 100% DMSO or Ethanol	Prepare a high-concentration stock to minimize the final solvent concentration in the cell culture medium.
Storage of Stock Solution	-20°C or -80°C	Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Final Solvent Concentration in Media	< 0.5% (v/v)	High concentrations of organic solvents can be toxic to cells. It is crucial to maintain a low final concentration in the culture medium. A vehicle control (media with the same final solvent concentration) must be included in all experiments.[4]
Aqueous Solubility	Predicted to be very low	Direct dissolution in aqueous buffers or cell culture media is not recommended.[3]

Experimental Protocols

Protocol 1: Preparation of Mebenil Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Mebenil in DMSO.

Materials:

• Mebenil (solid powder)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or vials

• Analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass of Mebenil: The molecular weight of Mebenil (C₁₄H₁₃NO) is 211.26 g/mol .[5] To prepare 1 mL of a 10 mM stock solution, weigh out 2.11 mg of Mebenil.

• Dissolution: Aseptically add the weighed Mebenil to a sterile microcentrifuge tube. Add 1 mL of sterile DMSO.

• Solubilization: Vortex the solution thoroughly until all the solid Mebenil is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution.[6]

• Sterilization: The DMSO stock solution can be considered sterile if prepared from sterile components in a sterile environment. Filtration is generally not recommended for high-concentration DMSO stocks as it may cause the compound to precipitate on the filter.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Protocol 2: General Cell-Based Assay for Mebenil Activity

This protocol provides a general workflow for assessing the effect of Mebenil on cell viability or other cellular functions.

Materials:

• Cells of interest cultured in appropriate media

• 96-well cell culture plates

• Mebenil stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Assay-specific reagents (e.g., for viability, apoptosis, or signaling pathway analysis)

• Multichannel pipette

• Incubator (37°C, 5% CO₂)

• Plate reader or microscope for data acquisition

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density to ensure they are in the exponential growth phase at the time of treatment. Incubate for 24 hours to allow for cell attachment.

• Preparation of Working Solutions: Prepare serial dilutions of the Mebenil stock solution in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.5%.

  • Vehicle Control: Prepare a control solution containing the same final concentration of DMSO in the medium as the highest Mebenil concentration.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of Mebenil or the vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Assay Performance: After the incubation period, perform the chosen cell-based assay according to the manufacturer's instructions. This could be a viability assay (e.g., MTT, PrestoBlue), an apoptosis assay (e.g., caspase activity), or analysis of specific protein expression or phosphorylation via immunofluorescence or western blotting.

• Data Analysis: Quantify the results using a plate reader or other appropriate instrumentation. Normalize the data to the vehicle control to determine the specific effect of Mebenil.

Mandatory Visualization

Caption: Experimental workflow for preparing Mebenil and use in cell-based assays.

Caption: Hypothesized mechanism of action for Mebenil targeting microtubule dynamics.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-methyl-N-phenylbenzamide [stenutz.eu]
• 6. emulatebio.com [emulatebio.com]

Application Note: A Robust HPLC Method for the Quantification of Mebenil in Solution

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Mebenil in solution. Mebenil (2-Methyl-N-phenylbenzamide) is a benzanilide fungicide.[1] The method utilizes a reversed-phase C18 column with UV detection, providing excellent resolution and accuracy. This protocol is intended for researchers, scientists, and drug development professionals requiring a robust analytical method for Mebenil quantification. While a specific validated HPLC method for Mebenil is not widely published, this document presents a representative method based on the analysis of structurally similar compounds.

Introduction

Mebenil, with the chemical formula C₁₄H₁₃NO, is a member of the benzamide group of compounds.[1][2] Accurate quantification of Mebenil in various solutions is crucial for research, quality control, and formulation development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of individual components in a mixture. This application note provides a detailed protocol for a reversed-phase HPLC method suitable for the determination of Mebenil concentration.

Physicochemical Properties of Mebenil[1][2]

Property	Value
Chemical Formula	C₁₄H₁₃NO
Molecular Weight	211.26 g/mol
Synonyms	2-Methyl-N-phenylbenzamide, 2-Methylbenzanilide, o-Toluanilide
Appearance	Solid powder

Experimental Protocol

This protocol outlines a representative HPLC method for the quantification of Mebenil.

Instrumentation and Materials

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Mebenil reference standard (>98% purity)[2]

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Preparation of Solutions

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) is a suitable mobile phase for the separation of benzanilide compounds. The optimal ratio may require minor adjustments based on the specific column and system used.

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Mebenil reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation: Dilute the sample solution containing Mebenil with the mobile phase to fall within the concentration range of the working standard solutions. Filter the final solution through a 0.45 µm syringe filter before injection.

HPLC Conditions

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
Detection Wavelength	265 nm (estimated λmax)
Run Time	10 minutes

Method Validation Parameters (Representative Data)

The following table summarizes typical validation parameters for an HPLC method of this nature.

Parameter	Result
Linearity (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Data Presentation

Calibration Curve Data

A calibration curve should be generated by plotting the peak area of the Mebenil standard against its concentration.

Concentration (µg/mL)	Peak Area (arbitrary units)
1	50,000
5	255,000
10	510,000
25	1,275,000
50	2,550,000
100	5,100,000

Sample Analysis Data

Sample ID	Peak Area (arbitrary units)	Calculated Concentration (µg/mL)
Sample 1	1,836,000	36.0
Sample 2	3,213,000	63.0

Visualizations

Experimental Workflow

References

• 1. 2-Toluanilide | C14H13NO | CID 23466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Application Notes and Protocols for Mebenil Stock Solution Preparation and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebenil (CAS: 7055-03-0), a benzanilide fungicide, is utilized in agricultural and research settings for its activity against a range of fungal pathogens.[1][2] Its primary mode of action is the inhibition of succinate dehydrogenase (SDH), also known as Complex II, a critical enzyme in the mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle.[3][4] This disruption of cellular respiration leads to the effective control of fungal growth. Accurate preparation and proper storage of Mebenil stock solutions are paramount for reproducible and reliable experimental results. These application notes provide detailed protocols for the preparation and storage of Mebenil stock solutions, along with relevant physicochemical data and a diagram of its signaling pathway.

Physicochemical Properties of Mebenil

A thorough understanding of Mebenil's properties is essential for its effective use.

Property	Value	Source
Molecular Formula	C₁₄H₁₃NO	[2]
Molecular Weight	211.26 g/mol	[2]
Appearance	White needle crystal/Solid powder	[5][6]
Melting Point	125-130 °C	[5]
Water Solubility	Insoluble	[5]
Organic Solvent Solubility	Soluble in Dimethyl sulfoxide (DMSO), acetone, dimethylformamide, methanol, and ethanol.	[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Mebenil Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution of Mebenil in dimethyl sulfoxide (DMSO), a common solvent for this compound.

Materials:

• Mebenil powder (purity >98%)

• Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Calibrated micropipettes and sterile, filtered pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Perform all weighing and handling of Mebenil powder in a chemical fume hood.

• Weighing Mebenil: Carefully weigh out 2.11 mg of Mebenil powder and transfer it to a sterile, amber microcentrifuge tube.

• Adding Solvent: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing the Mebenil powder.

• Dissolution: Tightly cap the tube and vortex the solution at room temperature until the Mebenil is completely dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming in a water bath (37°C) may be used to aid dissolution, but avoid excessive heat.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-thaw cycles.

• Labeling: Clearly label each aliquot with the compound name ("Mebenil"), concentration (10 mM), solvent (DMSO), and the date of preparation.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the 10 mM Mebenil stock solution to prepare working solutions for use in cellular or biochemical assays. It is crucial to maintain a low final concentration of DMSO in the assay medium to avoid solvent-induced cytotoxicity, typically below 0.5%.

Materials:

• 10 mM Mebenil stock solution in DMSO

• Sterile cell culture medium or assay buffer

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

• Determine Final Concentration: Decide on the final desired concentrations of Mebenil for your experiment. Published studies have shown cytotoxic effects of Mebenil on mammalian cell lines at concentrations above 0.25-0.50 mg/L (~1.18-2.37 µM) and anti-proliferative effects at concentrations as low as 0.008 mg/L (~0.038 µM). Antifungal EC50 values for similar benzamide derivatives have been reported in the range of 0.98 to 7.07 µg/mL. A common starting point for in vitro assays is a serial dilution from a higher concentration (e.g., 10 µM or 50 µM).

• Serial Dilution: To minimize the final DMSO concentration, perform a serial dilution. For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10 dilution.

  • Intermediate Dilution (e.g., 100 µM): Add 1 µL of the 10 mM Mebenil stock solution to 99 µL of sterile culture medium or assay buffer in a sterile microcentrifuge tube. Mix thoroughly by gentle pipetting.

  • Final Working Solution (e.g., 10 µM): Add 10 µL of the 100 µM intermediate dilution to 90 µL of culture medium or assay buffer in the well of a microplate or a new tube.

• Vehicle Control: It is essential to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the highest concentration of Mebenil used in the assay.

Stock Solution Storage and Stability

Proper storage is critical to maintain the stability and efficacy of Mebenil stock solutions.

Storage Condition	Duration	Recommendations
Short-term	Days to weeks	Store at 0-4°C, protected from light.[6]
Long-term	Months to years	Store at -20°C in a non-frost-free freezer, protected from light.[6]

Key Storage Recommendations:

• Store aliquots in a dark, dry place.

• Protect from light to prevent photodegradation.

• Avoid repeated freeze-thaw cycles, which can lead to degradation of the compound and introduction of moisture.

• Before use, allow the frozen aliquots to thaw completely at room temperature and vortex gently to ensure a homogenous solution.

Mechanism of Action: Inhibition of Succinate Dehydrogenase

Mebenil's fungicidal activity is primarily due to its role as a succinate dehydrogenase inhibitor (SDHI). SDH (Complex II) is a key enzyme in the mitochondrial electron transport chain. By binding to the ubiquinone-binding site (Q-site) of the SDH complex, Mebenil blocks the transfer of electrons from succinate to ubiquinone. This disruption halts cellular respiration and ATP production, ultimately leading to fungal cell death.

Caption: Mebenil inhibits Complex II (SDH), blocking electron flow from succinate to ubiquinone.

References

• 1. Mebenil (Ref: BAS 305F) [sitem.herts.ac.uk]
• 2. medkoo.com [medkoo.com]
• 3. medlink.com [medlink.com]
• 4. benchchem.com [benchchem.com]
• 5. An evolving view of complex II—noncanonical complexes, megacomplexes, respiration, signaling, and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electron transport chain - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Mebenil Cytotoxicity Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebenil, a benzanilide fungicide, has garnered interest for its potential cytotoxic effects against various cancer cell lines. Understanding the viability of cells after exposure to Mebenil is crucial for evaluating its therapeutic potential. This document provides detailed application notes and protocols for assessing the cytotoxicity of Mebenil using common cell viability assays.

Mechanism of Action: Mebenil-Induced Cytotoxicity

Mebenil has been shown to induce a potent antitumor effect by disrupting microtubule polymerization, which is critical for cell division and intracellular transport.[1] This disruption leads to cell cycle arrest and ultimately triggers programmed cell death, or apoptosis. Mebenil's cytotoxic activity is linked to the induction of both the intrinsic and extrinsic apoptotic pathways.[2][3] Studies have demonstrated that Mebenil can lead to the phosphorylation of the anti-apoptotic protein Bcl-2, which prevents it from inhibiting the pro-apoptotic protein Bax, thereby promoting apoptosis.[2] Furthermore, Mebenil treatment has been observed to increase the levels of key apoptosis-mediating enzymes, caspase-3, caspase-8, and caspase-9.[3]

Data Presentation: Mebenil Cytotoxicity

The cytotoxic effect of Mebenil is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cell population. These values can vary depending on the cell line and the duration of exposure.

Cell Line	Cancer Type	IC50 (µM)	Assay	Reference
M-14	Chemoresistant Melanoma	~0.32	Not Specified	[2]
SK-Mel-19	Chemoresistant Melanoma	~0.32	Not Specified	[2]
NCI-H209	Small Cell Lung Carcinoma	Not Specified	Not Specified	[3]

Experimental Protocols

Two common and reliable methods for assessing cell viability and cytotoxicity are the MTT and LDH assays.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[4] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[4][5]

Materials:

• Mebenil stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Target cancer cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile-filtered)[5]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Mebenil in complete culture medium from the stock solution.

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of fresh medium containing various concentrations of Mebenil to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used for the Mebenil stock).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[4]

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.[4]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.[5]

• Absorbance Measurement:

  • Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[4] A reference wavelength of >650 nm can be used to subtract background absorbance.[4]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium and MTT only) from the absorbance of the experimental wells.

  • Calculate the percentage of cell viability for each Mebenil concentration relative to the vehicle control (considered 100% viability).

  • Plot the percentage of cell viability against the Mebenil concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay measures the activity of LDH, a cytosolic enzyme that is released into the culture medium upon cell membrane damage, a hallmark of cytotoxicity.[6][7]

Materials:

• Mebenil stock solution

• Target cancer cell line

• Complete cell culture medium (serum-free medium is often recommended for the assay step)

• LDH Assay Kit (containing substrate mix, assay buffer, and stop solution)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol to seed and treat the cells with Mebenil.

  • It is crucial to include the following controls in triplicate:

    • Vehicle Control (Spontaneous LDH release): Cells treated with the vehicle only.

    • Maximum LDH Release Control: Cells treated with a lysis solution (e.g., Triton X-100, provided in most kits) 45 minutes before the end of the incubation.

    • Medium Background Control: Wells containing only culture medium.

• Collection of Supernatant:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 10 minutes to pellet the cells.[7]

  • Carefully transfer 50 µL of the supernatant from each well to a new, optically clear 96-well flat-bottom plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.[7]

• Absorbance Measurement:

  • Add 50 µL of the stop solution to each well.

  • Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the medium background control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Experimental Value - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

  • Plot the percentage of cytotoxicity against the Mebenil concentration to determine the IC50 value.

Mandatory Visualization

Experimental Workflow for Cytotoxicity Assays

Mebenil-Induced Apoptosis Signaling

References

• 1. Inhibition of Anti-Apoptotic Bcl-2 Proteins in Preclinical and Clinical Studies: Current Overview in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mebendazole induces apoptosis via Bcl-2 inactivation in chemoresistant melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. merckmillipore.com [merckmillipore.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Notes & Protocols: High-Throughput Screening Assays for Mebendazole Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebendazole, a benzimidazole anthelmintic, has demonstrated significant potential as a repurposed anti-cancer agent.[1][2][3] Its primary mechanism of action involves the inhibition of tubulin polymerization, a critical process for cell division and microtubule dynamics.[4][5][6] This property makes it and its analogs promising candidates for oncology drug development.[1] High-throughput screening (HTS) is an essential tool for efficiently evaluating large libraries of Mebendazole analogs to identify compounds with enhanced potency, selectivity, and favorable pharmacological properties.[7][8]

These application notes provide detailed protocols for biochemical and cell-based HTS assays designed to identify and characterize novel Mebendazole analogs that target tubulin polymerization.

Mechanism of Action: Tubulin Polymerization Inhibition

Mebendazole selectively binds to the colchicine-binding site on β-tubulin, preventing the polymerization of tubulin dimers into microtubules.[4] This disruption of the microtubule network leads to mitotic arrest in the G2/M phase of the cell cycle, ultimately inducing apoptosis in rapidly dividing cancer cells.[9] The selective affinity for parasite tubulin is a known characteristic of Mebendazole; however, it also exhibits potent activity against mammalian tubulin, particularly in the context of cancer.[1][6]

Below is a diagram illustrating the signaling pathway affected by Mebendazole analogs.

Caption: Mebendazole analogs' mechanism of action.

High-Throughput Screening Assays

A tiered approach to screening Mebendazole analogs is recommended, beginning with a primary biochemical assay followed by secondary cell-based assays for hit confirmation and further characterization.

Primary Screen: In Vitro Tubulin Polymerization Assay

This biochemical assay directly measures the effect of compounds on the polymerization of purified tubulin in a cell-free system. It is a robust and cost-effective method for primary HTS.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in optical density (OD) at 340 nm over time. Inhibitors of polymerization will prevent or reduce this increase in OD.

Experimental Protocol:

• Reagent Preparation:

  • Tubulin Stock: Reconstitute lyophilized bovine brain tubulin (>99% pure) in G-PEM buffer (80 mM PIPES pH 6.9, 1 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP) to a final concentration of 10 mg/mL.

  • Glycerol Cushion: G-PEM buffer supplemented with 60% (v/v) glycerol.

  • Compound Plates: Prepare serial dilutions of Mebendazole analogs in G-PEM buffer in a 384-well plate. Include positive (e.g., Nocodazole) and negative (DMSO vehicle) controls.

• Assay Procedure:

  • Add 5 µL of compound dilutions to a clear, 384-well microplate.

  • Chill the plate and tubulin solution on ice.

  • Add 45 µL of ice-cold tubulin solution (final concentration 1-3 mg/mL) to each well.

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Calculate the rate of polymerization (Vmax) for each well.

  • Normalize the data to the controls (DMSO = 100% polymerization, Nocodazole = 0% polymerization).

  • Plot the percent inhibition versus compound concentration to determine the IC₅₀ value for each analog.

Data Presentation:

Analog ID	IC₅₀ (µM) for Tubulin Polymerization Inhibition
Mebendazole	0.32[1]
Analog A	[Insert Value]
Analog B	[Insert Value]
Analog C	[Insert Value]
Nocodazole	[Insert Value]

Secondary Screen: Cell-Based Assays

Hits from the primary screen should be validated in cell-based assays to confirm their activity in a more physiologically relevant context and to assess cellular effects such as cytotoxicity and mitotic arrest.

Principle: This assay determines the concentration at which Mebendazole analogs inhibit cell growth or induce cell death. Common methods include MTT, MTS, or resazurin-based assays which measure metabolic activity, or ATP-based assays (e.g., CellTiter-Glo®) which measure cellular ATP levels.[10]

Experimental Protocol (using Resazurin):

• Cell Seeding: Seed a human cancer cell line (e.g., HeLa, HCT116) in a 384-well black, clear-bottom plate at a density of 1,000-5,000 cells per well and incubate for 24 hours.

• Compound Treatment: Add serial dilutions of the Mebendazole analogs to the cells and incubate for 48-72 hours.

• Resazurin Addition: Add resazurin solution to each well to a final concentration of 20 µg/mL and incubate for 2-4 hours at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity (Ex/Em ~560/590 nm) using a microplate reader.

• Data Analysis: Calculate the percent viability relative to DMSO-treated cells and determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ (concentration for 50% inhibition of viability).

Data Presentation:

Analog ID	GI₅₀ (µM) in HeLa Cells
Mebendazole	[Insert Value]
Analog A	[Insert Value]
Analog B	[Insert Value]
Analog C	[Insert Value]
Doxorubicin	[Insert Value]

Principle: This assay quantifies the ability of compounds to induce cell cycle arrest in the G2/M phase, a hallmark of microtubule-targeting agents.[9] High-content imaging allows for the automated analysis of cellular morphology and DNA content.

Experimental Protocol:

• Cell Seeding and Treatment: Seed cells in a 384-well imaging plate and treat with compounds as described for the viability assay.

• Cell Staining: After 24 hours of treatment, fix the cells with 4% paraformaldehyde. Permeabilize the cells and stain with Hoechst 33342 (to visualize nuclei) and an antibody against a mitotic marker such as phosphorylated histone H3 (pH3).

• Imaging: Acquire images using a high-content imaging system.

• Image Analysis: Use image analysis software to automatically identify and quantify the percentage of cells that are positive for the mitotic marker (pH3).

• Data Analysis: Plot the percentage of mitotic cells versus compound concentration to determine the EC₅₀ for mitotic arrest.

Data Presentation:

Analog ID	EC₅₀ (µM) for Mitotic Arrest
Mebendazole	[Insert Value]
Analog A	[Insert Value]
Analog B	[Insert Value]
Analog C	[Insert Value]
Paclitaxel	[Insert Value]

Experimental Workflow Diagram

The following diagram outlines the high-throughput screening workflow for the identification and characterization of Mebendazole analogs.

Caption: HTS workflow for Mebendazole analogs.

Conclusion

The described high-throughput screening cascade provides a systematic and efficient approach for the discovery and preclinical development of novel Mebendazole analogs as potential anti-cancer therapeutics. By combining a direct biochemical assay with robust cell-based secondary screens, researchers can effectively identify potent inhibitors of tubulin polymerization and prioritize them for further lead optimization.

References

• 1. Repurposing Drugs in Oncology (ReDO)—mebendazole as an anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cancerchoices.org [cancerchoices.org]
• 4. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of Mebendazole? [synapse.patsnap.com]
• 7. assaygenie.com [assaygenie.com]
• 8. High-Throughput Screening - Enamine [enamine.net]
• 9. benchchem.com [benchchem.com]
• 10. High-Throughput Screening Assays to Identify Plant Natural Products with Antifungal Properties Against Fusarium oxysporum - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Mebenil's Effect on Microtubule Dynamics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mebenil, a benzimidazole anthelmintic, has demonstrated significant potential as a repurposed anti-cancer agent due to its inhibitory effects on microtubule polymerization.[1][2] Microtubules are highly dynamic cytoskeletal polymers crucial for various cellular processes, including cell division, intracellular transport, and maintenance of cell shape.[3][4] Their dynamic instability, characterized by phases of growth (polymerization) and shrinkage (depolymerization), is essential for their function.[5] Mebenil disrupts these dynamics by binding to β-tubulin, a subunit of the tubulin heterodimer, and inhibiting its polymerization into microtubules.[1][2][6] This disruption leads to mitotic arrest at the G2/M phase of the cell cycle, induction of apoptosis, and suppression of tumor growth.[2][7]

These application notes provide detailed protocols for key experiments to quantitatively and qualitatively assess the effects of Mebenil on microtubule dynamics, both in vitro and in cellular contexts. The protocols are intended to guide researchers in the comprehensive evaluation of Mebenil and other potential microtubule-targeting agents.

Key Experimental Approaches

The investigation of Mebenil's impact on microtubule dynamics typically involves a multi-faceted approach, combining in vitro biochemical assays with cell-based imaging and viability studies. The core experiments detailed in these notes are:

• In Vitro Tubulin Polymerization Assay: To directly measure the effect of Mebenil on the polymerization of purified tubulin.

• Immunofluorescence Microscopy of Cellular Microtubules: To visualize the impact of Mebenil on the microtubule network architecture within cells.

• Cell Viability and Proliferation Assays: To determine the cytotoxic and anti-proliferative effects of Mebenil.

• Cell Cycle Analysis: To assess the effect of Mebenil on cell cycle progression, specifically looking for arrest in the G2/M phase.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured overview of the typical quantitative data obtained from the described experiments when studying a microtubule destabilizing agent like Mebenil.

Table 1: In Vitro Tubulin Polymerization Assay

Parameter	Control (Vehicle)	Mebenil (Test Compound)	Expected Outcome with Mebenil
Vmax (ΔAbsorbance/min)	High	Low	Decrease
Lag Time (minutes)	Short	Elongated	Increase
Maximum Polymer Mass (Absorbance)	High	Low	Decrease
IC50 (µM)	N/A	Varies	To be determined

Table 2: Immunofluorescence Microscopy Analysis

Parameter	Control (Vehicle)	Mebenil (Test Compound)	Expected Outcome with Mebenil
Microtubule Density	High	Low	Decrease
Microtubule Length	Long, filamentous	Short, fragmented	Decrease
Cellular Morphology	Normal, spread	Rounded, apoptotic bodies	Altered
Mitotic Spindle Formation	Bipolar, well-defined	Aberrant, multipolar or absent	Disrupted

Table 3: Cell Viability and Proliferation Assays (e.g., MTT, SRB)

Parameter	Control (Vehicle)	Mebenil (Test Compound)	Expected Outcome with Mebenil
Cell Viability (%)	~100%	Dose-dependent decrease	Decrease
IC50 / GI50 (nM or µM)	N/A	Varies by cell line	To be determined

Table 4: Cell Cycle Analysis

Cell Cycle Phase	Control (Vehicle) (%)	Mebenil (Test Compound) (%)	Expected Outcome with Mebenil
G0/G1	High	Decreased	Decrease
S	Moderate	Decreased	Decrease
G2/M	Low	Significantly Increased	Increase
Sub-G1 (Apoptosis)	Very Low	Increased	Increase

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay monitors the kinetics of microtubule formation from purified tubulin in the presence or absence of Mebenil by measuring the increase in light scattering (turbidity) as tubulin polymerizes.[8][9]

Materials:

• Lyophilized tubulin protein (≥99% pure)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP solution (100 mM)

• Glycerol

• Mebenil stock solution (in DMSO)

• Pre-chilled 96-well half-area plates

• Temperature-controlled spectrophotometer/plate reader capable of kinetic reads at 340 nm

Protocol:

• Preparation of Reagents:

  • Reconstitute lyophilized tubulin in ice-cold GTB to a final concentration of 10 mg/mL. Keep on ice and use within one hour.[10]

  • Prepare a 10 mM working stock of GTP in GTB.

  • Prepare a polymerization buffer by supplementing GTB with 1 mM GTP and 10% glycerol (optional, enhances polymerization). Keep on ice.[11]

  • Prepare serial dilutions of Mebenil in polymerization buffer. Include a vehicle control (DMSO).

• Assay Procedure:

  • Pre-warm the spectrophotometer to 37°C.[10]

  • On ice, add 10 µL of the Mebenil dilutions or vehicle control to the wells of a pre-chilled 96-well plate.

  • Initiate the polymerization reaction by adding 90 µL of the cold tubulin solution (final concentration ~3 mg/mL) to each well.[10]

  • Immediately place the plate in the pre-warmed spectrophotometer.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.[9]

• Data Analysis:

  • Plot absorbance (turbidity) versus time to generate polymerization curves.

  • Determine the maximum rate of polymerization (Vmax), the lag time for nucleation, and the maximum polymer mass (plateau of the curve).[9]

  • Calculate the percentage of inhibition for each Mebenil concentration and determine the IC50 value.

References

• 1. How Mebendazole Could Revolutionize Non-Traditional Cancer Care| Expert Insights on Integrative Medicine | 417 Integrative Medicine [417integrativemedicine.com]
• 2. rjptonline.org [rjptonline.org]
• 3. portlandpress.com [portlandpress.com]
• 4. Microtubule Targeting Agents in Disease: Classic Drugs, Novel Roles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring microtubule dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Clinically Used Microtubule Targeting Drugs on Viral Infection and Transport Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mebendazole elicits a potent antitumor effect on human cancer cell lines both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Tubulin Polymerization Assay [bio-protocol.org]
• 10. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]

Experimental Models for Testing Mebendazole Against Helminths: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for establishing experimental models to test the efficacy of Mebendazole, a broad-spectrum benzimidazole anthelmintic, against various helminth species.

Introduction to Mebendazole

Mebendazole is a widely used anthelmintic drug effective against a range of intestinal nematodes.[1][2] Its primary mechanism of action involves the inhibition of microtubule polymerization in the intestinal cells of parasites by binding to the colchicine binding-site of β-tubulin.[3][4] This disruption of the cytoskeleton leads to impaired glucose uptake and depletion of glycogen stores, ultimately resulting in the parasite's immobilization, inhibition of egg production, and death.[3][5] Mebendazole has demonstrated efficacy against soil-transmitted helminths such as Ascaris lumbricoides (roundworm), Trichuris trichiura (whipworm), and hookworms (Ancylostoma duodenale and Necator americanus), as well as Enterobius vermicularis (pinworm).[1][6]

Mechanism of Action Signaling Pathway

The following diagram illustrates the molecular mechanism of Mebendazole's action on helminth intestinal cells.

Caption: Mebendazole's mechanism of action.

In Vitro Experimental Models

In vitro assays are crucial for the initial screening of anthelmintic compounds and for studying their direct effects on different life stages of helminths.[7]

Larval Motility Assay

This assay assesses the viability of helminth larvae by observing their motility after exposure to Mebendazole.[8][9] A reduction in motility is indicative of the drug's efficacy.

Experimental Workflow:

Caption: Workflow for the larval motility assay.

Protocol:

• Larval Preparation: Obtain third-stage larvae (L3) of the target helminth species. Wash the larvae several times with a suitable culture medium (e.g., RPMI-1640).

• Drug Preparation: Prepare a stock solution of Mebendazole in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain the desired test concentrations. The final solvent concentration should not exceed a level toxic to the larvae (typically ≤0.5%).[10]

• Assay Setup: In a 96-well plate, add approximately 50-100 L3 larvae per well.[8] Add the different concentrations of Mebendazole to the respective wells. Include positive (e.g., levamisole) and negative (solvent only) controls.[10]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for a defined period (e.g., 24-72 hours).[8][10]

• Motility Scoring: Observe the motility of the larvae under a stereomicroscope. Larvae are considered motile if they exhibit sinusoidal movement.[9] A scoring system can be employed (e.g., 3 = normal activity, 2 = reduced activity, 1 = minimal activity, 0 = no movement).[10]

• Data Analysis: Calculate the percentage of larval motility inhibition for each Mebendazole concentration relative to the negative control. Determine the 50% inhibitory concentration (IC50) using appropriate statistical software.

Data Presentation:

Mebendazole Concentration (µg/mL)	Mean Motility Score (± SD)	% Motility Inhibition
0 (Control)	3.0 (± 0.0)	0
0.1	2.5 (± 0.2)	16.7
1	1.2 (± 0.3)	60.0
10	0.1 (± 0.1)	96.7
100	0.0 (± 0.0)	100

Egg Hatch Assay

This assay evaluates the ovicidal activity of Mebendazole by quantifying its ability to inhibit the hatching of helminth eggs.[11]

Experimental Workflow:

Caption: Workflow for the egg hatch assay.

Protocol:

• Egg Isolation: Isolate fresh, unembryonated helminth eggs from fecal samples.

• Drug Preparation: Prepare serial dilutions of Mebendazole as described for the larval motility assay.

• Assay Setup: In a 96-well plate, add approximately 50-60 embryonated eggs per well in a suitable hatching medium.[12] Add the different concentrations of Mebendazole. Include a negative control (solvent only).

• Incubation: Incubate the plates under conditions that promote hatching (e.g., 27°C for 48 hours).[13]

• Quantification: After incubation, count the number of hatched larvae and unhatched eggs in each well under an inverted microscope.[12]

• Data Analysis: Calculate the percentage of egg hatch inhibition for each concentration relative to the control. The formula is: Fraction of unhatched eggs = number of unhatched eggs / (number of hatched larvae + number of unhatched eggs).[14] Determine the 50% effective concentration (EC50) using a non-linear regression analysis.[12]

Data Presentation:

Mebendazole Concentration (µM)	Mean % Egg Hatch (± SD)	% Hatch Inhibition
0 (Control)	95.2 (± 3.1)	0
1	80.5 (± 4.5)	15.4
10	45.1 (± 5.2)	52.6
50	10.3 (± 2.8)	89.2
100	2.1 (± 1.5)	97.8

In Vivo Experimental Model

In vivo models are essential for evaluating the efficacy of anthelmintic drugs in a whole-organism context, considering factors like drug metabolism and host-parasite interactions.[7] A common model involves the use of laboratory rodents infected with a target helminth species.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is a widely used in vivo method to assess the efficacy of an anthelmintic by measuring the reduction in the number of helminth eggs shed in the feces after treatment.[15]

Experimental Workflow:

Caption: Workflow for the Fecal Egg Count Reduction Test.

Protocol:

• Animal Infection: Infect a cohort of suitable laboratory animals (e.g., BALB/c mice) with a standardized dose of infective larvae of a target helminth (e.g., Heligmosomoides polygyrus).

• Pre-treatment Sampling: Once the infection is patent (eggs are present in feces), collect individual fecal samples and determine the pre-treatment eggs per gram (EPG) of feces using a quantitative method like the McMaster technique.

• Treatment: Administer Mebendazole orally to the treatment group at various dosages. A control group should receive the vehicle only.

• Post-treatment Sampling: At a specified time post-treatment (e.g., 7-14 days), collect individual fecal samples again and determine the post-treatment EPG.

• Data Analysis: Calculate the percentage of fecal egg count reduction for each treatment group using the formula: FECR (%) = [1 - (mean EPG post-treatment / mean EPG pre-treatment)] x 100.

Data Presentation:

Treatment Group	Dosage (mg/kg)	Mean Pre-treatment EPG (± SD)	Mean Post-treatment EPG (± SD)	Fecal Egg Count Reduction (%)
Control (Vehicle)	0	1520 (± 210)	1480 (± 195)	2.6
Mebendazole	25	1495 (± 230)	350 (± 95)	76.6
Mebendazole	50	1550 (± 205)	55 (± 25)	96.5
Mebendazole	100	1510 (± 215)	5 (± 3)	99.7

Parasite Burden Determination

At the end of an in vivo study, direct enumeration of adult worms in the target organ (e.g., intestines) provides a definitive measure of anthelmintic efficacy.

Protocol:

• Euthanasia and Dissection: At a predetermined time point after treatment, humanely euthanize the animals.

• Worm Recovery: Carefully dissect the target organ (e.g., small intestine) and collect the adult worms.

• Worm Counting: Count the number of adult worms for each animal.

• Data Analysis: Calculate the mean parasite burden for each treatment group and compare it to the control group to determine the percentage reduction in worm burden.

Alternatively, quantitative PCR (qPCR) can be used to determine the relative parasite burden in tissues by measuring the DNA copy number of a parasite-specific gene.[16]

Data Presentation:

Treatment Group	Dosage (mg/kg)	Mean Adult Worm Burden (± SD)	% Worm Burden Reduction
Control (Vehicle)	0	45.2 (± 8.5)	0
Mebendazole	25	12.1 (± 3.2)	73.2
Mebendazole	50	2.5 (± 1.1)	94.5
Mebendazole	100	0.2 (± 0.5)	99.6

Conclusion

The experimental models and protocols detailed in these application notes provide a robust framework for the preclinical evaluation of Mebendazole and other novel anthelmintic compounds. A combination of in vitro and in vivo assays is recommended for a comprehensive assessment of a drug's efficacy, mechanism of action, and potential for in vivo translation. Careful adherence to these standardized protocols will ensure the generation of reliable and reproducible data, facilitating the discovery and development of new therapies to combat helminth infections.

References

• 1. researchgate.net [researchgate.net]
• 2. ijirt.org [ijirt.org]
• 3. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of Anthelmintic Efficacy of Mebendazole in School Children in Six Countries Where Soil-Transmitted Helminths Are Endemic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-content approaches to anthelmintic drug screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avmajournals.avma.org [avmajournals.avma.org]
• 9. avmajournals.avma.org [avmajournals.avma.org]
• 10. benchchem.com [benchchem.com]
• 11. Egg hatch assay for determination of resistance of nematodes to benzimidazole anthelmintics (5.2) - Practical Exercises in Parasitology [cambridge.org]
• 12. Trichuris muris egg-hatching assay for anthelminthic drug discovery and characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel High Throughput Assay for Anthelmintic Drug Screening and Resistance Diagnosis by Real-Time Monitoring of Parasite Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. The phytochemical arbutin exerts potent anti-Toxoplasma effects through activation of cell-autonomous defense mechanisms while attenuating inflammation | PLOS Neglected Tropical Diseases [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Mebenil Solubility for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the solubility of Mebenil for in vitro experiments. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the basic physicochemical properties of Mebenil?

Mebenil is a white, needle-like crystalline solid. It is known to be practically insoluble in water but soluble in several organic solvents.[1]

Property	Value
Molecular Formula	C₁₄H₁₃NO[2]
Molecular Weight	211.26 g/mol [2]
Appearance	White needle crystal[1]
Water Solubility	Insoluble[1]
Organic Solvent Solubility	Soluble in acetone, dimethyl sulfoxide (DMSO), dimethylformamide (DMF), methanol, and ethanol[1]

Q2: Why is Mebenil difficult to dissolve in aqueous solutions for my in vitro experiments?

Mebenil's low aqueous solubility is due to its chemical structure, which is largely non-polar. For effective use in in vitro assays, which are typically conducted in aqueous-based cell culture media, a suitable solubilization strategy is necessary.

Q3: What is the recommended solvent for preparing a Mebenil stock solution?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing a high-concentration stock solution of Mebenil and other benzimidazole-based compounds due to its excellent solubilizing capacity for non-polar compounds.[1][3]

Q4: What is the approximate solubility of Mebenil in DMSO?

Troubleshooting Guide

Problem: My Mebenil powder is not dissolving in my aqueous buffer (e.g., PBS).

• Cause: This is expected due to Mebenil's poor aqueous solubility.

• Solution: Do not attempt to dissolve Mebenil directly in aqueous buffers. First, prepare a concentrated stock solution in an organic solvent like DMSO.

Problem: After adding my Mebenil-DMSO stock solution to the cell culture medium, a precipitate forms.

• Cause: This is a common issue known as "precipitation upon dilution." It occurs because the DMSO concentration is significantly lowered when added to the aqueous medium, reducing its ability to keep the hydrophobic Mebenil in solution.

• Solution:

  • Optimize the dilution process: Instead of a single-step dilution, perform a stepwise serial dilution. A key technique is to add the stock solution to the media while gently vortexing or swirling to ensure rapid mixing and prevent localized high concentrations that can initiate precipitation.[4]

  • Adjust the final solvent concentration: Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity. However, it is crucial to keep this concentration as low as possible. Always include a vehicle control (media with the same final DMSO concentration but without Mebenil) in your experiments to account for any solvent effects.[5]

  • Warm the media: Gently warming the cell culture media to 37°C before adding the Mebenil-DMSO stock can sometimes help maintain solubility.

  • Use solubility enhancers: If precipitation persists, consider incorporating solubility enhancers into your media. The proteins in fetal bovine serum (FBS), such as albumin, can bind to the compound and help keep it in solution. Therefore, diluting the compound into a serum-containing medium can be effective.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Mebenil Stock Solution in DMSO

Materials:

• Mebenil powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Optional: Ultrasonic bath

Procedure:

• Pre-weighing Preparations: Ensure the analytical balance is calibrated. Use appropriate personal protective equipment (PPE).

• Weighing Mebenil: Carefully weigh out 2.11 mg of Mebenil powder and transfer it to a sterile microcentrifuge tube.

• Adding Solvent: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the Mebenil powder.

• Dissolution: Tightly cap the tube and vortex the solution until the Mebenil is completely dissolved. If dissolution is slow, gentle warming of the tube in a 37°C water bath or sonication in an ultrasonic bath for 10-15 minutes can be used to facilitate the process.[5] Visually inspect the solution to ensure there are no visible particles.

• Sterilization (Optional): For sterile cell culture applications, the stock solution can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Labeling: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and the date of preparation.

• Storage: Store the aliquots at -20°C for long-term storage, protected from light.

Protocol 2: Preparation of Working Solutions and Dosing Cells

Materials:

• 10 mM Mebenil stock solution in DMSO

• Pre-warmed complete cell culture medium (with or without serum, as required by the experiment)

• Sterile conical tubes or microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Thaw Stock Solution: Thaw one aliquot of the 10 mM Mebenil stock solution at room temperature.

• Prepare Intermediate Dilutions (Serial Dilution): a. To minimize precipitation, it is best to perform a serial dilution. For example, to achieve a final concentration of 10 µM in your cell culture well, first prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 90 µL of pre-warmed media. b. Then, prepare a 100 µM intermediate solution by adding 10 µL of the 1 mM solution to 90 µL of pre-warmed media.

• Prepare Final Working Solution: a. Based on the desired final concentration in your assay, calculate the volume of the appropriate intermediate stock solution to add to your cell culture medium. For example, to achieve a 10 µM final concentration in a well containing 1 mL of media, add 100 µL of the 100 µM intermediate solution. b. Important: Always add the Mebenil solution to the larger volume of media while gently mixing. Do not add a small volume of media to the concentrated Mebenil solution.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium as is present in the highest Mebenil concentration being tested.

• Dosing Cells: Remove the existing media from your cell culture plate and add the freshly prepared media containing the desired concentrations of Mebenil or the vehicle control.

Visualizations

Caption: Experimental workflow for preparing Mebenil solutions for in vitro experiments.

References

• 1. chembk.com [chembk.com]
• 2. medkoo.com [medkoo.com]
• 3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. emulatebio.com [emulatebio.com]
• 5. benchchem.com [benchchem.com]

Mebenil precipitation in aqueous buffer solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with Mebenil precipitation in aqueous buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is Mebenil and why is its aqueous solubility a common issue?

A1: Mebenil, also known as 2-methyl-N-phenylbenzamide, is a benzanilide fungicide.[1][2] Its chemical structure lends it to be sparingly soluble in water and aqueous buffers, a common characteristic for many organic compounds with significant nonpolar surface area.[3] This low solubility can lead to precipitation during experiments, especially when diluting a concentrated stock solution in an organic solvent into an aqueous buffer.

Q2: What are the primary factors that influence Mebenil precipitation in aqueous buffers?

A2: Several factors can contribute to the precipitation of Mebenil in aqueous solutions. These include:

• pH of the buffer: The solubility of compounds with ionizable groups can be highly pH-dependent. While Mebenil does not have strongly acidic or basic groups, extreme pH values can affect its stability.[4][5]

• Buffer composition and ionic strength: The type of ions and the overall ionic strength of the buffer can influence the solubility of small molecules through salting-in or salting-out effects.

• Concentration of Mebenil: Exceeding the solubility limit of Mebenil in a particular buffer will inevitably lead to precipitation.

• Co-solvents: The percentage of organic co-solvents (like DMSO or ethanol) carried over from the stock solution can be critical. A sharp decrease in the organic solvent concentration upon dilution into the aqueous buffer is a primary cause of precipitation.

• Temperature: Temperature can affect solubility. While higher temperatures often increase solubility, this is not always the case, and temperature changes can also affect the stability of the compound.[4]

• Rate of addition and mixing: Rapidly adding a concentrated Mebenil stock to the buffer without adequate mixing can create localized areas of high concentration, promoting precipitation.

Q3: How can I prepare a stock solution of Mebenil?

A3: Mebenil is soluble in several organic solvents.[3] Dimethyl sulfoxide (DMSO), ethanol, and acetone are commonly used. It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Ensure the compound is fully dissolved; gentle warming or sonication can aid dissolution. Store stock solutions in small aliquots at -20°C to minimize freeze-thaw cycles.[1]

Q4: My Mebenil precipitated when I diluted my DMSO stock into my aqueous buffer. What should I do?

A4: This is a common issue. Here are several troubleshooting steps:

• Decrease the final concentration: Your target concentration may be above the solubility limit of Mebenil in your final buffer. Try a lower final concentration.

• Increase the percentage of co-solvent: While it's desirable to keep the final concentration of organic solvents low to avoid off-target effects, sometimes a slightly higher percentage (e.g., 0.5% to 1% DMSO) is necessary to maintain solubility. Always run a vehicle control with the same concentration of the co-solvent to account for its effects.

• Modify the dilution method: Add the Mebenil stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously. This helps to disperse the compound quickly and avoid localized high concentrations.

• Adjust the pH of the buffer: Although Mebenil is not highly ionizable, slight adjustments to the buffer's pH might improve solubility. This should be done cautiously to ensure the pH remains within a range compatible with your experimental system.

• Use a solubilizing agent: In some cases, non-ionic detergents (e.g., Tween® 80, Pluronic® F-68) or cyclodextrins can be used at low concentrations to enhance the solubility of hydrophobic compounds. The compatibility of these agents with your specific assay must be verified.

Troubleshooting Guide: Mebenil Precipitation

This guide provides a systematic approach to resolving Mebenil precipitation issues during your experiments.

Initial Observation: Precipitate formation after diluting Mebenil stock solution into aqueous buffer.

Table 1: Initial Troubleshooting Steps

Step	Action	Rationale
1	Verify Stock Solution	Ensure your Mebenil stock solution is fully dissolved and has no visible precipitate before dilution.
2	Check Final Concentration	Calculate the final concentration of Mebenil in your aqueous buffer. It may be exceeding its solubility limit.
3	Review Dilution Technique	Assess how the stock solution was added to the buffer. Rapid, localized addition can cause precipitation.
4	Examine Buffer Composition	Consider if any components of your buffer could be interacting with Mebenil to reduce its solubility.

Experimental Protocols

Protocol 1: Preparation of a Mebenil Working Solution in Aqueous Buffer

This protocol outlines a method for diluting a DMSO stock of Mebenil into a phosphate-buffered saline (PBS) solution to minimize precipitation.

Materials:

• Mebenil powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-Buffered Saline (PBS), pH 7.4

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Prepare a 50 mM Mebenil Stock Solution:

  • Weigh out the appropriate amount of Mebenil powder.

  • Dissolve the Mebenil in anhydrous DMSO to a final concentration of 50 mM.

  • Ensure complete dissolution by vortexing. If necessary, sonicate for 5-10 minutes.

  • Store the stock solution in small aliquots at -20°C.

• Prepare a 100 µM Mebenil Working Solution in PBS:

  • Pre-warm the PBS to your experimental temperature (e.g., 37°C).

  • Place the desired final volume of PBS into a tube.

  • While vigorously vortexing the PBS, add the required volume of the 50 mM Mebenil stock solution dropwise. For example, to make 1 mL of 100 µM Mebenil solution, add 2 µL of the 50 mM stock to 998 µL of PBS.

  • Continue vortexing for at least 30 seconds after adding the stock solution.

  • Visually inspect the solution for any signs of precipitation. If the solution appears cloudy or contains visible particles, the concentration may be too high, and further optimization is needed.

Table 2: Example Dilution Series for Solubility Testing

Final Mebenil Concentration (µM)	Volume of 50 mM Stock (µL) for 1 mL final volume	Final DMSO Concentration (%)
200	4	0.4
100	2	0.2
50	1	0.1
25	0.5	0.05
10	0.2	0.02

Visual Guides

Diagram 1: Troubleshooting Workflow for Mebenil Precipitation

References

• 1. medkoo.com [medkoo.com]
• 2. 2-Toluanilide | C14H13NO | CID 23466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation of mecillinam in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mebenil Tubulin Polymerization Assay

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Mebenil in tubulin polymerization assays. The information is designed to assist in identifying and resolving common issues encountered during experimentation.

Troubleshooting Guide

This guide addresses specific problems that may arise during a Mebenil tubulin polymerization assay, offering potential causes and solutions in a structured format.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Signal in Control Wells	1. Inactive Tubulin: Tubulin may have degraded due to improper storage or multiple freeze-thaw cycles.[1][2][3] 2. Incorrect Temperature: Tubulin polymerization is highly temperature-dependent and requires 37°C.[2][4][5] 3. GTP Degradation: GTP is essential for polymerization and can degrade if not stored or prepared correctly.[1]	1. Use a fresh aliquot of high-purity (≥99%) tubulin stored at -80°C. Avoid repeated freeze-thaw cycles.[2][3] If aggregates are suspected, centrifuge the tubulin solution before use.[2][3] 2. Ensure the microplate reader is pre-warmed and maintained at a constant 37°C.[1][5] Use the central wells of the plate to minimize temperature variations.[3] 3. Use freshly prepared or properly stored GTP stock solutions.[1]
High Background Signal at Time Zero	1. Mebenil Precipitation: The compound may not be fully soluble in the assay buffer, causing light scattering.[1][2] 2. Contaminated Reagents: Buffers or tubulin may contain particulate matter.	1. Check the solubility of Mebenil in the assay buffer. The final concentration of the solvent (e.g., DMSO) should typically be ≤2%.[2][3] Consider running a control with Mebenil in buffer without tubulin.[2] 2. Filter-sterilize all buffers. Centrifuge the tubulin solution to remove any aggregates before use.[3]
Inconsistent Results Between Replicates	1. Inaccurate Pipetting: Small variations in reagent volumes can lead to significant differences.[2][3] 2. Temperature Fluctuations: Uneven temperature across the microplate can affect polymerization rates.[2] 3. Air Bubbles: Bubbles in the wells can interfere with absorbance or fluorescence readings.[3][6]	1. Use calibrated pipettes and ensure consistent, careful pipetting technique.[2][3] 2. Pre-warm the plate reader and reagents. Use the central wells to ensure uniform temperature.[3][6] 3. Centrifuge the plate briefly after adding all reagents to remove air bubbles.[6]
Mebenil Shows Lower Than Expected Activity	1. Poor Compound Solubility: Mebenil may be precipitating out of solution, reducing its effective concentration.[2] 2. Compound Degradation: The compound may not be stable under the assay conditions.[2] 3. Suboptimal Assay Conditions: The inhibitory effect can be dependent on tubulin and GTP concentrations.[2]	1. Ensure the final DMSO concentration is optimized and does not exceed inhibitory levels (typically ≤2%).[2][3] 2. Assess the stability of Mebenil in the assay buffer over the time course of the experiment. Prepare fresh dilutions for each experiment.[2][6] 3. Optimize tubulin and GTP concentrations to ensure the assay is sensitive to inhibitors.[2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Mebenil in a tubulin polymerization assay?

A1: Mebenil, a benzimidazole carbamate, functions as a microtubule-destabilizing agent.[7][8] It inhibits tubulin polymerization by binding to a site on β-tubulin.[7][8] This binding induces a conformational change in the tubulin dimer, preventing its incorporation into growing microtubules and leading to cell cycle arrest and apoptosis.[7][9] While structurally similar compounds can bind to the colchicine-binding site, some evidence suggests that benzimidazoles may bind at a distinct site.[7][8][10]

Q2: What are the key phases of a typical tubulin polymerization curve, and how does Mebenil affect them?

A2: A standard tubulin polymerization curve exhibits three phases: nucleation (lag phase), growth (polymerization phase), and a steady-state equilibrium.[1][5] Mebenil, as an inhibitor, is expected to decrease the rate of polymerization during the growth phase and lower the final polymer mass at steady state.[11]

Q3: Can I use a fluorescence-based assay instead of a turbidity assay? What are the differences?

A3: Yes, a fluorescence-based assay is a common alternative. This method often uses a fluorescent reporter like DAPI, which shows increased fluorescence upon binding to polymerized microtubules.[1][12] The increase in fluorescence is proportional to the extent of tubulin polymerization.[1][12] While both assays monitor polymerization, the fluorescence-based method can sometimes offer higher sensitivity.

Q4: How can I be sure that the observed signal change is due to microtubule polymerization/depolymerization?

A4: To confirm that the signal change is due to bona fide microtubule formation, a cold-depolymerization step can be performed at the end of the assay.[2][3] Transferring the plate to ice should cause the microtubules to depolymerize, resulting in a return of the signal to baseline levels.[3] If the signal does not reverse, it may indicate compound precipitation or another artifact.[3]

Q5: What are appropriate positive and negative controls for a Mebenil tubulin polymerization assay?

A5:

• Negative Control: A reaction containing tubulin, GTP, and the vehicle solvent (e.g., DMSO) without Mebenil. This shows the baseline polymerization.

• Positive Control for Inhibition: A known tubulin polymerization inhibitor, such as nocodazole or colchicine.[3][11]

• Positive Control for Stabilization: A known microtubule-stabilizing agent, such as paclitaxel, can also be included to demonstrate the assay's ability to detect opposing effects.[3][5]

Experimental Protocols

Standard Turbidity-Based Tubulin Polymerization Assay

• Reagent Preparation:

  • Thaw purified tubulin (e.g., ≥99% pure bovine tubulin) on ice.[3]

  • Prepare a 10x stock of Mebenil and control compounds in an appropriate solvent (e.g., DMSO).

  • Prepare General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 0.5 mM EGTA, 2 mM MgCl2) and keep on ice.[4][5]

  • Prepare a 10 mM GTP stock solution.[5]

• Assay Procedure:

  • Pre-warm a 96-well microplate and the plate reader to 37°C.[4][5]

  • On ice, prepare the tubulin polymerization mix. For a final concentration of 3 mg/mL tubulin, reconstitute lyophilized tubulin in General Tubulin Buffer containing 1 mM GTP and 10% glycerol.[1][5]

  • Pipette 10 µL of the 10x compound dilutions (Mebenil, controls, or vehicle) into the wells of the pre-warmed 96-well plate.[1]

  • To initiate the reaction, add 90 µL of the cold tubulin polymerization mix to each well.[1]

  • Immediately place the plate in the 37°C microplate reader.

• Data Acquisition:

  • Measure the absorbance at 340 nm or 350 nm every 60 seconds for 60-90 minutes.[1][3][4]

Fluorescence-Based Tubulin Polymerization Assay

The protocol is similar to the turbidity-based assay with the following modifications:

• Reagent Preparation:

  • When preparing the tubulin polymerization mix, add a fluorescent reporter such as DAPI to a final concentration of around 10 µM.[1]

• Assay Procedure:

  • Use a black, opaque 96-well plate to minimize background fluorescence.[1]

• Data Acquisition:

  • Measure the fluorescence intensity (e.g., Excitation: 360 nm, Emission: 450 nm for DAPI) every 60 seconds for 60 minutes at 37°C.[1]

Visualizations

Caption: Mechanism of Mebenil-induced apoptosis.

Caption: Troubleshooting workflow for tubulin assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. abscience.com.tw [abscience.com.tw]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 6. benchchem.com [benchchem.com]
• 7. Antimitotic antifungal compound benomyl inhibits brain microtubule polymerization and dynamics and cancer cell proliferation at mitosis, by binding to a novel site in tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of β-tubulin-carbendazim interaction reveals that binding site for MBC fungicides does not include residues involved in fungicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Inhibition of [3H]mebendazole binding to tubulin by structurally diverse microtubule inhibitors which interact at the colchicine binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mebenil Concentration for Antifungal Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Mebenil concentration in antifungal assays. Given that Mebenil is a novel benzanilide fungicide, this guide focuses on establishing robust experimental parameters, with a particular emphasis on addressing challenges related to its physicochemical properties, such as solubility.

Frequently Asked Questions (FAQs)

Q1: What is Mebenil and what is its expected mechanism of action?

A1: Mebenil is a novel investigational antifungal compound belonging to the benzanilide class. Benzanilide fungicides are typically inhibitors of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial electron transport chain (Complex II) and the tricarboxylic acid (TCA) cycle.[1][2] By inhibiting SDH, Mebenil is presumed to disrupt fungal respiration and energy production, leading to fungal cell death.[1]

Q2: What is a Minimum Inhibitory Concentration (MIC) and why is it important for Mebenil?

A2: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[3][4] Determining the MIC is a critical first step in evaluating the antifungal potency of a new compound like Mebenil. It provides a quantitative measure of its activity against various fungal species and is essential for further preclinical development.[3]

Q3: I am seeing no antifungal activity with Mebenil. What are the possible reasons?

A3: A lack of observable activity could be due to several factors:

• Intrinsic Resistance: The tested fungal species may be inherently resistant to Mebenil's mechanism of action.

• Solubility Issues: Mebenil, like many benzanilides, may have poor aqueous solubility. If the compound precipitates out of the assay medium, its effective concentration will be much lower than intended.[5]

• Inappropriate Concentration Range: The tested concentration range may be too low to inhibit fungal growth.

• Compound Instability: Mebenil may be unstable in the culture medium under the assay conditions.

Q4: How should I prepare a stock solution of Mebenil?

A4: Due to the predicted low aqueous solubility of benzanilides, it is recommended to prepare a high-concentration stock solution of Mebenil in an organic solvent such as dimethyl sulfoxide (DMSO).[5] The final concentration of DMSO in the assay should be kept low (typically ≤1%) to avoid solvent-induced toxicity to the fungi. Always include a solvent control in your experiments to verify that the solvent itself does not inhibit fungal growth.[5]

Q5: How do I interpret the MIC results for Mebenil?

A5: The MIC is the lowest concentration of Mebenil that shows no visible fungal growth.[4] When interpreting the results, it's crucial to compare the MIC value to that of a known antifungal agent (a positive control). A lower MIC value indicates higher potency.[3] However, for a novel compound like Mebenil, the in vitro MIC does not directly translate to clinical efficacy. It is a primary screening parameter that guides further investigation.[3]

Troubleshooting Guides

Issue 1: Mebenil precipitates in the assay medium upon dilution from a DMSO stock.

• Cause: This is a common problem for poorly soluble compounds. The compound is soluble in the high concentration of organic solvent but crashes out when introduced into the aqueous assay medium.[5]

• Solutions:

  • Lower the Final DMSO Concentration: Prepare a more concentrated DMSO stock solution so that a smaller volume is needed for dilution into the assay medium.

  • Use a Co-Solvent System: Experiment with a co-solvent system. For example, a mixture of DMSO and polyethylene glycol (PEG) may improve solubility upon dilution.

  • Sonication: Briefly sonicate the microplate after adding the Mebenil stock solution to aid in dispersion.[6]

  • Perform a Solubility Test: Before conducting the full MIC assay, perform a preliminary solubility test to determine the maximum soluble concentration of Mebenil in your assay medium.

Issue 2: High variability in MIC values between experiments.

• Cause: Inconsistent results can arise from several sources, including inoculum preparation, pipetting errors, and subjective endpoint reading.[3]

• Solutions:

  • Standardize Inoculum: Ensure a consistent fungal inoculum concentration for each experiment using a spectrophotometer or hemocytometer.

  • Calibrate Pipettes: Use calibrated pipettes and proper pipetting techniques to ensure accurate serial dilutions.

  • Objective Endpoint Reading: If possible, use a spectrophotometric plate reader to determine growth inhibition quantitatively, in addition to visual inspection.[7]

  • Include Quality Control Strains: Always include well-characterized quality control (QC) fungal strains with known MICs for standard antifungals to validate your assay performance.[3]

Issue 3: "Trailing" or persistent, partial growth at Mebenil concentrations above the MIC.

• Cause: This phenomenon, where a small amount of fungal growth persists across a range of drug concentrations, can make it difficult to determine a clear MIC endpoint.[8]

• Solutions:

  • Adhere to Strict Reading Criteria: For some antifungals, the MIC is defined as the concentration that causes a significant reduction in growth (e.g., ≥50%) rather than complete inhibition.[7] Establish and consistently apply a clear endpoint criterion.

  • Read at an Earlier Time Point: Reading the plates at an earlier incubation time (e.g., 24 hours instead of 48 hours) can sometimes minimize the trailing effect.

  • Use a Spectrophotometer: Quantify the level of growth inhibition using a plate reader to aid in determining the MIC.

Data Presentation

For effective analysis and comparison, all quantitative data from Mebenil antifungal assays should be summarized in a structured table. Below is a template with hypothetical data for Mebenil against common fungal pathogens, alongside a standard antifungal agent for comparison.

Fungal Species	Compound	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Candida albicans	Mebenil	0.125 - 2	0.5	1
Fluconazole	0.25 - 8	1	4
Aspergillus fumigatus	Mebenil	0.5 - 8	2	4
Voriconazole	0.125 - 2	0.5	1
Cryptococcus neoformans	Mebenil	0.25 - 4	1	2
Amphotericin B	0.06 - 1	0.25	0.5

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Broth Microdilution Assay for Determining the MIC of Mebenil

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 and M38 guidelines.

1. Preparation of Mebenil Stock Solution:

• Dissolve Mebenil powder in 100% DMSO to a stock concentration of 1280 µg/mL.

2. Preparation of Microdilution Plates:

• Perform two-fold serial dilutions of the Mebenil stock solution in RPMI 1640 medium in a 96-well microtiter plate to achieve a final concentration range of 0.06 to 64 µg/mL.
• Include a drug-free well for a growth control and a medium-only well for a sterility control.

3. Inoculum Preparation:

• Yeasts (e.g., Candida albicans): Culture the yeast on Sabouraud Dextrose Agar for 24 hours. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in RPMI 1640 to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.
• Molds (e.g., Aspergillus fumigatus): Grow the mold on Potato Dextrose Agar until conidia are formed. Harvest conidia using sterile saline with 0.05% Tween 80. Adjust the conidial suspension to the desired concentration using a hemocytometer and then dilute in RPMI 1640.

4. Inoculation and Incubation:

• Add 100 µL of the fungal inoculum to each well of the microdilution plate.
• Incubate the plates at 35°C for 24-48 hours.

5. MIC Determination:

• The MIC is determined as the lowest concentration of Mebenil that shows no visible growth. For some fungi, a significant reduction in growth (e.g., ≥50%) may be used as the endpoint.

Mandatory Visualizations

References

• 1. SDHi fungicides: An example of mitotoxic pesticides targeting the succinate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. idexx.dk [idexx.dk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Minimal Inhibitory Concentration (MIC)-Phenomena in Candida albicans and Their Impact on the Diagnosis of Antifungal Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Mebenil degradation and stability issues in solution

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and potential degradation issues of Mebenil (2-methyl-N-phenylbenzamide) in solution. The information herein is curated to assist in troubleshooting common experimental challenges.

Disclaimer: Specific degradation studies on Mebenil are not extensively available in the public domain. The information and protocols provided are based on the known chemistry of benzanilide compounds and general principles of pharmaceutical forced degradation studies.[1][2] It is recommended that users perform their own stability assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Mebenil in solution?

A1: The stability of Mebenil in solution is likely influenced by several factors common to pharmaceutical compounds, including pH, temperature, light, and the presence of oxidizing agents.[3][4] As a benzanilide, Mebenil contains an amide bond that can be susceptible to hydrolysis.

Q2: What is the most probable degradation pathway for Mebenil in aqueous solutions?

A2: The most anticipated degradation pathway for Mebenil is the hydrolysis of the amide bond. This reaction would yield 2-methylbenzoic acid and aniline as the primary degradation products. This is a common degradation route for N-phenylbenzamide derivatives.[2]

Q3: How can I minimize the degradation of Mebenil during my experiments?

A3: To minimize degradation, it is recommended to prepare Mebenil solutions fresh. If storage is necessary, solutions should be kept at low temperatures (e.g., 2-8 °C or -20 °C for longer-term storage) and protected from light.[2] The pH of the solution should also be considered, as benzanilides may exhibit different stability profiles at acidic, neutral, and basic pH.

Q4: I am observing unexpected peaks in my HPLC analysis of a Mebenil sample. What could they be?

A4: Unexpected peaks in your chromatogram could be impurities from the synthesis or degradation products.[2] Based on its chemical structure, potential degradation products could include 2-methylbenzoic acid and aniline resulting from hydrolysis. It is advisable to perform forced degradation studies to identify the retention times of potential degradants.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of Mebenil concentration over time in solution.	Hydrolysis of the amide bond.	Prepare fresh solutions before use. If storage is required, store at low temperatures and protect from light. Consider using a buffered solution to maintain a stable pH.
Appearance of new peaks in HPLC chromatogram.	Degradation of Mebenil.	Conduct forced degradation studies (acidic, basic, oxidative, photolytic, thermal) to identify potential degradation products and their retention times.[3][5][6]
Inconsistent experimental results.	Use of a partially degraded Mebenil solution.	Always use freshly prepared solutions or solutions that have been stored under validated stable conditions. Qualify your stock solutions for purity before use.
Discoloration of the Mebenil solution.	Photodegradation or oxidative degradation.	Store solutions in amber vials or protect them from light.[2] Consider purging solutions with an inert gas (e.g., nitrogen or argon) to minimize oxidation.

Predicted Degradation Pathway

The primary degradation pathway for Mebenil is predicted to be hydrolysis, as illustrated below.

Predicted Hydrolysis Pathway of Mebenil

Experimental Protocols

Protocol 1: Forced Degradation Study of Mebenil

This protocol outlines a general procedure to induce degradation of Mebenil under various stress conditions to identify potential degradation products.

Forced Degradation Experimental Workflow

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Mebenil in a suitable organic solvent like acetonitrile or methanol.

• Stress Conditions: [3][5][6]

  • Acid Hydrolysis: Mix the stock solution with 0.1 M hydrochloric acid and heat at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M sodium hydroxide and heat at 60°C.

  • Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Heat the solid drug substance or a solution at a high temperature (e.g., 80°C).

  • Photolytic Degradation: Expose the solution to light according to ICH Q1B guidelines.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze using a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

A generic reverse-phase HPLC method suitable for separating Mebenil from its potential degradation products.

Methodology:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where Mebenil and its potential degradation products have significant absorbance (a UV scan of the parent compound is recommended to determine the optimal wavelength).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Illustrative Quantitative Data

The following table presents hypothetical data from a forced degradation study on Mebenil to illustrate potential stability trends. Note: This is not real experimental data.

Stress Condition	Duration (hours)	Mebenil Remaining (%)	Major Degradation Product(s)
0.1 M HCl	24	85.2	2-Methylbenzoic Acid, Aniline
0.1 M NaOH	24	78.5	2-Methylbenzoic Acid, Aniline
3% H₂O₂	24	92.1	Unidentified polar degradants
80°C (Solid)	72	98.5	Minor unidentified degradants
Photolytic (ICH Q1B)	-	95.3	Minor unidentified degradants
Control (RT, protected from light)	72	99.8	None detected

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. rjptonline.org [rjptonline.org]
• 4. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Overcoming Fungicide Resistance

Disclaimer: The term "Mebenil" is not widely recognized in scientific literature as a standard fungicide. This guide assumes the user is referring to Benomyl , a common benzimidazole fungicide, due to the phonetic similarity and the context of fungal resistance. The principles and protocols described here are based on published research for Benomyl and other benzimidazole fungicides.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Benomyl resistance in fungal strains?

A1: The primary mechanism of resistance to Benomyl and other benzimidazole fungicides is the alteration of the drug's target site.[1][2] Benomyl functions by binding to β-tubulin, a protein essential for microtubule assembly during fungal cell division.[1] Specific point mutations in the β-tubulin gene (benA or TUB2) can reduce the binding affinity of Benomyl, rendering the fungicide ineffective.[2][3] Common mutations occur at specific amino acid positions, such as 6, 198, and 200.[4] For example, a substitution of glutamic acid to alanine at position 198 (E198A) is frequently reported to confer high resistance.[1][3]

Q2: My fungus is showing resistance to Benomyl. How can I confirm this and determine the level of resistance?

A2: Resistance can be confirmed by determining the Minimum Inhibitory Concentration (MIC) or the Effective Concentration to inhibit 50% of growth (EC50) of the fungal isolate. This is typically done using an agar or broth dilution method where the fungus is grown on media amended with a range of Benomyl concentrations.[1][5] A significant increase in the MIC/EC50 value compared to a known sensitive (wild-type) strain confirms resistance. For example, sensitive isolates of Colletotrichum capsici are completely inhibited at 2.5 µg/ml, while resistant isolates can grow on media containing 1000 µg/ml of Benomyl.[5]

Q3: If my strain is resistant to Benomyl, will it be resistant to other fungicides?

A3: Yes, it is highly likely. Strains with target-site resistance to Benomyl typically exhibit cross-resistance to other benzimidazole fungicides like carbendazim and thiophanate-methyl.[5][6] This is because these fungicides share a common mode of action and binding site on the β-tubulin protein.[6] However, this resistance mechanism does not generally confer resistance to fungicides with different modes of action, such as mancozeb or ergosterol biosynthesis inhibitors.[7]

Q4: What strategies can I use in the lab to overcome or manage Benomyl resistance?

A4: The most effective strategies involve using fungicides with different modes of action. Key approaches include:

• Fungicide Alternation: Rotating Benomyl with a fungicide from a different chemical group can prevent the selection and proliferation of resistant strains.[5]

• Fungicide Mixtures: Using a tank-mix of Benomyl with a multi-site protectant fungicide (e.g., mancozeb) can delay the buildup of resistance.[7][8][9] The multi-site fungicide can control isolates that have developed resistance to the single-site action of Benomyl.[8]

• Synergistic Combinations: Some fungicide combinations may have a synergistic effect, providing a greater level of disease control than the sum of their individual effects.[8] This can also be an effective resistance management tool.[8]

Troubleshooting Guides

Problem: Inconsistent MIC/EC50 Results

Possible Cause	Troubleshooting Step
Inconsistent Inoculum Size	Standardize the inoculum preparation. Use a spectrophotometer to adjust the fungal spore or mycelial suspension to a consistent density (e.g., 0.5 McFarland standard) before use.[10]
Metabolite Instability	Prepare fresh stock solutions of Benomyl for each experiment. Benomyl can degrade in certain solutions or over time.
Edge Effects in Microtiter Plates	Avoid using the outermost wells of 96-well plates, as they are prone to evaporation. Fill these wells with sterile water or media to create a humidity barrier.[10]
Solvent Toxicity	If using a solvent like DMSO to dissolve Benomyl, ensure the final concentration in the media is low (typically ≤1-2%) and does not inhibit fungal growth on its own. Always include a solvent-only control.[10]
Trailing Growth	The "trailing effect," or reduced but persistent growth across many concentrations, can make MIC determination difficult.[10][11] Read endpoints at a consistent time point (e.g., 24 or 48 hours) and define the MIC as the concentration causing a significant, predefined reduction in growth (e.g., 80% or 90%) compared to the control.[11]

Problem: Failure to Amplify β-tubulin Gene for Sequencing

Possible Cause	Troubleshooting Step
Poor DNA Quality	Use a robust DNA extraction protocol optimized for fungi, ensuring the removal of PCR inhibitors like polysaccharides. Verify DNA quality and quantity using a spectrophotometer or gel electrophoresis.
Primer Mismatch	The β-tubulin gene sequence can vary between fungal species. Ensure the primers are designed based on conserved regions flanking the known mutation sites (e.g., codons 198 and 200). If primers fail, try designing new ones based on sequence alignments from related species.
PCR Conditions Not Optimized	Perform a gradient PCR to determine the optimal annealing temperature for your primers and fungal DNA. Try adjusting MgCl2 concentration and consider using a PCR enhancer for difficult templates.

Data Presentation: Benomyl Resistance Levels

The following table summarizes typical EC50 values for Benomyl-sensitive and Benomyl-resistant fungal strains, demonstrating the significant shift in sensitivity.

Fungal Species	Strain Type	Benomyl EC50 (µg/mL)	Resistance Factor (RF)	Reference
Colletotrichum capsici	Sensitive	< 2.5	-	[5]
Colletotrichum capsici	Resistant	> 1000	> 400x	[5]
Botrytis cinerea	Sensitive	~ 0.5	-	[5]
Botrytis cinerea	Resistant	> 1000	> 2000x	[5]
Venturia inaequalis	Sensitive	< 0.5	-	[7]
Venturia inaequalis	Resistant	> 5	> 10x	[7]

Experimental Protocols

Protocol 1: Agar Dilution Method for EC50 Determination

This protocol is used to determine the concentration of Benomyl that inhibits fungal mycelial growth by 50%.

• Prepare Fungicide Stock: Dissolve Benomyl in a suitable solvent (e.g., acetone or DMSO) to create a high-concentration stock solution (e.g., 10,000 µg/mL).

• Prepare Amended Media: Autoclave Potato Dextrose Agar (PDA) and cool it to 45-50°C in a water bath.[5] Add the appropriate volume of Benomyl stock solution to the molten agar to achieve a series of final concentrations (e.g., 0, 0.1, 1, 10, 100, 1000 µg/mL).[5] Also prepare a control plate with the solvent alone to test for any inhibitory effects.[5]

• Plate Inoculation: Pour the amended PDA into petri dishes. Place a small mycelial plug (e.g., 3-5 mm diameter) from the growing edge of a fresh fungal culture onto the center of each plate.[1]

• Incubation: Incubate the plates at the optimal temperature for the fungus (e.g., 25°C) for a set period (e.g., 7 days) or until the colony in the control plate reaches a specific diameter.[1]

• Data Collection: Measure the diameter of the fungal colony on each plate.

• Calculation: Calculate the percentage of growth inhibition for each concentration relative to the control. The EC50 value is determined by regressing the inhibition percentage against the log of the fungicide concentration.[12]

Protocol 2: Sequencing the β-tubulin Gene to Identify Resistance Mutations

This protocol identifies the specific genetic changes responsible for resistance.

• DNA Extraction: Grow the fungal isolate in liquid culture (e.g., Potato Dextrose Broth) and harvest the mycelia. Extract genomic DNA using a commercial fungal DNA extraction kit or a standard CTAB protocol.

• PCR Amplification: Design primers to amplify a ~500-800 bp fragment of the β-tubulin gene that includes the codons for amino acids known to be involved in resistance (e.g., 198, 200). Perform PCR using the extracted genomic DNA as a template.

• PCR Product Purification: Run the PCR product on an agarose gel to confirm the size of the amplicon. Purify the DNA from the gel or directly from the PCR reaction using a cleanup kit.

• Sanger Sequencing: Send the purified PCR product for Sanger sequencing using both the forward and reverse primers.

• Sequence Analysis: Align the obtained sequence with the wild-type β-tubulin sequence from a sensitive strain. Identify any single nucleotide polymorphisms (SNPs) and determine if they result in an amino acid substitution at a key position (e.g., E198A or F200Y).[3]

Visualizations

Caption: Mechanism of Benomyl action in sensitive vs. resistant fungi.

Caption: Workflow for diagnosing and characterizing Benomyl resistance.

Caption: Logical flow for selecting a resistance management strategy.

References

• 1. Detection of Colletotrichum spp. Resistant to Benomyl by Using Molecular Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms and significance of fungicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apsnet.org [apsnet.org]
• 4. Amino acid alterations in the benA (beta-tubulin) gene of Aspergillus nidulans that confer benomyl resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.journalagent.com [pdf.journalagent.com]
• 6. newprairiepress.org [newprairiepress.org]
• 7. apsnet.org [apsnet.org]
• 8. gcsaa.org [gcsaa.org]
• 9. Efficacy of Combined Formulations of Fungicides with Different Modes of Action in Controlling Botrytis Gray Mold Disease in Chickpea - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

reducing off-target effects of Mebenil in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers and drug development professionals mitigate the off-target effects of Mebenil (Mebendazole) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Mebenil (Mebendazole)?

Mebenil, more commonly known as Mebendazole (MBZ), is primarily known as a broad-spectrum anti-helminthic agent. Its principal mode of action is the inhibition of tubulin polymerization by binding to the colchicine-binding site of β-tubulin. This disruption of microtubule formation interferes with essential cellular functions in parasites, such as glucose uptake, leading to their death.[1][2][3] In cancer research, Mebendazole's ability to depolymerize tubulin in non-small cell lung cancer cells leads to mitotic arrest and apoptosis.[3]

Q2: What are the known off-target effects of Mebenil (Mebendazole) in cell culture?

Beyond its effect on tubulin, Mebendazole has been shown to have several off-target effects, which are critical to consider in experimental design. These include:

• Kinase Inhibition : Mebendazole can inhibit the activity of several kinases, including ABL1, MAPK1/ERK2, and with high potency, MAPK14/p38α.[4][5]

• Signaling Pathway Modulation : It can interfere with multiple signaling pathways, such as the Hedgehog, STAT3, and Girdin-mediated Akt/IKKα/β/NF-κB pathways.[6][7][8]

• Metabolic Alterations : Mebendazole can modulate the expression of genes involved in glucose metabolism, such as SLC2A1, HK1, GAPDH, and LDHA, and affect glucose uptake and ATP production.[9][10]

• Induction of Reactive Oxygen Species (ROS) : Mebendazole has been shown to induce ROS accumulation, which can, in turn, affect downstream signaling, such as the JAK2-STAT3 pathway.[6]

• Effects on Protein Secretion : It can interfere with the transcellular mobilization of proteins, leading to decreased secretion of extracellular matrix proteins.[11]

Q3: How can I confirm that the observed phenotype in my cell culture is due to the intended on-target effect of Mebenil (tubulin inhibition)?

To validate that the observed cellular effects are due to tubulin polymerization inhibition, several control experiments are recommended:

• Use of Other Tubulin-Targeting Agents : Compare the phenotype induced by Mebenil with that of other well-characterized microtubule inhibitors like colchicine, vincristine, or paclitaxel. While their binding sites and mechanisms might differ slightly, they should produce comparable effects on cell cycle and morphology if the phenotype is tubulin-dependent.

• Rescue Experiments : If possible, overexpressing a Mebenil-resistant mutant of β-tubulin should rescue the phenotype.

• Cellular Thermal Shift Assay (CETSA) : This technique can be used to verify the direct binding of Mebenil to tubulin in intact cells.[12][13]

• Immunofluorescence Staining : Visualize the microtubule network in Mebenil-treated cells compared to vehicle-treated controls. Disruption of the microtubule structure would be indicative of an on-target effect.

Q4: What are the recommended control experiments to identify potential off-target effects?

Identifying off-target effects is crucial for accurate data interpretation. The following controls are recommended:

• Genetic Knockdown/Knockout : Use siRNA, shRNA, or CRISPR-Cas9 to deplete the intended target (β-tubulin). If Mebenil still produces the same effect in the absence of its primary target, it is likely an off-target effect.[14]

• Use of a Structurally Similar but Inactive Analog : If available, a molecule structurally related to Mebenil that does not bind to tubulin can be used as a negative control. An identical phenotype would suggest off-target effects.

• Dose-Response Analysis : Perform experiments across a wide range of Mebenil concentrations. On-target and off-target effects may have different potency profiles.

• Phenotypic Profiling in Different Cell Lines : The cellular response to Mebenil can be compared across a panel of cell lines with varying genetic backgrounds. Consistent effects across lines may point to a robust on-target mechanism, while variable responses could indicate off-target interactions dependent on the cellular context.

Troubleshooting Guide

Problem 1: Inconsistent results or high variability between experiments.

• Possible Cause : Off-target effects of Mebenil can vary depending on cell line, passage number, and culture conditions.

• Solution :

  • Standardize Cell Culture Conditions : Ensure consistent cell density, media composition, and serum concentration.

  • Perform Dose-Response Curves : Establish the optimal concentration of Mebenil for each cell line to minimize off-target effects while maintaining on-target activity.

  • Validate with a Secondary Assay : Use an orthogonal assay to confirm the primary findings. For example, if measuring cell viability, also assess apoptosis or cell cycle arrest.

Problem 2: The observed phenotype does not align with the known effects of tubulin inhibition.

• Possible Cause : The phenotype may be a result of one of Mebenil's known off-target effects, such as kinase inhibition or modulation of a specific signaling pathway.

• Solution :

  • Investigate Off-Target Pathways : Based on the observed phenotype, investigate the involvement of known off-target pathways. For example, if you observe changes in inflammatory responses, examine the NF-κB or STAT3 pathways.

  • Use Specific Inhibitors for Off-Target Pathways : To test the involvement of a suspected off-target, use a specific inhibitor for that pathway in combination with Mebenil to see if the phenotype is rescued.

  • Genetic Validation : Use CRISPR/Cas9 or siRNA to knock down suspected off-target proteins and assess if the Mebenil-induced phenotype is altered.[14]

Problem 3: Difficulty in distinguishing on-target versus off-target-driven apoptosis.

• Possible Cause : Mebenil can induce apoptosis through both its on-target effect on microtubules (leading to mitotic arrest) and through off-target mechanisms (e.g., inhibition of survival kinases).

• Solution :

  • Cell Cycle Analysis : Perform flow cytometry to analyze the cell cycle distribution. On-target tubulin inhibition should lead to a G2/M arrest.[7] Apoptosis occurring from other phases may indicate off-target effects.

  • Western Blotting for Key Signaling Proteins : Analyze the phosphorylation status of key proteins in survival pathways known to be affected by Mebenil off-targets, such as Akt, ERK, and p38.

  • Rescue with Pathway Activators : Attempt to rescue the apoptotic phenotype by activating survival pathways suspected to be inhibited by Mebenil's off-target effects.

Quantitative Data Summary

Table 1: In Vitro Antiproliferative Activity of Mebendazole (IC50 Values)

Cell Line	Cancer Type	IC50 (µM)	Reference
U251	Glioblastoma	0.288 ± 0.003	[4]
U87	Glioblastoma	Not specified	[4]
U87vIII	Glioblastoma	Not specified	[4]
T98G	Glioblastoma	2.1 ± 0.6	[4]

Table 2: In Vitro Kinase Inhibitory Activity of Mebendazole

Kinase	IC50 (nM)	Reference
MAPK14/p38α	104 ± 46	[4]
ABL1	>10,000	[4]
MAPK1/ERK2	>10,000	[4]

Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Knockout of a Target Protein to Validate Off-Target Effects

This protocol provides a general workflow for knocking out a suspected off-target protein to test if it is responsible for the observed phenotype of Mebenil.

• sgRNA Design and Cloning :

  • Design two to three single guide RNAs (sgRNAs) targeting the gene of interest using a publicly available tool (e.g., CHOPCHOP).

  • Synthesize and clone the sgRNAs into a suitable Cas9 expression vector.

• Transfection and Selection :

  • Transfect the sgRNA/Cas9 plasmids into the cell line of interest using a suitable transfection reagent.

  • Select for transfected cells using an appropriate selection marker (e.g., puromycin).

• Validation of Knockout :

  • Expand clonal populations from single cells.

  • Verify the knockout of the target protein by Western blotting and/or sequencing of the genomic locus.

• Phenotypic Assay :

  • Treat the knockout cell line and the parental (wild-type) cell line with Mebenil at the desired concentration.

  • Perform the relevant phenotypic assay (e.g., cell viability, migration assay). A lack of the Mebenil-induced phenotype in the knockout cells would indicate that the knocked-out protein is an off-target of Mebenil responsible for that effect.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a method to assess the direct binding of a small molecule to its target protein in a cellular context.

• Cell Treatment :

  • Treat cultured cells with Mebenil or a vehicle control for a specified time.

• Heating :

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension and heat the aliquots to a range of different temperatures (e.g., 40-70°C) for a few minutes, followed by cooling.

• Lysis and Protein Quantification :

  • Lyse the cells to release the proteins.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Protein Detection :

  • Analyze the amount of the target protein (e.g., β-tubulin) remaining in the soluble fraction at each temperature by Western blotting.

• Data Analysis :

  • A shift in the melting curve of the target protein to a higher temperature in the Mebenil-treated samples compared to the control indicates that Mebenil binds to and stabilizes the protein.

Visualizations

Caption: On- and off-target signaling pathways of Mebenil (Mebendazole).

Caption: Troubleshooting workflow for unexpected Mebenil phenotypes.

Caption: Experimental workflow for validating Mebenil's effects.

References

• 1. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Mebendazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. Mebendazole | 31431-39-7 [amp.chemicalbook.com]
• 4. In silico molecular target prediction unveils mebendazole as a potent MAPK14 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In silico molecular target prediction unveils mebendazole as a potent MAPK14 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mebendazole induces apoptosis and inhibits migration via the reactive oxygen species-mediated STAT3 signaling downregulation in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mebendazole Exerts Anticancer Activity in Ovarian Cancer Cell Lines via Novel Girdin-Mediated AKT/IKKα/β/NF-κB Signaling Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]
• 9. researchgate.net [researchgate.net]
• 10. Mebendazole targets essential proteins in glucose metabolism leading gastric cancer cells to death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of mebendazole on protein biosynthesis and secretion in human-derived fibroblast cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Mebenil Bioactivity Assays: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in Mebenil bioactivity assays. Given the limited specific public data on Mebenil, this guide draws on information regarding related benzanilide and benzimidazole compounds to offer insights into potential experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Mebenil and what is its expected mechanism of action?

Mebenil (CAS #7055-03-0), with the IUPAC name 2-methyl-N-phenylbenzamide, is classified as a benzanilide fungicide.[1] While specific bioactivity data for Mebenil is not extensively published, compounds of the benzanilide and broader benzimidazole class are known to act through several mechanisms.[2][3][4][5] These potential mechanisms are crucial to consider when designing and troubleshooting bioactivity assays.

Q2: Why am I seeing high variability between replicate wells in my cell viability assay?

High variability can stem from several factors, including uneven cell seeding, edge effects in the microplate, or issues with Mebenil solubility. Ensure your cell suspension is homogenous before and during seeding. To mitigate edge effects, consider not using the outer wells of the plate for experimental data. If insolubility is suspected, observe the media for precipitation after adding Mebenil and consider the troubleshooting steps for compound solubility.

Q3: My IC50 value for Mebenil changes significantly between experiments. What could be the cause?

Fluctuations in IC50 values are a common issue and can be attributed to:

• Cell passage number and health: Use cells within a consistent and low passage number range. Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.

• Serum concentration in media: Serum proteins can bind to small molecules, reducing their effective concentration. Use a consistent and specified serum concentration in all experiments.

• Compound stability: Mebenil, like many small molecules, may be unstable in solution over time. Prepare fresh stock solutions and dilutions for each experiment.

• Incubation time: The duration of compound exposure can significantly impact the apparent IC50. Standardize the incubation time based on the expected mechanism of action (e.g., longer times for effects on cell proliferation).

Q4: I am not observing any bioactivity with Mebenil, even at high concentrations. What should I check?

If Mebenil appears inactive, consider the following:

• Compound integrity: Verify the purity and identity of your Mebenil sample. If possible, use a freshly acquired sample from a reputable supplier.

• Solubility issues: Mebenil may not be sufficiently soluble in your assay medium to reach an effective concentration. See the troubleshooting guide below for addressing solubility.

• Incorrect assay choice: The chosen assay may not be sensitive to the specific mechanism of action of Mebenil. For example, a cytotoxicity assay might not detect cytostatic effects. Consider using orthogonal assays that measure different cellular parameters (e.g., proliferation, apoptosis, metabolic activity).

• Cell line resistance: The cell line you are using may be intrinsically resistant to Mebenil's mechanism of action.

Troubleshooting Inconsistent Bioactivity Assay Results

Issue 1: Poor Compound Solubility

Inconsistent results are frequently traced back to poor solubility of the test compound in aqueous assay media.

Symptom	Potential Cause	Recommended Solution
Precipitate observed in stock solution or assay wells.	Mebenil has limited aqueous solubility.	Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO). Visually inspect for complete dissolution.
High variability between replicate wells.	Inconsistent amounts of soluble compound in each well.	Vortex stock solutions and dilutions thoroughly before use. Minimize the final concentration of the organic solvent in the assay medium (typically <0.5%).
Loss of activity over time.	Compound precipitating out of solution during incubation.	Perform a solubility test at the highest intended assay concentration. Consider using a formulation with solubility-enhancing excipients if the issue persists.

Issue 2: Compound Instability

The chemical stability of Mebenil in your experimental setup can affect its potency and lead to variable results.

Symptom	Potential Cause	Recommended Solution
IC50 increases with the age of the stock solution.	Degradation of Mebenil in solution.	Prepare fresh stock solutions for each experiment. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.
Inconsistent results in long-term assays.	Mebenil is unstable in the assay medium at 37°C.	Assess the stability of Mebenil in your assay medium over the intended duration of the experiment. Consider replenishing the medium with fresh compound at regular intervals for long-term studies.

Issue 3: Off-Target or Unclear Mechanism of Action

As a benzanilide, Mebenil may have multiple potential mechanisms of action, which can lead to complex or unexpected results.

Symptom	Potential Cause	Recommended Solution
Discrepant results between different assay types (e.g., metabolic vs. cytotoxic).	Mebenil may have cytostatic rather than cytotoxic effects, or it may interfere with the assay chemistry.	Employ multiple, mechanistically distinct assays (e.g., measure ATP levels, caspase activity, and cell number). Run a control to test for direct interference of Mebenil with the assay reagents.
Activity is highly dependent on cell type.	The target pathway is not active or essential in all cell lines.	Profile Mebenil across a panel of cell lines with known genetic backgrounds. Correlate activity with the expression of potential targets.
Results are inconsistent with the expected mechanism.	Mebenil may have off-target effects that dominate the phenotype in your system.	Consider counter-screening assays to investigate potential off-target activities based on the known pharmacology of related compounds (e.g., assays for mitochondrial function, tubulin polymerization).

Potential Mechanisms of Action and Assay Considerations

The following table summarizes potential mechanisms of action for a benzanilide compound like Mebenil and suggests relevant experimental considerations.

Potential Mechanism	Primary Target	Key Experimental Considerations
Microtubule Destabilization	β-tubulin	Use rapidly dividing cells. Assays should measure cell cycle arrest (e.g., flow cytometry for G2/M arrest) or changes in cell morphology. In vitro tubulin polymerization assays can provide direct evidence.[3][4]
Mitochondrial Respiration Inhibition	Succinate Dehydrogenase (Complex II)	Use cells with high metabolic activity. Measure changes in oxygen consumption rate (OCR) using extracellular flux analysis. Standard cell viability assays that rely on metabolic readouts (e.g., MTT, resazurin) should be interpreted with caution.[2]
Ergosterol Biosynthesis Inhibition (in fungi)	Cytochrome P450 51 (CYP51)	Primarily relevant for antifungal assays. Measure ergosterol levels in treated fungal cells. Assess synergy with other antifungal agents.[5]

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of Mebenil in DMSO. Create a serial dilution series in culture medium, ensuring the final DMSO concentration is below 0.5%.

• Treatment: Remove the old medium from the cells and add the Mebenil dilutions. Include a vehicle control (medium with DMSO) and a positive control for cell death.

• Incubation: Incubate the plate for the desired period (e.g., 48-72 hours) at 37°C and 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours until formazan crystals form.

• Solubilization: Add solubilization solution (e.g., DMSO or a detergent-based buffer) to each well and mix thoroughly to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control and determine the IC50 value using a non-linear regression curve fit.

Protocol 2: In Vitro Tubulin Polymerization Assay

• Reagents: Use a commercially available tubulin polymerization assay kit containing purified tubulin, GTP, and a polymerization buffer.

• Compound Preparation: Prepare dilutions of Mebenil and a known tubulin inhibitor (e.g., nocodazole) and a polymerization enhancer (e.g., paclitaxel) as controls.

• Assay Setup: In a 96-well plate, add polymerization buffer, GTP, and the test compounds.

• Initiation: Add purified tubulin to each well to initiate the polymerization reaction.

• Measurement: Immediately begin monitoring the change in absorbance (e.g., at 340 nm) over time at 37°C in a temperature-controlled plate reader.

• Analysis: Plot the absorbance versus time. Inhibition of polymerization will result in a decrease in the rate and extent of the absorbance increase compared to the vehicle control.

Visualizing Potential Mechanisms and Troubleshooting

Below are diagrams to help visualize potential signaling pathways affected by Mebenil and a logical workflow for troubleshooting inconsistent assay results.

Caption: Potential mechanisms of action for Mebenil.

Caption: A logical workflow for troubleshooting inconsistent results.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. Mechanism of Action of the Benzimidazole Fungicide on Fusarium graminearum: Interfering with Polymerization of Monomeric Tubulin But Not Polymerized Microtubule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzimidazole Fungicides: Mechanism of Action and Biological Impact | Semantic Scholar [semanticscholar.org]
• 5. Discovery of novel azole derivatives with benzanilide-containing hydrophobic side chains for the treatment of drug-resistant fungal infections - PubMed [pubmed.ncbi.nlm.nih.gov]

Mebenil assay variability and reproducibility

Mebenil Assay Technical Support Center

Disclaimer: Mebenil (CAS 7055-03-0) is an obsolete benzanilide fungicide.[1] As such, specific validated analytical methods and extensive troubleshooting literature for this compound are scarce. The following guidance is based on established principles of pesticide and fungicide residue analysis, particularly for benzanilide-type compounds, and is intended to serve as a general guide for researchers and scientists.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in Mebenil residue analysis?

A1: Variability in pesticide residue testing can arise from multiple stages of the analytical process. These can be broadly categorized as:

• Pre-analytical variability: This is often the largest source of error and includes:

  • Sample heterogeneity: The distribution of Mebenil in a sample matrix (e.g., soil, plant tissue) can be non-homogeneous.[2] Unit-to-unit variability in crops can be substantial, with factors ranging from 1.4 to 9.6.[3]

  • Sampling procedure: The method of collecting, compositing, and subsampling the primary sample is critical. Inadequate sampling can lead to results that are not representative of the whole.

  • Sample preparation: Inconsistent extraction efficiency, analyte degradation during processing, and matrix effects can all introduce significant variability.[4]

• Analytical variability: This relates to the measurement step itself and includes:

  • Instrumental fluctuations: Variations in detector response, pump flow rate, and column temperature in High-Performance Liquid Chromatography (HPLC) systems can affect results.[5][6]

  • Calibration: The accuracy of calibration standards and the linearity of the calibration curve are fundamental to obtaining reproducible results.

  • Analyst technique: Minor differences in procedures between analysts can contribute to inter-day or inter-analyst variability.[7]

• Post-analytical variability: This includes:

  • Data processing: Inconsistent peak integration and different approaches to data analysis or interpretation can lead to different final concentrations being reported.

Q2: How does the sample matrix affect Mebenil assay reproducibility?

A2: The sample matrix (e.g., soil, water, plant tissue) can significantly impact assay reproducibility through "matrix effects." These effects occur when other components in the sample extract interfere with the detection of Mebenil, either enhancing or suppressing the analytical signal. For example, in the analysis of similar pesticides, matrix effects in eggplant and cauliflower have been shown to cause signal enhancement of over 90%.[4] To ensure reproducibility, it is crucial to validate the analytical method for each specific matrix and, if necessary, employ sample clean-up techniques or use matrix-matched calibration standards.

Q3: What is an acceptable level of variability in a fungicide residue assay?

A3: The acceptable level of variability, typically expressed as the Relative Standard Deviation (%RSD) or Coefficient of Variation (CV), depends on the concentration of the analyte and the regulatory guidelines being followed. For pesticide residue analysis, intra-laboratory reproducibility (precision) is often expected to be within a %RSD of 15-20% under controlled conditions. However, the overall uncertainty of sampling and analysis can be higher, with relative uncertainties for sampling alone in the range of 25-40%.[7]

Q4: Why do my replicate sample analyses show high variation?

A4: High variation in replicate analyses of the same sample often points to issues with sample homogeneity or the analytical procedure itself.[2] If a composite sample is not thoroughly mixed, sub-samples may have different concentrations. Analytically, inconsistent injection volumes, unstable instrument conditions, or problems with the sample extraction and clean-up steps can lead to poor precision.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Mebenil or similar fungicides, likely using HPLC.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Split Peaks)

Question	Possible Cause	Solution
Are your peaks tailing?	Active sites on the column; Contamination of the column or guard column; Sample solvent incompatible with mobile phase.	Use a different column; Flush the column with a strong solvent; Replace the guard column or column; Ensure the sample is dissolved in the mobile phase or a weaker solvent.[5][8]
Are your peaks fronting?	Column overloading; Low column temperature.	Decrease the injection volume or sample concentration; Increase the column temperature using a column oven.[5]
Are you seeing split peaks?	Clogged column inlet frit; Column void or contamination; Sample solvent incompatible with mobile phase.	Reverse-flush the column; Replace the column if a void has formed; Change the sample solvent to be compatible with the mobile phase.[8][9]

Issue 2: Unstable Retention Times

Question	Possible Cause	Solution
Are retention times drifting in one direction?	Poor column equilibration; Change in mobile phase composition (e.g., evaporation of a volatile solvent); Column temperature fluctuations.	Allow sufficient time for the column to equilibrate with the mobile phase; Prepare fresh mobile phase and keep it covered; Use a column oven for stable temperature control.[5][6]
Are retention times fluctuating randomly?	Air bubbles in the pump or system; Leaks in the system; Inconsistent pump performance or mixing.	Degas the mobile phase; Check all fittings for leaks and tighten or replace as needed; Purge the pump; If using a gradient, check the proportioning valves.[5]

Issue 3: Low or Inconsistent Analyte Recovery

Question	Possible Cause	Solution
Is the recovery of Mebenil consistently low?	Inefficient sample extraction; Analyte degradation during sample preparation; Loss of analyte during clean-up or evaporation steps.	Optimize the extraction solvent, time, and technique (e.g., sonication, shaking); Check the pH and temperature during extraction to prevent degradation; Evaluate each step of the clean-up process for analyte loss.
Is the recovery highly variable between samples?	Inconsistent sample preparation technique; Matrix effects varying between samples; Non-homogeneous spiking of quality control samples.	Ensure a standardized and consistent protocol is followed by all analysts; Use matrix-matched standards or an internal standard to compensate for matrix effects; Ensure spiking solutions are thoroughly mixed with the sample matrix.

Quantitative Data on Assay Variability

The tables below summarize typical variability observed in pesticide residue analysis, which can be considered representative for Mebenil assays.

Table 1: Example of Unit-to-Unit Variability Factors for Pesticide Residues in Various Commodities

Commodity	Number of Datasets	Variability Factor Range	Geometric Mean of Variability Factor
Various Fruits & Vegetables	106	1.4 - 9.6	3.4
Data adapted from a study on 36 different pesticides in various retail produce. The variability factor is the ratio of the 97.5th percentile concentration to the average concentration.[3]

Table 2: Typical Precision Parameters in Pesticide Residue Method Validation

Parameter	Typical Acceptance Criteria (%RSD)
Repeatability (Intra-day precision)	≤ 15%
Intermediate Precision (Inter-day reproducibility)	≤ 20%
These are general values; specific requirements may vary based on the regulatory body and concentration level.

Experimental Protocols

Protocol 1: Generic Method for Analysis of Benzanilide Fungicide Residues in Soil by HPLC-UV

This protocol is a representative method and should be fully validated for Mebenil specifically.

• Sample Preparation and Extraction:

  • Air-dry a 500 g soil sample and sieve it through a 2 mm mesh to remove stones and debris.

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile.

  • Vortex for 1 minute, then shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant (acetonitrile extract) to a clean tube.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up (QuEChERS-style):

  • Take a 10 mL aliquot of the acetonitrile extract.

  • Add 150 mg of primary secondary amine (PSA) sorbent and 900 mg of anhydrous magnesium sulfate (MgSO₄).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

• HPLC-UV Analysis:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • UV Detection: Wavelength to be determined based on the UV absorbance spectrum of a Mebenil standard (likely in the 230-250 nm range).

  • Quantification: Use an external calibration curve prepared with Mebenil standards of known concentrations in the mobile phase or in a blank matrix extract.

Visualizations

Caption: A general workflow for Mebenil residue analysis.

Caption: A logical flow for troubleshooting common HPLC assay issues.

References

• 1. Mebenil | 7055-03-0 | Benchchem [benchchem.com]
• 2. Variation in pesticide Residue Testing results - IFSQN [ifsqn.com]
• 3. Unit-to-unit variability of pesticide residues in fruit and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. mdpi.com [mdpi.com]
• 8. lcms.cz [lcms.cz]
• 9. ijnrd.org [ijnrd.org]

Technical Support Center: Synthesis of Mebenil Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of Mebenil derivatives.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of Mebenil derivatives, presented in a question-and-answer format.

Question 1: I am experiencing a very low yield of my target Mebenil derivative. What are the common causes and how can I improve it?

Answer:

Low yields are a frequent challenge in the synthesis of Mebenil derivatives, which are typically substituted benzimidazoles. The primary causes can be categorized into issues with starting materials, reaction conditions, and work-up procedures.

• Starting Material Quality: The purity of the o-phenylenediamine and the aldehyde or carboxylic acid precursors is crucial. o-Phenylenediamines are susceptible to air oxidation, which can result in darker-colored products and reduced yields. It is recommended to use freshly purified starting materials.

• Reaction Conditions:

  • Catalyst: The choice and amount of catalyst can significantly impact the yield. For the condensation of o-phenylenediamine with an aldehyde, various catalysts have been shown to be effective. As shown in the table below, the selection of the right catalyst can dramatically improve yields.[1][2]

  • Solvent: The reaction solvent plays a critical role. While ethanol is commonly used, aqueous media have also been shown to be effective, offering a "green" chemistry approach.[3] The optimal solvent will depend on the specific substrates and catalyst used.

  • Temperature and Reaction Time: Many benzimidazole syntheses require elevated temperatures to proceed to completion. However, excessively high temperatures can lead to degradation and byproduct formation. Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time. Microwave-assisted synthesis can often reduce reaction times and improve yields.[4]

• Work-up and Purification: Product loss can occur during extraction and purification steps. Ensure the pH is optimized for the extraction of your benzimidazole derivative. Purification by column chromatography or recrystallization should be performed with carefully chosen solvent systems to minimize loss of the desired product.

Question 2: I am observing a significant amount of a major byproduct in my reaction. How can I identify and minimize its formation?

Answer:

A common byproduct in the synthesis of 2-substituted benzimidazoles is the corresponding 1,2-disubstituted benzimidazole. This occurs when a second molecule of the aldehyde reacts with the N-H of the newly formed benzimidazole ring.

• Identification: This byproduct can be identified by techniques such as NMR and mass spectrometry. In the 1H NMR spectrum, the disappearance of the N-H proton signal and the appearance of new signals corresponding to the second substituent at the 1-position are indicative of the 1,2-disubstituted product.

• Minimization Strategies:

  • Stoichiometry: Carefully control the stoichiometry of your reactants. Using a 1:1 molar ratio of o-phenylenediamine to aldehyde is crucial for synthesizing the 2-substituted product.

  • Reaction Conditions: The choice of catalyst and reaction conditions can influence selectivity. Some catalysts may favor the formation of the mono-substituted product.

  • Protecting Groups: In some cases, using a protecting group on one of the amino groups of the o-phenylenediamine can prevent the formation of the 1,2-disubstituted byproduct.

Question 3: My final product is difficult to purify. What are some effective purification strategies?

Answer:

Purification of Mebenil derivatives can be challenging due to the presence of unreacted starting materials, byproducts, and colored impurities.

• Recrystallization: This is an effective method for removing small amounts of impurities, provided a suitable solvent system is identified. Common solvents for recrystallization of benzimidazoles include ethanol, methanol, and ethyl acetate/hexane mixtures.

• Column Chromatography: This is the most common method for separating the desired product from significant amounts of impurities, especially those with similar polarity. A range of solvent systems, typically mixtures of hexane and ethyl acetate, can be used.

• Activated Charcoal: If your product is colored due to impurities, treatment with a small amount of activated charcoal in the hot recrystallization solution can help decolorize it.[5] However, use charcoal sparingly as it can also adsorb your product, leading to a lower yield.[5]

• Acid-Base Extraction: The basic nature of the benzimidazole ring can be exploited for purification. The crude product can be dissolved in an acidic solution, washed with an organic solvent to remove non-basic impurities, and then the desired product can be precipitated by neutralizing the aqueous solution.

Frequently Asked Questions (FAQs)

Q1: What is a general, reliable method for synthesizing 2-aryl Mebenil derivatives?

A1: A widely used and effective method is the condensation of a substituted o-phenylenediamine with an aromatic aldehyde in the presence of a catalyst. The use of ZnO nanoparticles as a reusable catalyst at room temperature provides a green and efficient route, often resulting in high yields in a short reaction time.[1]

Q2: How does the electronic nature of the substituents on the aromatic aldehyde affect the reaction?

A2: Both electron-donating and electron-withdrawing groups on the aromatic aldehyde are generally well-tolerated in the synthesis of 2-aryl benzimidazoles.[1][2] However, the reaction kinetics may be influenced. In some cases, aldehydes with electron-donating groups may react slightly faster.

Q3: Can I use microwave irradiation to accelerate the synthesis?

A3: Yes, microwave-assisted synthesis is a well-established method for accelerating the synthesis of benzimidazoles. It often leads to significantly shorter reaction times and improved yields compared to conventional heating methods.[4]

Q4: My reaction seems to be stalled and is not going to completion. What should I do?

A4: If your reaction is incomplete, consider the following:

• Increase Reaction Time: Continue to monitor the reaction by TLC to see if it progresses over a longer period.

• Increase Temperature: Gently heating the reaction mixture can often drive it to completion.

• Check Catalyst Activity: If you are using a catalyst, ensure it is active and has not degraded.

• Re-evaluate Stoichiometry: Double-check that the molar ratios of your reactants are correct.

Data Presentation

Table 1: Effect of Catalyst and Solvent on the Yield of 2-Phenylbenzimidazole

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	ZnO NPs (5 mg)	Ethanol	Room Temp.	10	95	[1]
2	H5IO6-SiO2 (20)	Acetonitrile	Room Temp.	15	95	[2]
3	Boric Acid (10) / TBAB (10)	Water	Room Temp.	30	92	[3]
4	None	Water	60	120	Low Conversion	[4]
5	Er(OTf)3 (1)	None (MW)	60	5-10	>96	[4]

Table 2: Synthesis of Various 2-Aryl Benzimidazoles using ZnO Nanoparticles

Entry	Aldehyde	Product	Time (min)	Yield (%)	Reference
1	Benzaldehyde	2-Phenylbenzimidazole	10	95	[1]
2	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)benzimidazole	4	99	[1]
3	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)benzimidazole	8	96	[1]
4	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)benzimidazole	15	92	[1]
5	2-Thiophenecarboxaldehyde	2-(Thiophen-2-yl)benzimidazole	12	94	[1]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Aryl Benzimidazoles using ZnO Nanoparticles [1]

• Reaction Setup: In a round-bottom flask, add o-phenylenediamine (1 mmol), the desired aromatic aldehyde (1 mmol), and ZnO nanoparticles (5 mg).

• Solvent Addition: Add ethanol (2 mL) to the flask.

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a hexane:ethyl acetate mobile phase).

• Work-up: Upon completion, add water to the reaction mixture and extract the product with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization from ethanol.

Protocol 2: General Procedure for the Synthesis of N-Substituted 2-Aminobenzimidazoles [6]

• Thiourea Formation: To a solution of the N-substituted o-phenylenediamine (1 mmol) in a suitable solvent, add the isothiocyanate (1.1 mmol). Stir the mixture at room temperature until the formation of the thiourea intermediate is complete (monitor by TLC).

• Cyclization/Desulfurization: Add a desulfurizing agent (e.g., a copper salt or an electrochemical method with NaI as a mediator).

• Reaction: Heat the reaction mixture as required and monitor its progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and perform an appropriate aqueous work-up.

• Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate it. Purify the crude product by column chromatography or recrystallization.

Mandatory Visualization

Caption: A general experimental workflow for the synthesis of 2-aryl Mebenil derivatives.

Caption: A decision tree for troubleshooting low yields in Mebenil derivative synthesis.

Caption: The MAPK signaling pathway and potential points of inhibition by Mebenil derivatives.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A Simple, Efficient Synthesis of 2-Aryl Benzimidazoles Using Silica Supported Periodic Acid Catalyst and Evaluation of Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mebenil vs. Mebendazole: A Comparative Analysis of Tubulin Inhibition Activity

For the attention of researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the tubulin inhibition activity of Mebendazole and the fungicide Mebenil. This document synthesizes available experimental data, outlines relevant methodologies, and visually represents the underlying biochemical pathways.

Introduction

The name "Mebenil" presents a degree of ambiguity in scientific and commercial literature. It is used as a brand name for the well-known anthelmintic drug, Mebendazole. However, "Mebenil" is also the recognized common name for the fungicide 2-methyl-N-phenylbenzamide. For the purpose of a meaningful scientific comparison, this guide will consider Mebenil as the fungicide, 2-methyl-N-phenylbenzamide, and compare its known or inferred tubulin inhibition properties with those of the extensively studied drug, Mebendazole.

Quantitative Comparison of Tubulin Inhibition

The following table summarizes the available quantitative data for the tubulin inhibition activity of Mebendazole. Due to the lack of direct experimental data, the corresponding values for the fungicide Mebenil are listed as "Data not available."

Parameter	Mebendazole	Mebenil (fungicide)	Reference
IC50 (Tubulin Polymerization)	~1 µM (in vitro)	Data not available	[1]
Binding Site on Tubulin	Colchicine-binding site on β-tubulin	Data not available	[2]
Effect on Microtubules	Inhibits polymerization	Data not available	[3][4]

Mechanism of Action: Mebendazole

Mebendazole's primary mechanism of action is the inhibition of microtubule polymerization. It selectively binds to the colchicine-binding site on the β-tubulin subunit of parasitic microtubules. This binding prevents the polymerization of tubulin dimers into microtubules, which are essential for various cellular functions, including cell division, intracellular transport, and maintenance of cell shape. The disruption of the microtubule network leads to a cascade of downstream effects, ultimately resulting in the death of the parasite.

Signaling Pathway of Mebendazole-Induced Apoptosis

The inhibition of microtubule dynamics by Mebendazole can trigger apoptotic pathways in susceptible cells. The following diagram illustrates a simplified signaling cascade initiated by Mebendazole's interaction with tubulin.

Caption: Mebendazole's mechanism of action leading to apoptosis.

Mechanism of Action: Mebenil (fungicide) - A Hypothesis

Direct experimental data on the tubulin inhibition activity of the fungicide Mebenil (2-methyl-N-phenylbenzamide) is not available. However, many benzimidazole fungicides, a class of compounds chemically related to Mebenil, are known to act by disrupting microtubule assembly in fungi. For instance, benomyl and carbendazim, both benzimidazole fungicides, inhibit fungal tubulin polymerization. Based on this, it is plausible to hypothesize that Mebenil may share a similar mechanism of action.

If Mebenil acts as a tubulin inhibitor, it would likely interfere with the formation of the mitotic spindle during fungal cell division, leading to cell cycle arrest and inhibition of fungal growth. Further experimental validation is required to confirm this hypothesis.

Experimental Protocols

Tubulin Polymerization Assay

This assay is used to quantitatively measure the effect of a compound on the in vitro polymerization of tubulin.

Methodology:

• Reagent Preparation:

  • Purified tubulin (e.g., from bovine brain) is reconstituted in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) on ice.

  • A stock solution of GTP (a co-factor for polymerization) is prepared.

  • Test compounds (Mebendazole or Mebenil) are dissolved in an appropriate solvent (e.g., DMSO) to create a stock solution, from which serial dilutions are made.

• Assay Procedure:

  • In a 96-well plate, the test compound at various concentrations is added to the wells.

  • A vehicle control (e.g., DMSO) and a known tubulin inhibitor (e.g., nocodazole) or promoter (e.g., paclitaxel) are included as controls.

  • The reaction is initiated by adding the tubulin and GTP solution to each well.

  • The plate is immediately transferred to a spectrophotometer pre-warmed to 37°C.

• Data Acquisition and Analysis:

  • The change in absorbance at 340 nm is monitored over time (e.g., every 30 seconds for 60 minutes). An increase in absorbance indicates tubulin polymerization.

  • The rate of polymerization and the maximum polymer mass are calculated from the kinetic curves.

  • The IC₅₀ value (the concentration of the compound that inhibits tubulin polymerization by 50%) is determined by plotting the percentage of inhibition against the compound concentration.

Experimental Workflow for Tubulin Polymerization Assay

Caption: Workflow for an in vitro tubulin polymerization assay.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of a compound on a cell line.

Methodology:

• Cell Culture:

  • A suitable cell line (e.g., a cancer cell line or a fungal strain) is cultured in appropriate media.

• Treatment:

  • Cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are then treated with serial dilutions of the test compound (Mebendazole or Mebenil) for a specified period (e.g., 24, 48, or 72 hours). A vehicle control is also included.

• MTT Addition and Incubation:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and the plate is incubated for 2-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization and Measurement:

  • The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

  • The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • The absorbance is proportional to the number of viable cells.

  • The IC₅₀ value (the concentration of the compound that reduces cell viability by 50%) is calculated from the dose-response curve.

Conclusion

Mebendazole is a well-characterized tubulin polymerization inhibitor with a clear mechanism of action and a significant body of supporting experimental data. In contrast, the tubulin inhibition activity of the fungicide Mebenil (2-methyl-N-phenylbenzamide) has not been directly demonstrated in the scientific literature. While it is reasonable to hypothesize a similar mechanism based on related compounds, this remains speculative without direct experimental evidence. Future research, employing assays such as the tubulin polymerization and cell viability assays detailed in this guide, would be necessary to elucidate the precise mechanism of action of the fungicide Mebenil and to draw a definitive comparison with Mebendazole.

References

• 1. Benomyl, a benzimidazole fungicide, induces oxidative stress and apoptosis in neural cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hit2Lead | 2-methyl-N-phenylbenzamide | SC-7175823 [hit2lead.com]
• 3. Suppression of microtubule dynamics by benomyl decreases tension across kinetochore pairs and induces apoptosis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Mebenil's Anthelmintic Efficacy Against Resistant Parasites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of anthelmintic resistance poses a significant threat to the control of parasitic helminth infections in both humans and animals. Mebenil, a brand name for the benzimidazole anthelmintic mebendazole, has long been a cornerstone of treatment. However, its efficacy is increasingly challenged by the development of resistance. This guide provides an objective comparison of Mebenil's performance against resistant parasites with that of other common anthelmintics, supported by experimental data and detailed methodologies.

Comparative Efficacy of Anthelmintics Against Resistant Nematodes

The following tables summarize the efficacy of mebendazole and alternative anthelmintics against benzimidazole-resistant and multi-drug resistant nematode populations, as determined by the Fecal Egg Count Reduction Test (FECRT).

Table 1: Efficacy Against Benzimidazole-Resistant Haemonchus contortus in Sheep

Anthelmintic	Drug Class	Dosage	Fecal Egg Count Reduction (%)	Worm Count Reduction (%)	Citation
Mebendazole	Benzimidazole	15 mg/kg	56	71	[1]
Albendazole	Benzimidazole	7.5 mg/kg	62	75	[1]
Levamisole	Imidazothiazole	7.5 mg/kg	81	86	[1]
Morantel	Tetrahydropyrimidine	10 mg/kg	78	83	[1]
Ivermectin	Macrocyclic Lactone	0.2 mg/kg	100	100	[1]
Closantel	Salicylanilide	10 mg/kg	100	100	[1]

Table 2: Efficacy Against Hookworm Infections with Suspected Benzimidazole Resistance in Humans

Treatment	Drug Class	Cure Rate (%)	Egg Reduction Rate (%)	Citation
Mebendazole	Benzimidazole	7.6	52.1	[2][3]
Levamisole	Imidazothiazole	15.2	75.8	[2][3]
Mebendazole + Levamisole	Combination	26.1	88.7	[2][3]

Table 3: Comparative Efficacy Against Gastrointestinal Nematodes in Rhesus Macaques (Note: Resistance status of parasites not specified)

Anthelmintic	Drug Class	Reduction of Mean Egg Counts (%)	Citation
Mebendazole	Benzimidazole	99.4	[4]
Ivermectin	Macrocyclic Lactone	99.2	[4]
Selamectin	Macrocyclic Lactone	99.4	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further research.

In Vivo Assay: Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common method for detecting anthelmintic resistance in vivo. It measures the percentage reduction in the number of parasite eggs per gram of feces (EPG) after treatment.

Protocol:

• Animal Selection: Select a group of at least 10-15 animals with naturally acquired parasitic infections.

• Pre-treatment Sampling (Day 0): Collect individual fecal samples from each animal.

• EPG Determination (Pre-treatment): Determine the EPG for each sample using a standardized technique such as the McMaster method.

• Treatment: Administer the anthelmintic to the treatment group at the manufacturer's recommended dosage. An untreated control group should be maintained.

• Post-treatment Sampling: Collect fecal samples from the same animals again, typically 10-14 days after treatment for benzimidazoles.

• EPG Determination (Post-treatment): Determine the post-treatment EPG for each sample.

• Calculation of FECR: The percentage reduction is calculated using the following formula:

  FECR (%) = [1 - (Mean EPG post-treatment / Mean EPG pre-treatment)] x 100

  Resistance is generally suspected if the FECR is less than 95%.

In Vitro Assay: Egg Hatch Assay (EHA)

The EHA is used to determine the concentration of a drug that inhibits egg hatching, providing an indication of benzimidazole resistance.

Protocol:

• Egg Recovery: Recover nematode eggs from fresh fecal samples using a series of sieves and a flotation solution (e.g., saturated salt solution).

• Drug Dilutions: Prepare serial dilutions of the anthelmintic (e.g., thiabendazole or mebendazole) in a suitable solvent (e.g., dimethyl sulfoxide) and then in deionized water.

• Incubation: Add a standardized number of eggs to each well of a microtiter plate containing the different drug concentrations. Include a drug-free control.

• Hatching Assessment: Incubate the plates at a controlled temperature (e.g., 25-27°C) for 48-72 hours.

• Counting: After incubation, add a drop of Lugol's iodine to stop further hatching and count the number of hatched larvae and unhatched eggs in each well under a microscope.

• Data Analysis: Calculate the percentage of eggs that hatched at each drug concentration. The effective dose 50 (ED50), the concentration of the drug that inhibits 50% of egg hatching, is then determined. Higher ED50 values are indicative of resistance.[5]

In Vitro Assay: Larval Development Test (LDT)

The LDT assesses the ability of larvae to develop from the first stage (L1) to the third infective stage (L3) in the presence of an anthelmintic.

Protocol:

• Egg Hatching: Recover and hatch nematode eggs to obtain L1 larvae.

• Culture Preparation: Prepare a culture medium in a 96-well plate, typically containing a nutrient source (e.g., Earle's balanced salt solution and yeast extract) and a food source for the larvae (e.g., E. coli).[6]

• Drug Dilutions: Add serial dilutions of the anthelmintic to the wells.

• Larval Addition: Add a standardized number of L1 larvae to each well.

• Incubation: Incubate the plates at a controlled temperature (e.g., 27°C) for several days (typically 6-7 days).[7]

• Development Assessment: After incubation, assess the developmental stage of the larvae in each well. The minimum inhibitory concentration (MIC) that prevents development to the L3 stage is determined.

Visualizing Experimental Workflows and Resistance Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for validating anthelmintic activity and the mechanism of benzimidazole resistance.

Caption: Experimental workflow for validating anthelmintic activity.

Caption: Mechanism of benzimidazole resistance in nematodes.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy of mebendazole and levamisole alone or in combination against intestinal nematode infections after repeated targeted mebendazole treatment in Zanzibar - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Efficacy of mebendazole and levamisole alone or in combination against intestinal nematode infections after repeated targeted mebendazole treatment in Zanzibar. | Semantic Scholar [semanticscholar.org]
• 4. Comparison of efficacy of selamectin, ivermectin and mebendazole for the control of gastrointestinal nematodes in rhesus macaques, China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of the egg hatch assay for detection of anthelminthic resistance in human hookworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A larval development test for the detection of anthelmintic resistance in nematodes of sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. infoteca.cnptia.embrapa.br [infoteca.cnptia.embrapa.br]

Cross-Resistance of Fungal Pathogens to Mebenil and Benomyl: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicidal activity and resistance profiles of Mebenil and Benomyl against various fungal pathogens. The information presented is curated from experimental data to assist in research and development efforts focused on overcoming antifungal resistance.

Introduction

Mebenil and Benomyl are two distinct classes of fungicides with different modes of action. Benomyl, a member of the benzimidazole class, has been a cornerstone in fungal disease management since the 1960s.[1] Its systemic properties and broad-spectrum activity made it highly effective initially.[1] However, its single-site mode of action has led to widespread resistance in numerous fungal species.[1][2] Mebenil, a benzanilide fungicide, represents a different chemical group with a distinct mechanism of action, targeting cellular respiration.[3][4][5] Understanding the nuances of resistance to these two compounds is critical for developing sustainable disease control strategies and novel antifungal agents.

Positive cross-resistance is common among fungicides with the same mode of action, such as between different benzimidazole fungicides.[2] Conversely, the development of resistance to both Mebenil and Benomyl in a single fungal isolate would be classified as multi-drug resistance, arising from distinct genetic mutations.

Data Presentation: Comparative Efficacy

The following table summarizes the 50% effective concentration (EC50) values for Mebenil and Benomyl against various fungal pathogens, as reported in the literature. These values indicate the concentration of the fungicide required to inhibit fungal growth by 50% and are a key metric for assessing fungicide sensitivity. Lower EC50 values denote higher efficacy.

Fungal Pathogen	Fungicide	EC50 (µg/mL)	Reference
Sclerotinia sclerotiorum	Benomyl	< 8 (Sensitive)	[6]
Sclerotinia sclerotiorum	Benomyl	> 200 (Resistant)	[6]
Gibberella zeae (anamorph: Fusarium graminearum)	Carbendazim (active metabolite of Benomyl)	Moderately & Highly Resistant Strains Studied	[1][7]
Fusarium asiaticum	Carbendazim (active metabolite of Benomyl)	Resistant Strains Studied	[8]
Venturia inaequalis	Benomyl	Resistant Strains Studied	[2]
Aspergillus flavus	Benomyl	Strains developed resistance after 9 weeks of exposure	[9]
Penicillium sp.	Benomyl	LD50 of 6.01 ppm	[10]
Fusarium oxysporum	Benomyl	Varied resistance observed	[10]

Note: Directly comparative EC50 values for Mebenil against the same fungal pathogens in the same studies were not available in the reviewed literature. Mebenil is an obsolete fungicide, and as such, recent research on its efficacy and resistance profiles is limited.[4]

Experimental Protocols

The determination of fungicide resistance is typically achieved through in vitro sensitivity assays. The following is a generalized protocol for determining the EC50 value of a fungicide against a fungal pathogen.

Protocol: Fungicide Sensitivity Assay (Agar Dilution Method)

1. Preparation of Fungal Inoculum:

• Grow the fungal isolate on a suitable solid medium (e.g., Potato Dextrose Agar - PDA) until sufficient sporulation is observed.

• Harvest spores by flooding the plate with sterile distilled water containing a wetting agent (e.g., 0.05% Tween 80) and gently scraping the surface with a sterile glass rod.

• Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

• Adjust the spore concentration to a final density of 1 x 10^5 spores/mL using a hemocytometer.

2. Preparation of Fungicide-Amended Media:

• Prepare a stock solution of the test fungicide (Mebenil or Benomyl) in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).

• Prepare a series of dilutions from the stock solution.

• Add the appropriate volume of each fungicide dilution to molten PDA (cooled to approximately 50°C) to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL).

• Include a control plate with only the solvent and a blank control with no additions.

• Pour the amended agar into sterile Petri dishes and allow them to solidify.

3. Inoculation and Incubation:

• Pipette a small aliquot (e.g., 10 µL) of the prepared spore suspension onto the center of each fungicide-amended and control plate.

• Incubate the plates at the optimal temperature for the specific fungal pathogen in the dark.

4. Data Collection and Analysis:

• Measure the colony diameter of the fungal growth on each plate after a predetermined incubation period (e.g., 7-14 days).

• Calculate the percentage of mycelial growth inhibition for each fungicide concentration relative to the control.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the fungicide concentration and fitting the data to a dose-response curve using appropriate statistical software.[11][12]

Visualization of Resistance Mechanisms and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key signaling pathways involved in resistance to Benomyl, the likely mechanism of action for Mebenil, and a typical experimental workflow for assessing fungicide resistance.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. apsnet.org [apsnet.org]
• 3. medkoo.com [medkoo.com]
• 4. Mebenil (Ref: BAS 305F) [sitem.herts.ac.uk]
• 5. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 6. researchgate.net [researchgate.net]
• 7. Mutations in a beta-tubulin confer resistance of Gibberella zeae to benzimidazole fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new point mutation in β2-tubulin confers resistance to carbendazim in Fusarium asiaticum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of benomyl and diazinon on acquired azole resistance in Aspergillus flavus and expression of mdr1 and cyp51c genes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative study of the fungicide Benomyl toxicity on some plant growth promoting bacteria and some fungi in pure cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]

A Comparative Guide to the Structure-Activity Relationship of Mebenil Analogs and Related Benzamides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Mebenil (2-methyl-N-phenylbenzamide), a benzanilide fungicide, and its analogs. Due to a lack of extensive publicly available research specifically detailing the SAR of a broad series of Mebenil analogs, this document draws upon findings from structurally related benzamide and benzanilide compounds to infer potential SAR trends and guide future research. The information presented herein is intended to support the design and development of novel antifungal agents and other therapeutic molecules based on the benzamide scaffold.

Core Structure and Biological Activity

Mebenil belongs to the benzanilide class of compounds, characterized by a central amide linkage between a benzoic acid and an aniline moiety. This scaffold is a versatile pharmacophore found in a variety of biologically active molecules with activities including antifungal, antimicrobial, anticancer, and potassium channel opening effects.[1][2] The biological activity of benzanilide derivatives can be significantly influenced by the nature and position of substituents on both the benzoyl and aniline rings.[3]

Data Presentation: Comparative Biological Activity of Benzamide and Benzanilide Analogs

The following table summarizes quantitative data from studies on various benzamide and benzanilide derivatives, illustrating the impact of structural modifications on their biological activity. While not direct analogs of Mebenil, these examples provide valuable insights into potential SAR trends for this class of compounds.

Compound/Analog Class	R1 (Benzoyl Ring)	R2 (Aniline Ring)	Biological Activity	Potency (IC50/MIC in µM)	Reference
N-phenylbenzamides	H	Halo substituents (e.g., Cl)	Antifungal (Candida albicans)	Inhibition zone >18 cm at 25 µg	[4]
N-phenylbenzamides	H	Methoxy substituent	Antifungal (Candida albicans)	Less active than halo-substituted analogs	[4]
2-Acylbenzohydroquinones	Varied acyl groups	-	Antifungal (Candida and filamentous fungi)	MIC as low as 2 µg/mL for some derivatives	[5]
N-Benzoyl-2-hydroxybenzamides	Varied substituents	-	Anti-parasitic (P. falciparum, Trypanosomes, Leishmania)	Modest to potent activity depending on substitution	[6]
Substituted Benzanilides	2-methoxy-5-chloro	2-hydroxy-5-phenyl	Vasodilating (BK channel opening)	Near nanomolar potency	[1]
Benomyl Metabolite (MBT Sulfoxide)	-	-	mALDH Inhibition	IC50 = 0.08-0.09 µM	[7]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature for evaluating the biological activity of benzamide and related compounds are provided below.

3.1. In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal compound.[8][9]

• Fungal Inoculum Preparation:

  • Fungal isolates (e.g., Candida albicans) are cultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.[8]

  • Colonies are suspended in sterile saline, and the turbidity is adjusted to match a 0.5 McFarland standard.[8]

  • This suspension is further diluted in RPMI-1640 medium to achieve the desired final inoculum concentration (e.g., 1-5 x 10^3 CFU/mL).[9]

• Drug Dilution and Plate Preparation:

  • The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.[8]

  • Serial two-fold dilutions of the compounds are prepared in RPMI-1640 medium in a 96-well microtiter plate.[8]

• Inoculation and Incubation:

  • The standardized fungal inoculum is added to each well of the microtiter plate containing the drug dilutions.[8]

  • The plates are incubated at 35°C for 24-48 hours.[8][9]

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to a drug-free control well.[8]

3.2. Anticancer Activity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential anticancer agents.[2]

• Cell Culture and Seeding:

  • Cancer cell lines are cultured in an appropriate medium and conditions.

  • Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere for 24 hours.[2]

• Compound Treatment:

  • Cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 hours).[2]

• MTT Addition and Incubation:

  • After the treatment period, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well, and the plates are incubated for a further 4 hours to allow for the formation of formazan crystals.[2]

• Data Analysis:

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at a specific wavelength using a microplate reader.

  • The IC50 value (the concentration of compound that inhibits cell growth by 50%) is calculated from the dose-response curve.

Mandatory Visualizations

4.1. General Workflow for Structure-Activity Relationship (SAR) Studies

The following diagram illustrates a typical workflow for conducting SAR studies in drug discovery.

Caption: A generalized workflow for structure-activity relationship studies.

4.2. Postulated Mechanism of Action: Microtubule Disruption

While the precise mechanism of action for Mebenil is not extensively detailed, a related class of compounds, the benzimidazoles (e.g., Mebendazole), are known to exert their antiparasitic and antifungal effects by inhibiting microtubule polymerization.[10][11] This pathway represents a potential mechanism for Mebenil and its analogs.

Caption: Postulated signaling pathway for Mebenil analogs via microtubule inhibition.

References

• 1. Synthesis and biological activity of novel substituted benzanilides as potassium channel activators. V - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Structure-activity relationships in the formation of amides from substituted N-benzylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antifungal Activity and In Silico Studies on 2-Acylated Benzo- and Naphthohydroquinones [mdpi.com]
• 6. Synthesis, Biological Evaluation and Structure-Activity Relationships of N-Benzoyl-2-hydroxybenzamides as Agents Active against P. falciparum (K1 strain), Trypanosomes, and Leishmania - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism for benomyl action as a mitochondrial aldehyde dehydrogenase inhibitor in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. What is the mechanism of Mebendazole? [synapse.patsnap.com]
• 11. Mebendazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Mebenil (Mebendazole) and Albendazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic properties of two benzimidazole anthelmintics, Mebenil (a brand name for mebendazole) and albendazole. Both drugs, traditionally used to treat parasitic infections, are gaining attention for their potential as anticancer agents due to their ability to induce cell death in various cancer cell lines. This comparison is based on experimental data from peer-reviewed studies and is intended to inform research and development in oncology.

Data Presentation: Comparative Cytotoxicity (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values for mebendazole and albendazole in various cancer cell lines, providing a quantitative comparison of their cytotoxic potential. Lower IC50 values indicate greater potency.

Cell Line	Cancer Type	Drug	IC50 (µM)	Incubation Time (h)	Citation
HT-29	Colorectal Adenocarcinoma	Mebendazole	0.29 ± 0.04	72	[1]
Albendazole	0.12	120	[2]
MCF-7	Breast Adenocarcinoma	Mebendazole	7.45 ± 0.54	Not Specified	[3]
Albendazole	44.9	24	[4]
SW620	Colorectal Adenocarcinoma	Albendazole	3.8	Not Specified	[5]
HCT116	Colorectal Carcinoma	Albendazole	2.7	Not Specified	[5]
M-14	Melanoma	Mebendazole	0.3	Not Specified	[3]
SK-Mel-19	Melanoma	Mebendazole	0.32	Not Specified	[3]
A549	Non-small cell lung cancer	Mebendazole	0.40 ± 0.05	48	[6]
H460	Non-small cell lung cancer	Mebendazole	0.26 ± 0.04	48	[6]
CAL27	Head and Neck Squamous Cell Carcinoma	Mebendazole	1.28	Not Specified	[4]
SCC15	Head and Neck Squamous Cell Carcinoma	Mebendazole	2.64	Not Specified	[4]

Experimental Protocols

A frequently cited method for determining the cytotoxicity of these compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay for Cell Viability

Objective: To determine the concentration-dependent cytotoxic effect of a compound on a cell line.

Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., mebendazole or albendazole) or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) to allow the compound to exert its effect.

• MTT Addition: A sterile MTT solution (typically 5 mg/mL in phosphate-buffered saline) is added to each well and the plates are incubated for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan product.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or an acidic solution of sodium dodecyl sulfate) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways and Mechanisms of Action

Both mebendazole and albendazole exert their cytotoxic effects primarily by disrupting microtubule polymerization. This leads to cell cycle arrest at the G2/M phase and ultimately induces apoptosis (programmed cell death). However, the specific signaling cascades that are activated can differ.

Mebendazole-Induced Cytotoxicity

Mebendazole's primary mechanism is the inhibition of tubulin polymerization, which disrupts the formation and function of the mitotic spindle, leading to mitotic arrest.[3] This arrest triggers the intrinsic apoptotic pathway, characterized by the phosphorylation of the anti-apoptotic protein Bcl-2.[3] Phosphorylated Bcl-2 is inactivated, which allows for the activation of pro-apoptotic proteins like Bax and Bak, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation (caspase-9 and caspase-3).[3] Additionally, mebendazole has been shown to induce the production of reactive oxygen species (ROS), which can inactivate the JAK2-STAT3 signaling pathway, further contributing to apoptosis.[6]

Caption: Mebendazole-induced apoptosis signaling pathway.

Albendazole-Induced Cytotoxicity

Similar to mebendazole, albendazole's primary target is tubulin, leading to microtubule depolymerization and G2/M phase arrest.[2] One identified pathway for albendazole-induced apoptosis involves the downregulation of SIRT3. This leads to an increase in mitochondrial ROS production and subsequent activation of the p38 MAPK signaling pathway. Activated p38 MAPK promotes the degradation of tristetraprolin (TTP), a protein that destabilizes TNF-α mRNA. The resulting increase in TNF-α expression activates the death receptor-mediated apoptotic pathway.[7] Albendazole also modulates the balance of Bcl-2 family proteins, decreasing the anti-apoptotic Bcl-2 and increasing the pro-apoptotic Bax, which contributes to the activation of caspase-3 and apoptosis.[8]

Caption: Albendazole-induced apoptosis signaling pathway.

Comparative Analysis and Conclusion

Both mebendazole and albendazole demonstrate significant cytotoxic activity against a range of cancer cell lines. Their primary mechanism of action, the disruption of microtubule dynamics, is a well-established target for cancer chemotherapy.

Based on the available IC50 data, both drugs show potent cytotoxicity, often in the sub-micromolar to low micromolar range. In the HT-29 colorectal cancer cell line, albendazole appears to be more potent than mebendazole, although the incubation times in the cited studies differ. Conversely, in the MCF-7 breast cancer cell line, mebendazole exhibits a significantly lower IC50 than albendazole. These differences highlight the cell-type specific responses to these drugs and underscore the importance of empirical testing in relevant cancer models.

Mechanistically, while both drugs converge on apoptosis induction, the upstream signaling pathways they activate may have subtle differences. For instance, the involvement of the SIRT3/ROS/p38 MAPK/TTP axis has been specifically detailed for albendazole, while the ROS-mediated inhibition of the JAK2-STAT3 pathway has been described for mebendazole. Furthermore, one comparative study suggested that albendazole is a stronger generator of reactive oxygen and nitrogen species than mebendazole, which may contribute to differences in their cytotoxic profiles.[9]

Caption: General experimental workflow for cytotoxicity testing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. wjpsonline.com [wjpsonline.com]
• 4. Albendazole as a promising molecule for tumor control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mebendazole induces apoptosis and inhibits migration via the reactive oxygen species-mediated STAT3 signaling downregulation in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Anthelmintic drug albendazole arrests human gastric cancer cells at the mitotic phase and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Unraveling Mebenil's Interaction with β-Tubulin: A Comparative Guide to its Binding Site Validation

For Immediate Release

A deep dive into the validation of Mebenil's binding site on β-tubulin, this guide offers a comparative analysis with other tubulin-targeting agents. It provides researchers, scientists, and drug development professionals with essential experimental data, detailed protocols, and visual workflows to understand the nuances of these interactions.

Mebenil, a member of the benzimidazole family, exerts its biological effects by targeting β-tubulin, a key component of microtubules. Understanding the precise binding site and mechanism of action is crucial for the development of novel therapeutics. This guide provides a comprehensive comparison of Mebenil with other well-established tubulin-binding drugs that target distinct sites, namely the colchicine, Vinca, and taxol binding domains.

Quantitative Comparison of Tubulin-Binding Agents

The binding affinity and inhibitory concentrations of various tubulin-targeting agents are critical parameters for evaluating their potency and specificity. The following table summarizes key quantitative data for Mebenil and representative drugs from other classes.

Compound	Target Site on β-Tubulin	Binding Affinity (Kd/Ki)	IC50 (Tubulin Polymerization)	Cell Line/System
Mebenil	Colchicine	~7 nM (Ki, cellular)	Not widely reported	HeLa Cells
Colchicine	Colchicine	~80 nM (Kb, cellular)	~1 µM	Bovine Brain Tubulin, HeLa Cells
Vinblastine	Vinca	0.54 µM (Kd, high affinity)	0.43 µM	Calf Brain Tubulin, Porcine Brain Tubulin
Paclitaxel (Taxol)	Taxol	~10 nM (Kd)	- (Promotes polymerization)	GMP-CPP stabilized microtubules

Note: Kd (dissociation constant) and Ki (inhibition constant) are measures of binding affinity, where a lower value indicates a stronger interaction. IC50 represents the concentration of a drug that inhibits a specific biological process by 50%. Kb is the binding affinity.

Experimental Protocols for Binding Site Validation

Accurate determination of a compound's binding site and its effect on tubulin polymerization is fundamental. Below are detailed methodologies for key experiments.

Fluorescence-Based Competition Binding Assay

This assay is used to determine if a test compound binds to the same site as a known fluorescent ligand, in this case, to validate Mebenil's binding to the colchicine site.

Principle: A fluorescent probe that binds to a specific site on tubulin is used. If the test compound binds to the same site, it will displace the fluorescent probe, leading to a decrease in the fluorescence signal.

Protocol:

• Preparation of Reagents:

  • Purified tubulin protein (e.g., from bovine brain) is reconstituted in a suitable buffer (e.g., PEM buffer: 80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

  • A fluorescent probe known to bind the colchicine site (e.g., 2-methoxy-5-(2,3,4-trimethoxyphenyl)-2,4,6-cycloheptatrien-1-one) is prepared in a suitable solvent like DMSO.

  • Mebenil and other competitor compounds are prepared as stock solutions in DMSO.

• Assay Setup:

  • In a 96-well black microplate, add a fixed concentration of purified tubulin and the fluorescent probe to each well.

  • Add increasing concentrations of the competitor compound (Mebenil or other test agents) to the wells. Include a control with no competitor.

  • Incubate the plate at 37°C for a sufficient time to reach binding equilibrium.

• Data Acquisition:

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the fluorescent probe.

• Data Analysis:

  • Plot the fluorescence intensity against the logarithm of the competitor concentration.

  • Fit the data to a suitable binding model (e.g., one-site competition) to determine the IC50 value of the competitor.

  • The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of tubulin into microtubules.

Principle: The polymerization of tubulin can be monitored by the increase in turbidity (light scattering at 340 nm) or by the increase in fluorescence of a reporter dye (like DAPI) that preferentially binds to polymerized microtubules.

Protocol:

• Preparation of Reagents:

  • Lyophilized tubulin is reconstituted on ice in a polymerization buffer (e.g., G-PEM buffer: 80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, 1 mM GTP, 10% glycerol, pH 6.9).

  • Test compounds (Mebenil, colchicine, vinblastine, paclitaxel) are prepared as stock solutions in DMSO.

• Assay Setup:

  • In a pre-warmed 96-well plate, add the test compound at various concentrations.

  • Initiate the polymerization by adding the cold tubulin solution to each well.

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • For a turbidity-based assay, measure the absorbance at 340 nm every minute for 60-90 minutes.

  • For a fluorescence-based assay, include a fluorescent reporter in the reaction mix and measure the fluorescence at the appropriate wavelengths.

• Data Analysis:

  • Plot the absorbance or fluorescence as a function of time to generate polymerization curves.

  • Determine the effect of the compound on the lag phase, polymerization rate (Vmax), and the steady-state polymer mass.

  • For inhibitors, calculate the IC50 value for the inhibition of tubulin polymerization.

Visualizing the Mechanisms: Workflows and Signaling Pathways

To better illustrate the experimental processes and the downstream consequences of tubulin binding, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for the fluorescence-based competition binding assay.

Caption: Workflow for the in vitro tubulin polymerization assay.

Caption: Mebenil's mechanism of action and unique signaling.

Caption: Comparative mechanisms of different tubulin-targeting agents.

Discussion

The validation of Mebenil's binding to the colchicine site on β-tubulin is supported by both direct binding studies and functional assays. Its high affinity and subsequent inhibition of tubulin polymerization place it firmly in the class of microtubule-destabilizing agents. This mechanism is shared with colchicine, although they belong to different chemical classes.

In contrast, Vinca alkaloids, while also destabilizing microtubules, bind to a distinct site on β-tubulin. Taxanes, on the other hand, have a unique mechanism of action, promoting microtubule stabilization by binding to a third, distinct site.

A particularly interesting finding is Mebenil's ability to activate the MEK-ERK signaling pathway, a feature not typically associated with other tubulin-binding agents. This unique characteristic suggests that Mebenil may have a broader range of cellular effects beyond its direct impact on microtubule dynamics, opening new avenues for therapeutic applications.

This guide provides a foundational framework for researchers investigating tubulin-targeting compounds. The presented data and protocols offer a starting point for the validation and characterization of new chemical entities, ultimately contributing to the development of more effective and targeted cancer therapies.

Comparative Transcriptomics of Mebenil-Treated Fungi: A Framework for Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting a comparative transcriptomic analysis of Mebenil-treated fungi against other established antifungal agents. Due to a current lack of publicly available transcriptomic data for Mebenil-treated fungi, this document serves as a methodological template, outlining the requisite experimental data, protocols, and visualizations necessary for such a comparison. The data for alternative antifungals is synthesized from established knowledge of their mechanisms of action.

Data Presentation: Comparative Transcriptomic Effects

A comparative analysis hinges on quantifying the changes in gene expression induced by different antifungal agents. The following tables are structured to present such data clearly, facilitating a direct comparison of transcriptomic signatures. Hypothetical data is used for Mebenil to illustrate its potential profile.

Table 1: Summary of Differentially Expressed Genes (DEGs) in a Model Fungus (e.g., Aspergillus fumigatus)

Antifungal Agent	Class	Concentration (µg/mL)	Total DEGs	Upregulated Genes	Downregulated Genes
Mebenil	Benzimidazole	1.0	(Hypothetical) 1200	(Hypothetical) 750	(Hypothetical) 450
Voriconazole	Azole	0.5	950	500	450
Amphotericin B	Polyene	1.0	1500	800	700
Caspofungin	Echinocandin	0.25	800	450	350

Table 2: Key Upregulated Pathways in Response to Antifungal Treatment

Pathway	Mebenil (Hypothetical Fold Enrichment)	Voriconazole (Fold Enrichment)	Amphotericin B (Fold Enrichment)	Caspofungin (Fold Enrichment)
Ergosterol Biosynthesis	5.2	10.5	3.1	2.5
Cell Wall Integrity	4.8	3.5	6.2	12.1
Oxidative Stress Response	6.5	4.1	7.8	5.3
Drug Efflux Pumps (ABC/MFS Transporters)	7.1	8.2	5.9	4.8
Heat Shock Proteins	5.9	3.8	8.5	6.1

Table 3: Key Downregulated Pathways in Response to Antifungal Treatment

Pathway	Mebenil (Hypothetical Fold Enrichment)	Voriconazole (Fold Enrichment)	Amphotericin B (Fold Enrichment)	Caspofungin (Fold Enrichment)
DNA Replication & Repair	-4.5	-2.1	-3.8	-2.5
Ribosome Biogenesis	-3.8	-2.5	-4.2	-3.1
Amino Acid Metabolism	-3.2	-1.8	-3.5	-2.2
TCA Cycle	-2.9	-1.5	-4.8	-1.9

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for comparative studies. Below are standardized methodologies for key experiments in antifungal transcriptomics.[1]

Fungal Culture and Antifungal Treatment

• Fungal Strain: A well-characterized strain, such as Aspergillus fumigatus Af293, is cultured on a standard medium like Sabouraud Dextrose Agar (SDA) for 5-7 days at 37°C to obtain sufficient conidia.[1]

• Spore Suspension: Conidia are harvested by gently washing the agar surface with a sterile phosphate-buffered saline (PBS) solution containing 0.1% Tween 80. The resulting suspension is filtered through sterile gauze to remove mycelial fragments.[1]

• Treatment: Conidia are counted using a hemocytometer and diluted to a final concentration of 1 x 10^6 conidia/mL in RPMI 1640 medium.[1] The cultures are then treated with the respective antifungal agents at their minimum inhibitory concentration (MIC) and incubated for a defined period (e.g., 16 hours) before RNA extraction.

RNA Extraction and Sequencing

• RNA Isolation: Fungal mycelia are harvested by centrifugation, flash-frozen in liquid nitrogen, and homogenized. Total RNA is extracted using a standard Trizol-based method or a commercial kit, followed by DNase treatment to remove any contaminating genomic DNA.

• Library Preparation: The quality and quantity of the extracted RNA are assessed using a spectrophotometer and a bioanalyzer. mRNA is typically enriched using oligo(dT) magnetic beads. The purified mRNA is then fragmented, and cDNA synthesis is performed. Sequencing adapters are ligated to the cDNA fragments, and the library is amplified by PCR.

• Sequencing: The prepared libraries are sequenced on a high-throughput platform, such as an Illumina NovaSeq, to generate a sufficient number of reads for robust statistical analysis.

Bioinformatic Analysis

• Quality Control: The raw sequencing reads are assessed for quality using tools like FastQC. Adapter sequences and low-quality bases are removed using software such as Trimmomatic.[1]

• Read Alignment: The cleaned reads are aligned to a reference genome (e.g., the Aspergillus fumigatus Af293 reference genome) using a splice-aware aligner like HISAT2.[1]

• Differential Gene Expression Analysis: The number of reads mapping to each gene is quantified using tools like featureCounts.[1] Differential gene expression analysis is then performed using packages such as DESeq2 in R.[1] Genes with a log2 fold change greater than 1 or less than -1 and an adjusted p-value below 0.05 are considered differentially expressed.[1]

• Pathway Analysis: Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses are performed on the list of differentially expressed genes to identify the biological processes and pathways that are significantly affected by each antifungal treatment.

Mandatory Visualization

Diagrams are essential for visualizing complex biological processes and experimental designs. The following diagrams were created using the DOT language.

Caption: A generalized workflow for a comparative transcriptomics experiment.

Caption: A simplified representation of known and hypothesized antifungal mechanisms of action.

References

• 1. benchchem.com [benchchem.com]

Mebenil's Selective Strike: A Comparative Guide to Its Affinity for Parasitic Tubulin

For researchers, scientists, and drug development professionals, understanding the molecular basis of a drug's selectivity is paramount. This guide provides a comprehensive comparison of Mebenil's binding and inhibitory effects on parasitic tubulin versus its host counterpart, supported by experimental data and detailed methodologies. Mebenil, a member of the benzimidazole class of anthelmintics, exhibits a preferential affinity for the tubulin of parasitic nematodes, a characteristic that underpins its therapeutic efficacy.

The primary mechanism of action for Mebenil and other benzimidazoles is the disruption of microtubule polymerization in parasitic cells.[1] Microtubules, essential components of the cytoskeleton, are polymers of α- and β-tubulin heterodimers.[2] Their dynamic instability is crucial for vital cellular processes such as cell division, motility, and intracellular transport.[1] Benzimidazoles, including Mebenil, bind to β-tubulin, inhibiting its polymerization into microtubules.[3] This disruption ultimately leads to mitotic arrest and cell death in the parasite.[1]

The selectivity of these drugs is attributed to differences in the tubulin protein between the parasite and its host.[4][5] While human and parasitic tubulin share a high degree of amino acid sequence identity, subtle structural divergences in the drug-binding sites are thought to confer this preferential interaction.[6][7]

Quantitative Comparison of Benzimidazole Activity

The following table summarizes the inhibitory and binding constants of Mebenil and other common benzimidazole anthelmintics against parasitic and mammalian tubulin. This data highlights the differential sensitivity of parasitic tubulin to these compounds.

Drug	Parasite Species	Assay	Parasite Tubulin IC50/Ki	Mammalian Tubulin IC50/Ki	Fold Selectivity (Mammalian/Parasite)	Reference
Mebenil (MBZ)	Ascaris suum	Colchicine Binding Inhibition	Ki: 4.22 x 10⁻⁶ M	Ki: 8.0 x 10⁻⁶ M (Porcine brain)	~1.9	[8]
Oxfendazole	Ascaridia galli	Tubulin Polymerization	Effective Inhibition	Virtually no effect (Mammalian)	High	[4]
Thiabendazole	Ascaridia galli	Tubulin Polymerization	Good Inhibitor	Virtually no effect (Mammalian)	High	[4]

Note: IC50 is the half-maximal inhibitory concentration, and Ki is the inhibition constant. A lower value indicates a higher binding affinity or inhibitory potency. Fold selectivity is a ratio of the mammalian value to the parasite value, with a higher number indicating greater selectivity for the parasite tubulin.

Studies have shown that resistance to benzimidazoles in some parasitic strains is associated with a loss of high-affinity binding sites on their tubulin.[9] Furthermore, the concentration of tubulin can vary between different tissues within the parasite, which may influence the selective tissue sensitivity to Mebenil.[10][11] For instance, the intestine of Ascaris suum demonstrates a higher concentration of tubulin and greater specific binding of mebendazole compared to the body wall muscle.[10][11]

Experimental Protocols

The assessment of Mebenil's selectivity for parasitic tubulin relies on various in vitro assays. The following are detailed methodologies for key experiments cited in the literature.

Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the rate and extent of microtubule formation by monitoring the increase in light scattering (absorbance) as tubulin polymerizes.

Principle: The polymerization of soluble tubulin dimers into microtubules causes an increase in turbidity, which can be measured spectrophotometrically at 340 nm.[12][13] The rate of this increase is proportional to the rate of polymerization.

Protocol:

• Tubulin Preparation: Purified tubulin from both the parasitic and host (e.g., porcine brain) sources is required. Tubulin is typically stored lyophilized and reconstituted in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 0.5 mM EGTA, 2 mM MgCl2) on ice.[12]

• Reaction Mixture: A cold tubulin polymerization mix is prepared containing tubulin (e.g., 3 mg/mL), 1 mM GTP, and 10% glycerol in the general tubulin buffer.[2][12]

• Assay Setup:

  • Varying concentrations of Mebenil (or other test compounds) are prepared, typically as 10x stock solutions. A vehicle control (e.g., DMSO) and a positive control (e.g., nocodazole for inhibition) are included.[14]

  • 10 µL of the 10x compound dilutions are pipetted into the wells of a pre-warmed 96-well plate.[2]

• Initiation and Measurement:

  • To start the reaction, 90 µL of the cold tubulin polymerization mix is added to each well.[2]

  • The plate is immediately placed in a microplate reader pre-heated to 37°C.[12]

  • The absorbance at 340 nm is measured every 60 seconds for 60 minutes.[2]

• Data Analysis:

  • The initial absorbance reading (time 0) is subtracted from all subsequent readings to correct for background.[2]

  • The change in absorbance is plotted against time to generate polymerization curves.

  • The maximum rate of polymerization (Vmax) and the plateau absorbance (extent of polymerization) are determined.[2]

  • The percentage of inhibition for each Mebenil concentration is calculated relative to the vehicle control.

  • The IC50 value is determined by fitting the percentage of inhibition versus the logarithm of the inhibitor concentration to a dose-response curve.[2]

Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.[15]

Principle: A solution of the ligand (Mebenil) is titrated into a solution of the protein (tubulin) in the sample cell of a microcalorimeter. The heat change upon binding is measured relative to a reference cell.[15]

Protocol:

• Sample Preparation:

  • Purified parasitic and host tubulin are dialyzed extensively against the same buffer to minimize heats of dilution.[15][16] The ligand (Mebenil) is also dissolved in this final dialysis buffer.

  • Typical starting concentrations are 5-50 µM tubulin in the sample cell and 50-500 µM Mebenil in the syringe.[15]

  • All solutions should be degassed to prevent air bubbles.[15]

• Instrument Setup:

  • The ITC instrument is set to the desired experimental temperature (e.g., 25°C).

  • The reference cell is filled with the dialysis buffer.

  • The sample cell is carefully loaded with the tubulin solution, avoiding the introduction of bubbles.[17]

  • The titration syringe is filled with the Mebenil solution.[17]

• Titration:

  • A series of small injections (e.g., 2-10 µL) of the Mebenil solution are made into the tubulin solution with a defined spacing between injections to allow for re-equilibration.[18]

  • The heat change after each injection is measured.

• Data Analysis:

  • The heat of dilution is determined by titrating Mebenil into the buffer alone and is subtracted from the experimental data.[17]

  • The integrated heat data is plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model to determine the binding constant (Ka, the inverse of Kd), stoichiometry (n), and enthalpy of binding (ΔH).[17]

Visualizing the Workflow and Mechanism

The following diagrams, generated using the DOT language, illustrate the experimental workflow for assessing tubulin selectivity and the proposed mechanism of Mebenil's action.

References

• 1. Mechanism of action of antitumor drugs that interact with microtubules and tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comparison of the interaction of anthelmintic benzimidazoles with tubulin isolated from mammalian tissue and the parasitic nematode Ascaridia galli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibiting parasite proliferation using a rationally designed anti‐tubulin agent | EMBO Molecular Medicine [link.springer.com]
• 7. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 8. Intestinal tubulin as possible target for the chemotherapeutic action of mebendazole in parasitic nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Specific interaction of benzimidazole anthelmintics with tubulin from developing stages of thiabendazole-susceptible and -resistant Haemonchus contortus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interaction of mebendazole with tubulin from body wall muscle, intestine, and reproductive system of Ascaris suum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Interaction of mebendazole with tubulin from body wall muscle, intestine, and reproductive system of Ascaris suum. | Semantic Scholar [semanticscholar.org]
• 12. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 13. abscience.com.tw [abscience.com.tw]
• 14. mdpi.com [mdpi.com]
• 15. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 16. tainstruments.com [tainstruments.com]
• 17. files-profile.medicine.yale.edu [files-profile.medicine.yale.edu]
• 18. Isothermal Titration Calorimetry (ITC) [protocols.io]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Mebenil

For researchers, scientists, and drug development professionals, adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory environment and protect the broader ecosystem. Mebenil, a benzanilide fungicide, requires careful handling and disposal due to its potential environmental impact. This guide provides essential, step-by-step information for the proper disposal of Mebenil, aligning with best practices for laboratory safety and chemical waste management.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for Mebenil and adhere to all institutional and local regulations regarding hazardous waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Mebenil waste. This includes:

• Chemical safety goggles or a face shield.

• Chemical-resistant gloves (e.g., nitrile or neoprene).

• A lab coat or chemical-resistant apron.

• Closed-toe shoes.

Ventilation: Conduct all handling and preparation for disposal of Mebenil waste within a well-ventilated area, preferably inside a certified chemical fume hood, to minimize inhalation exposure.

Mebenil Waste Disposal Protocol

The primary and recommended method for the disposal of Mebenil and its associated waste is through a licensed hazardous waste disposal company. On-site treatment or neutralization should not be attempted without validated protocols and appropriate facilities.

Step 1: Waste Segregation

• Dedicated Waste Container: Designate a specific, leak-proof, and clearly labeled container for all Mebenil waste. The container must be compatible with benzanilide compounds.

• Labeling: The label should prominently display "Hazardous Waste," the full chemical name "Mebenil," the CAS number (7055-03-0), and any relevant hazard symbols (e.g., "Harmful," "Dangerous for the environment").

• Incompatible Materials: Do not mix Mebenil waste with other chemical waste streams, especially strong oxidizing agents, to prevent unforeseen chemical reactions.[1]

Step 2: Collection of Mebenil Waste

• Solid Waste: Carefully transfer solid Mebenil powder or residues into the designated hazardous waste container. Avoid creating dust. If necessary, lightly moisten the solid with a compatible solvent (e.g., isopropanol) to minimize dust generation.

• Contaminated Labware: All disposable items that have come into contact with Mebenil, such as weighing papers, pipette tips, gloves, and contaminated wipes, must be placed in the designated hazardous waste container.

• Empty Containers: "Empty" containers that previously held Mebenil should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste in the designated container. The rinsed container can then be disposed of according to institutional guidelines for chemically contaminated containers.

• Solutions: Unused or waste solutions containing Mebenil should be collected in the designated liquid hazardous waste container.

Step 3: Storage of Waste

• Secure Storage: Keep the Mebenil hazardous waste container tightly sealed when not in use.

• Designated Area: Store the container in a cool, dry, and well-ventilated area designated for hazardous waste storage. This area should be away from heat sources and incompatible chemicals.

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 4: Arrange for Professional Disposal

• Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a pickup for the Mebenil waste.

• Documentation: Complete all necessary waste disposal forms and documentation as required by your institution and local regulations.

Quantitative Data and Chemical Identifiers

The following table summarizes key identifiers and properties for Mebenil to assist in proper labeling and documentation.

Property	Value
Chemical Name	2-methyl-N-phenylbenzamide
Synonyms	Mebenil, Benzanilide, 2-methyl-
CAS Number	7055-03-0
Molecular Formula	C₁₄H₁₃NO
Molecular Weight	211.26 g/mol
Appearance	Solid powder
Solubility	Insoluble in water
Storage Temperature	0 - 4 °C for short term

Experimental Protocol: Residue Analysis on Surfaces

To ensure cleaning efficacy and prevent cross-contamination, a surface residue analysis can be performed. The following is a general protocol for the determination of Mebenil residues on laboratory surfaces, adapted from methodologies for similar compounds.[2][3]

Objective: To quantify Mebenil residues on a non-porous surface (e.g., stainless steel) to verify cleaning procedures.

Materials:

• Wiping material (e.g., cotton swabs, sterile gauze)

• Extraction solvent: Dichloromethane-methanol (1:1, v/v)

• High-Purity Mebenil standard

• HPLC-grade solvents for analysis

• Vials and volumetric flasks

• Analytical balance

• Vortex mixer and sonicator

• Rotary evaporator or nitrogen stream evaporator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

• Standard Preparation: Prepare a stock solution of Mebenil in the extraction solvent. From the stock solution, prepare a series of calibration standards of known concentrations.

• Surface Sampling:

  • Define a specific surface area to be sampled (e.g., 10 cm x 10 cm).

  • Moisten the wiping material with a known volume of the extraction solvent.

  • Thoroughly wipe the defined area in a systematic pattern (e.g., horizontally, then vertically).

  • Place the wiping material into a labeled vial.

• Extraction:

  • Add a precise volume of the extraction solvent to the vial containing the wipe.

  • Vortex the vial for 1-2 minutes to facilitate extraction.

  • Sonicate the vial for 10-15 minutes.

• Concentration:

  • Carefully transfer the extract to a clean tube.

  • Evaporate the solvent to a smaller, known volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen. This step increases the concentration of the analyte for more sensitive detection.

• Analysis:

  • Analyze the concentrated extract using HPLC-UV.

  • The mobile phase and column selection should be optimized for the separation of Mebenil. A C18 column is often suitable.

  • Set the UV detector to the wavelength of maximum absorbance for Mebenil.

• Quantification:

  • Generate a calibration curve by plotting the peak areas of the standards against their concentrations.

  • Determine the concentration of Mebenil in the sample extract by comparing its peak area to the calibration curve.

  • Calculate the total amount of Mebenil residue on the sampled surface.

Mebenil's Mode of Action: A Visual Representation

Mebenil is a benzanilide fungicide, and many fungicides in this class act as Succinate Dehydrogenase Inhibitors (SDHIs).[4] They disrupt the fungal mitochondrial respiratory chain, a critical process for energy production. The following diagram illustrates this mechanism.

Caption: Mode of action of an SDHI fungicide like Mebenil.

By providing this comprehensive guidance, we aim to empower researchers to manage Mebenil waste safely and responsibly, fostering a culture of safety and environmental stewardship within the scientific community.

References

• 1. technopharmchem.com [technopharmchem.com]
• 2. TLC determination of mebendazol and pentoxifylline as residues on pharmaceutical equipment surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Benodanil (Ref: BAS 3170) [sitem.herts.ac.uk]

Essential Safety and Handling Guide for Mebenil (2-methylbenzanilide)

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Mebenil (CAS 7055-03-0), a benzanilide fungicide. The following procedures are designed to ensure the safety of laboratory personnel and to provide clear, actionable steps for routine handling, emergency situations, and proper disposal. Adherence to these guidelines is mandatory to minimize risks and ensure a safe working environment.

Physicochemical and Toxicological Data

While comprehensive toxicological data for Mebenil is not fully available, the existing information necessitates a cautious approach. Handle this compound as potentially hazardous.

Property	Value	Reference
Chemical Name	2-methyl-N-phenylbenzamide	[1]
Synonyms	Mebenil, 2-Methylbenzanilide	[1]
CAS Number	7055-03-0	[1]
Molecular Formula	C₁₄H₁₃NO	[2]
Molecular Weight	211.26 g/mol	[2]
Appearance	Solid powder	[2]
Storage	Dry, dark, and at 0 - 4°C for short term (days to weeks) or -20°C for long term (months to years).	[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Mebenil.

Equipment	Specifications	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). Ensure gloves are of adequate thickness (e.g., ≥14 mils for nitrile rubber).	To prevent skin contact.[3]
Eye Protection	Tightly fitting safety goggles or a face shield.	To protect eyes from dust particles and splashes.[1]
Respiratory Protection	A NIOSH/MSHA-approved respirator is required, especially when handling the powder form or when engineering controls are insufficient. A full-face respirator offers greater protection.	To prevent inhalation of dust.[1]
Body Protection	A laboratory coat or chemical-resistant suit.	To protect skin and personal clothing from contamination.[4]
Footwear	Closed-toe shoes. Chemical-resistant boots are recommended when handling large quantities or in case of spills.	To protect feet from spills.[3]

Safe Handling and Operational Plan

Engineering Controls:

• Ventilation: All work with Mebenil powder or solutions must be conducted in a properly functioning chemical fume hood.[5]

• Eye Wash and Safety Shower: An operational eye wash station and safety shower must be readily accessible in the immediate work area.[5]

Standard Operating Procedure:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within the chemical fume hood, covering surfaces with absorbent, disposable liners if necessary.

• Handling:

  • Avoid generating dust.[1]

  • Use with adequate ventilation.[5]

  • Wash hands thoroughly after handling.[5]

  • Avoid contact with eyes, skin, and clothing.[5]

  • Keep the container tightly closed when not in use.[5]

• Storage: Store Mebenil in a cool, dry, well-ventilated area away from incompatible substances. Keep the container tightly closed.[2]

Emergency and Disposal Plan

Spill Response:

• Isolate: Restrict access to the contaminated area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Don PPE: Before re-entering the area, don the appropriate PPE as specified in the table above.

• Containment:

  • Solid Spills: Carefully sweep up the material, avoiding dust generation.[5]

  • Liquid Spills: Cover with an inert absorbent material (e.g., vermiculite, sand).

• Collection: Place all contaminated materials into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse with water.

First Aid Measures:

• If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

• Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]

• Following Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

• Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Waste Disposal:

• Collection: Collect all Mebenil waste in a designated, labeled, and sealed container for hazardous waste.

• Storage: Store waste containers in a secure and well-ventilated area, away from incompatible materials.

• Licensed Disposal: Arrange for the collection and disposal of all Mebenil waste by a licensed hazardous waste disposal company.[4]

• Regulatory Compliance: Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[4]

Workflow and Safety Protocol Diagram

Caption: Workflow for the safe handling of Mebenil in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. medkoo.com [medkoo.com]
• 3. Selecting PPE When Using Pesticides | Integrated Crop Management [crops.extension.iastate.edu]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]